1,3-Dihydro-2-benzofuran-1-ylmethanol

Core Science & Biosynthesis

Comprehensive Spectral Profiling and Structural Validation of 1,3-Dihydro-2-benzofuran-1-ylmethanol

Executive Summary

1,3-Dihydro-2-benzofuran-1-ylmethanol (commonly referred to as phthalan-1-methanol or 1,3-dihydroisobenzofuran-1-ylmethanol) is a critical bicyclic scaffold in modern medicinal chemistry. Featuring a benzene ring fused to a tetrahydrofuran-like ring, this structural motif is a foundational precursor in the synthesis of central nervous system (CNS) agents, including antihistamines and selective serotonin reuptake inhibitors (SSRIs) [1].

Recent advances in asymmetric catalysis, such as synergistic palladium/chiral phosphoric acid-catalyzed kinetic resolutions, have enabled the highly stereoselective synthesis of these unactivated allylic alcohols [2]. However, the presence of a chiral center at the C1 position induces complex magnetic environments for adjacent protons, necessitating a rigorous, self-validating approach to spectral data interpretation. This whitepaper provides an authoritative guide to the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiling of 1,3-dihydro-2-benzofuran-1-ylmethanol, explaining the causality behind its unique spectral signatures.

Multi-Modal Spectral Validation Workflow

To ensure absolute structural integrity, a multi-modal analytical approach is required. The workflow below outlines the logical progression of data acquisition and synthesis, ensuring that every structural assignment is cross-validated by orthogonal techniques.

Fig 1. Multi-modal spectral validation workflow for 1,3-dihydro-2-benzofuran-1-ylmethanol.

Spectral Data Synthesis & Causality Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR profile of 1,3-dihydro-2-benzofuran-1-ylmethanol is defined by the stereochemical implications of its C1 chiral center.

Causality in 1H NMR: The most critical feature of the 1 H NMR spectrum is the behavior of the C3 methylene protons. Because of the adjacent chiral center at C1, the two protons at C3 are diastereotopic . They reside in distinct magnetic environments (one cis to the hydroxymethyl group, one trans), preventing them from appearing as a simple singlet. Instead, they manifest as a complex AB system or multiplet near 5.10 ppm. Furthermore, the C1 methine proton is highly deshielded (~5.25 ppm) due to the combined electron-withdrawing effects of the adjacent ring oxygen and the aromatic system [3].

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Causality / Structural Rationale
7.20 – 7.35	Multiplet (m)	4H	Aromatic (C4-C7)	Standard ortho-disubstituted benzene ring protons.
~ 5.25	Multiplet (m)	1H	C1-H (Methine)	Deshielded by adjacent O atom and aromatic ring.
~ 5.10	AB q / Multiplet	2H	C3-H 2​ (Methylene)	Diastereotopic nature due to C1 chirality.
3.70 – 3.90	Multiplet (m)	2H	-CH 2​ OH	Diastereotopic exocyclic methylene protons.
~ 2.10	Broad Singlet (br s)	1H	-OH	Exchangeable proton; shift varies with concentration.

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ )

Chemical Shift (δ, ppm)	Assignment	Causality / Structural Rationale
~ 139.0, 140.0	C3a, C7a (Quaternary)	Aromatic bridgehead carbons fused to the oxygen heterocycle.
121.0 – 128.0	C4, C5, C6, C7	Aromatic methine carbons.
~ 84.0	C1 (Methine)	Highly deshielded by direct bond to ring oxygen.
~ 73.0	C3 (Methylene)	Deshielded by direct bond to ring oxygen.
~ 64.0	-CH 2​ OH	Typical chemical shift for a primary aliphatic alcohol.

Mass Spectrometry (EI-MS)

Under 70 eV Electron Ionization (EI), the molecular ion ( M+ , m/z 150) is typically of low abundance. This is driven by the thermodynamic favorability of α-cleavage.

Fragmentation Causality: The loss of the hydroxymethyl radical (•CH 2​ OH, 31 Da) is highly favored because it generates the phthalan-1-yl cation (m/z 119). This oxonium ion is exceptionally stable due to resonance delocalization of the positive charge across the adjacent oxygen atom and the fused aromatic ring. Subsequent extrusion of carbon monoxide (CO, 28 Da) yields the classic tropylium cation (m/z 91), a hallmark of alkyl-substituted benzenes.

Fig 2. Primary EI-MS fragmentation pathway yielding the stable phthalan-1-yl cation.

Table 3: Key EI-MS Peaks (70 eV)

m/z Value	Relative Abundance	Ion Identity	Loss from Molecular Ion
150	< 10%	[M]+	None
119	100% (Base Peak)	[C8​H7​O]+	- 31 Da (•CH 2​ OH)
91	~ 40-60%	[C7​H7​]+	- 59 Da (•CH 2​ OH + CO)

Infrared (IR) Spectroscopy

IR spectroscopy provides orthogonal validation of the functional groups, specifically confirming the presence of the primary alcohol and the ether linkage.

Table 4: Key FT-IR Vibrational Modes (ATR)

Wavenumber (cm −1 )	Mode	Structural Implication
~ 3350	O-H Stretch (Broad)	Confirms the primary alcohol. Broadness indicates H-bonding.
2920, 2850	C-H Stretch (Aliphatic)	Confirms the saturated C1 and C3 carbons.
1460, 1450	C=C Stretch (Aromatic)	Confirms the fused benzene ring.
~ 1040	C-O Stretch	Confirms the primary alcohol C-O bond.
~ 750	C-H Bend (Out-of-plane)	Diagnostic for ortho-disubstituted benzenes.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following step-by-step methodologies are designed as self-validating systems.

Protocol A: NMR Acquisition and 2D Cross-Validation

Objective: Unambiguously assign the diastereotopic protons and confirm the carbon skeleton.

• Sample Preparation: Dissolve 15 mg of 1,3-dihydro-2-benzofuran-1-ylmethanol in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Causality: CDCl 3​ is chosen because it lacks exchangeable protons, ensuring the -OH signal remains visible and undisturbed.

• 1D Acquisition: Acquire the 1 H spectrum at 400 MHz (16 scans, 10s relaxation delay to ensure accurate integration) and the 13 C spectrum at 100 MHz (1024 scans).

• Self-Validation (2D COSY): Run a Correlation Spectroscopy (COSY) experiment. Validation Check: You must observe a cross-peak between the C1 methine proton (~5.25 ppm) and the exocyclic -CH 2​ OH protons (~3.70-3.90 ppm). The C3 protons (~5.10 ppm) will show no scalar coupling to the C1 proton, proving they are isolated by the oxygen atom and the quaternary aromatic carbons.

• Self-Validation (2D HSQC): Run a Heteronuclear Single Quantum Coherence (HSQC) experiment to link the protons to their respective carbons, definitively separating the C1 methine carbon (~84 ppm) from the C3 methylene carbon (~73 ppm).

Protocol B: GC-MS Isotopic Validation

Objective: Confirm the molecular weight and the elemental composition of the base peak.

• Sample Preparation: Dilute the sample to 1 mg/mL in LC-MS grade methanol.

• Acquisition: Inject 1 µL into a GC-MS system equipped with a non-polar column (e.g., HP-5MS). Use an EI source set to 70 eV.

• Self-Validation (Isotopic Patterning): Analyze the base peak at m/z 119. Validation Check: The M+1 peak at m/z 120 must have a relative intensity of approximately 8.8% compared to the base peak. Causality: The phthalan-1-yl cation ( C8​H7​O+ ) contains 8 carbon atoms. Given the ~1.1% natural abundance of 13 C, 8×1.1%=8.8% , confirming the elemental composition of the fragment.

Protocol C: ATR-FTIR Moisture Control

Objective: Verify functional groups without matrix interference.

• Acquisition: Place 2-3 mg of the neat sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer. Acquire 32 scans from 4000 to 400 cm −1 at 4 cm −1 resolution.

• Self-Validation (Moisture Check): Compare the intensity of the broad O-H stretch (~3350 cm −1 ) against the sharp C-O stretch (~1040 cm −1 ). Validation Check: If the O-H band is disproportionately massive and obscures the 3000 cm −1 C-H stretching region, the sample is hygroscopic and has absorbed atmospheric water. The sample must be dried under a vacuum and re-analyzed to obtain the true structural IR profile.

References

• Title: Heteroaryl-isochroman compounds and uses thereof Source: US Patent 11491133B2 URL

• Title: Synergistic Palladium/Chiral Phosphoric Acid-Catalyzed Kinetic Resolution via Stereoselective Intramolecular Substitution of Unactivated Allylic Alcohols Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Source: WIPO (PCT)

The Industrial Potential of 1,3-Dihydro-2-benzofuran-1-ylmethanol: A Technical Guide for Researchers and Drug Development Professionals

Abstract

The benzofuran scaffold is a cornerstone in medicinal chemistry and material science, with its derivatives demonstrating a vast spectrum of biological activities and industrial applications.[1][2] This technical guide delves into the specific potential of a less-explored derivative, 1,3-Dihydro-2-benzofuran-1-ylmethanol. While direct industrial applications of this specific molecule are not yet widely commercialized, its structural features, particularly its chirality and reactive hydroxyl group, position it as a high-value intermediate for the synthesis of complex molecules in the pharmaceutical, agrochemical, and fragrance industries. This document will explore the foundational chemistry of the dihydrobenzofuran core, extrapolate the potential industrial applications of 1,3-Dihydro-2-benzofuran-1-ylmethanol based on the known activities of its analogs, and provide detailed synthetic and analytical considerations.

The Benzofuran and Dihydrobenzofuran Scaffold: A Privileged Structure

Benzofurans are heterocyclic compounds consisting of a fused benzene and furan ring. This structural motif is prevalent in a multitude of natural products and synthetic compounds, exhibiting a wide array of pharmacological properties.[3][4] The saturation of the furan ring to form a dihydrobenzofuran introduces a three-dimensional structure and often enhances metabolic stability, making these derivatives particularly attractive for drug discovery.[5] The inherent chirality in many dihydrobenzofuran derivatives, including 1,3-Dihydro-2-benzofuran-1-ylmethanol, makes them valuable building blocks in asymmetric synthesis.[1][3]

Physicochemical Properties of 1,3-Dihydro-2-benzofuran-1-ylmethanol

A thorough understanding of the physicochemical properties of 1,3-Dihydro-2-benzofuran-1-ylmethanol is crucial for its application in industrial processes.

Property	Value	Source
Molecular Formula	C₉H₁₀O₂	PubChem
Molecular Weight	150.17 g/mol	PubChem
CAS Number	89424-84-0	PubChem
Appearance	Solid (Predicted)	Sigma-Aldrich[6]
Solubility	Soluble in organic solvents such as methanol, ethanol, and dichloromethane.	Inferred from general organic chemistry principles.

Potential Industrial Applications

While direct, large-scale industrial use of 1,3-Dihydro-2-benzofuran-1-ylmethanol is not yet prominent, its structural analogy to biologically and commercially significant molecules provides a strong basis for predicting its potential applications.

Pharmaceutical Intermediate

The primary and most promising application of 1,3-Dihydro-2-benzofuran-1-ylmethanol is as a chiral building block in the synthesis of pharmaceuticals. The presence of a stereocenter at the C1 position and a reactive primary alcohol makes it an ideal starting material for the introduction of diverse functionalities.

A closely related isomer, (2,3-dihydro-1-benzofuran-2-yl)methanol, is a known reactant in the preparation of thromboxane A2 agonist indane derivatives.[7] This strongly suggests that 1,3-Dihydro-2-benzofuran-1-ylmethanol could serve a similar role in the synthesis of other bioactive molecules, potentially those targeting cardiovascular diseases.

Furthermore, the broader class of benzofuran derivatives has been extensively studied for a variety of therapeutic applications, including:

• Anticancer Agents: Many benzofuran derivatives have demonstrated potent cytotoxic activity against various cancer cell lines.[5][8] The 1,3-Dihydro-2-benzofuran-1-ylmethanol core could be elaborated to produce novel anticancer drug candidates.

• Antiprotozoal Agents: Dihydrobenzofuran neolignans have shown promising activity against Trypanosoma cruzi, the parasite responsible for Chagas disease.[5]

• Anti-inflammatory and Antioxidant Agents: The benzofuran scaffold is a known pharmacophore for anti-inflammatory and antioxidant activity.[9]

The synthesis of these complex pharmaceutical agents often relies on the stereoselective construction of the core heterocyclic system. The availability of enantiomerically pure 1,3-Dihydro-2-benzofuran-1-ylmethanol would be highly advantageous for such endeavors.

Logical Workflow for Pharmaceutical Synthesis:

Caption: Synthetic utility of 1,3-Dihydro-2-benzofuran-1-ylmethanol.

Agrochemicals

The structural motifs found in pharmaceuticals are often transferable to the development of new agrochemicals. Benzofuran and 1,2,4-triazole moieties are known to exhibit a broad spectrum of biological activities in the agricultural sector, including fungicidal, pesticidal, and plant growth regulatory effects.[10] The synthesis of novel compounds containing both a dihydrobenzofuran core, such as that from 1,3-Dihydro-2-benzofuran-1-ylmethanol, and a triazole unit could lead to the development of new and effective crop protection agents.

Fragrance and Flavor Industry

Derivatives of dihydrobenzofuranones have been identified as valuable perfuming ingredients, capable of imparting coumarinic, lactonic-fruity, or musky notes to fragrance compositions.[11][12] The core structure of 1,3-Dihydro-2-benzofuran-1-ylmethanol, with its aromatic ring and oxygen-containing heterocycle, is a common feature in many fragrance molecules. The primary alcohol functionality allows for esterification with a wide range of carboxylic acids, a common strategy for generating a diverse library of fragrance compounds with varying scent profiles.[13]

Synthesis and Key Reactions

The efficient and stereocontrolled synthesis of 1,3-Dihydro-2-benzofuran-1-ylmethanol is a critical step for its industrial application. Several methods have been reported for the synthesis of the 1,3-dihydroisobenzofuran core.

Synthetic Protocol: Iodocyclization of 2-Vinylbenzyl Alcohols

A facile route to 1,3-dihydroisobenzofurans involves the iodine-mediated cyclization of 2-vinylbenzyl alcohols.[2] This method offers a straightforward approach to the core structure.

Step-by-Step Methodology:

• Starting Material Synthesis: Prepare the requisite 2-vinylbenzyl alcohol via the reaction of a 2-vinylphenyllithium derivative with an appropriate carbonyl compound.

• Iodocyclization: Treat the 2-vinylbenzyl alcohol with iodine in the presence of a base, such as potassium tert-butoxide, in a suitable solvent like toluene at 0°C.

• Work-up and Purification: Quench the reaction with an aqueous solution of sodium thiosulfate. Extract the product with an organic solvent (e.g., diethyl ether), wash with brine, and dry over anhydrous sodium sulfate. Purify the crude product by column chromatography on silica gel.

Reaction Pathway Diagram:

Caption: General iodocyclization route to the dihydroisobenzofuran core.

Asymmetric Synthesis

For pharmaceutical applications, the enantioselective synthesis of 1,3-Dihydro-2-benzofuran-1-ylmethanol is highly desirable. Asymmetric catalysis, particularly using chiral copper(I) complexes, has been shown to be effective in the dearomative 1,3-dipolar cycloaddition of 2-nitrobenzofurans with azomethine ylides to produce chiral hydrobenzofurans.[1][14] Similar strategies could be adapted for the asymmetric synthesis of the target molecule.

Conclusion and Future Outlook

1,3-Dihydro-2-benzofuran-1-ylmethanol represents a molecule with significant untapped potential. While direct industrial applications are still in their infancy, its structural features and the well-established biological and commercial importance of the dihydrobenzofuran scaffold strongly suggest its future utility. As a chiral intermediate, it holds considerable promise for the development of novel pharmaceuticals, particularly in the areas of oncology, infectious diseases, and cardiovascular medicine. Further exploration of its derivatives is also warranted in the agrochemical and fragrance industries. The development of robust and scalable enantioselective synthetic routes will be a critical enabler for unlocking the full industrial potential of this versatile molecule.

References

• Facile synthesis of chiral[2][10]-fused hydrobenzofuran via asymmetric Cu(i)-catalyzed dearomative 1,3-dipolar cycloaddition. Chemical Communications.

• Kobayashi, K., & Shik, K. (2007). A FACILE SYNTHESIS OF 1,3-DIHYDROISOBENZOFURANS USING IODOCYLIZATION OF 2-VINYLBENZYL ALCOHOLS. HETEROCYCLES, 75(3), 597.
• Synthesis and Fungicidal Activity of 2-(2,2-Dimethyl-2,3-dihydro-benzofuran-5-yl)-2-(1,2,4-triazole-1-methyl)-1,3-dioxolane. SIOC Journals.
• Recent Advances on the Construction of Chiral Dihydrobenzofurans by Asymmetric [3+2] Cyclization Reactions of Phenols (Quinones) and Alkenes.

• Facile synthesis of chiral[2][10]-fused hydrobenzofuran via asymmetric Cu(i)-catalyzed dearomative 1,3-dipolar cycloaddition. PubMed.

• Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its deriv
• Use of dihydrobenzofuranones as perfuming ingredients.
• Dihydrobenzofuran derivatives as fragrance and/or flavoring materials.
• (2,3-dihydro-1-benzofuran-2-yl)
• Natural source, bioactivity and synthesis of benzofuran deriv
• Antioxidant Activities Exhibited by Benzofuran-1, 3-Thiazolidin-4- one Deriv
• Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. MDPI.
• Asymmetric Synthesis of Chiral 1,3-Dimethyl Units Through a Double Michael Reaction of Nitromethane and Crotonaldehyde C
• Exploring Synthetic Dihydrobenzofuran and Benzofuran Neolignans as Antiprotozoal Agents against Trypanosoma cruzi. MDPI.
• Absolute Asymmetric Synthesis Involving Chiral Symmetry Breaking in Diels–Alder Reaction.
• New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. MDPI.
• Functional & Specialty Monomers
• 2,3-dihydro-1-benzofuran-5-ylmethanol AldrichCPR. Sigma-Aldrich.
• The Role of Methanol and Its Deriv
• Synthesis of 3-Methyleneisobenzofuran-1(3 H )-one and Their Derivatives.
• 2,3-DIHYDRO-1-BENZOFURAN-2-YLMETHANOL | 66158-96-1. ChemicalBook.
• (1,3-Dihydro-2-benzofuran-5-yl)methanol | C9H10O2 | CID 19809558. PubChem.

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A Technical Guide to 1,3-Dihydro-2-benzofuran-1-ylmethanol and its Derivatives: Synthesis, Bioactivity, and Therapeutic Potential

Introduction: The Prominence of the Benzofuran Scaffold

Within the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged scaffolds" due to their ability to interact with a wide array of biological targets. The benzofuran nucleus, a bicyclic ring system formed by the fusion of a benzene ring with a furan ring, is a quintessential example of such a scaffold.[1][2] Found in numerous natural products and synthetic compounds, benzofuran derivatives exhibit a remarkable spectrum of physiological and pharmacological properties.[1][3][4] Their applications are extensive, demonstrating activities that are anticancer, antimicrobial, antiviral, antioxidant, anti-inflammatory, and neuroprotective.[2][5][6][7]

This guide focuses on a specific, yet highly versatile, member of this family: 1,3-Dihydro-2-benzofuran-1-ylmethanol and its derivatives. By hydrogenating the furan ring, the resulting dihydrobenzofuran core introduces a three-dimensional stereochemical complexity that offers new avenues for drug design. The primary alcohol functional group serves as a critical handle for synthetic modification, allowing for the systematic development of compound libraries. This document provides researchers, scientists, and drug development professionals with an in-depth exploration of the synthesis, derivatization strategies, and potential pharmacological applications of this promising molecular core, grounded in established scientific principles and methodologies.

Part 1: Synthesis of the 1,3-Dihydro-2-benzofuran Core

The construction of the dihydrobenzofuran (or phthalane) skeleton is a critical first step. Various synthetic strategies have been developed, often involving the cyclization of a suitably functionalized benzene precursor. A common and effective approach involves the reductive cyclization of ortho-substituted benzene derivatives.

The causality behind this strategy lies in the strategic placement of an electrophilic center and a nucleophilic center on adjacent positions of the benzene ring, primed for an intramolecular reaction. For instance, an ortho-substituted aldehyde or ketone can be reduced, and the resulting alcohol can undergo an intramolecular cyclization.

Below is a generalized workflow for the synthesis of the 1,3-dihydro-2-benzofuran skeleton.

Caption: Generalized workflow for synthesizing the 1,3-dihydro-2-benzofuran core.

Protocol 1: Synthesis of (2,3-Dihydro-1-benzofuran-2-yl)methanol

This protocol details a specific synthesis adapted from literature methods, starting from 2-allylphenol.[8] The rationale is to first create an epoxide on the allyl side chain, which then serves as an excellent electrophile for intramolecular attack by the phenolic hydroxyl group under basic conditions.

Materials:

• 2-Allylphenol

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Potassium carbonate (K2CO3)

• Methanol (MeOH)

• Anhydrous sodium sulfate (Na2SO4)

• Standard laboratory glassware and magnetic stirrer

• Rotary evaporator

• Silica gel for column chromatography

Step-by-Step Methodology:

• Epoxidation:

  • Dissolve 2-allylphenol (1.0 eq) in dichloromethane (DCM) in a round-bottom flask.

  • Causality: DCM is an excellent aprotic solvent that solubilizes the starting material without interfering with the epoxidation reaction.

  • Add m-CPBA (2.4 eq) portion-wise to the solution at room temperature while stirring. The reaction is exothermic, so slow addition is key to maintaining control.

  • Causality: m-CPBA is a widely used and effective reagent for the epoxidation of alkenes. A slight excess ensures the complete conversion of the starting material.

  • Stir the reaction for 6-8 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Intramolecular Cyclization:

  • To the reaction mixture, add methanol (MeOH) followed by potassium carbonate (K2CO3, 3.0 eq).

  • Causality: K2CO3 is a mild base that deprotonates the phenolic hydroxyl group, activating it as a nucleophile. The subsequent intramolecular Williamson ether synthesis (SN2 attack on the epoxide) leads to the formation of the dihydrobenzofuran ring. Methanol serves as a suitable polar solvent for this step.

  • Stir the mixture vigorously for 14-16 hours at room temperature.

• Work-up and Purification:

  • Remove the solvents under reduced pressure using a rotary evaporator.

  • Add deionized water to the residue and extract the aqueous phase with DCM (3x).

  • Causality: This liquid-liquid extraction separates the organic product from inorganic salts and other water-soluble impurities.

  • Combine the organic layers, wash with brine to remove residual water, and dry over anhydrous Na2SO4.

  • Filter the drying agent and concentrate the filtrate in vacuo.

  • Purify the resulting crude oil using silica gel column chromatography to yield pure (2,3-dihydro-1-benzofuran-2-yl)methanol as a colorless oil.[8]

Part 2: Derivatization Strategies and Structure-Activity Relationships (SAR)

The 1,3-Dihydro-2-benzofuran-1-ylmethanol core offers two primary sites for chemical modification: the primary alcohol and the aromatic benzene ring. These modifications are crucial for tuning the molecule's physicochemical properties (e.g., lipophilicity, polarity) and its pharmacological activity.[9]

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An In-depth Technical Guide to (1,3-Dihydroisobenzofuran-1-yl)methanol: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Properties

The core of the target molecule is the 1,3-dihydroisobenzofuran heterocycle, also known as phthalan. The IUPAC name for the topic compound is (1,3-Dihydroisobenzofuran-1-yl)methanol .

Table 1: Physicochemical Properties of the Parent Scaffold: 1,3-Dihydroisobenzofuran

Property	Value	Source
CAS Number	496-14-0	[1]
Molecular Formula	C₈H₈O	[1]
Molecular Weight	120.15 g/mol	[1]
IUPAC Name	1,3-dihydro-2-benzofuran	[1]
Synonyms	Phthalan, Isocoumaran, o-Xylylene oxide	[1][2]

The properties of the title compound, (1,3-Dihydroisobenzofuran-1-yl)methanol, can be inferred from this parent structure, with the addition of a hydroxymethyl group affecting its polarity, boiling point, and solubility.

Synthesis of the 1,3-Dihydroisobenzofuran Core and the Target Molecule

The synthesis of 1,3-dihydroisobenzofuran derivatives can be achieved through various methods. One effective strategy involves the iodocyclization of 2-vinylbenzyl alcohols.[3] A plausible synthetic pathway to obtain (1,3-Dihydroisobenzofuran-1-yl)methanol is outlined below.

Experimental Protocol: Synthesis of (1,3-Dihydroisobenzofuran-1-yl)methanol

This protocol is a proposed adaptation of established methods for the synthesis of substituted 1,3-dihydroisobenzofurans.

Part A: Synthesis of the Precursor, 2-Vinylbenzyl Alcohol

• Generation of 2-Vinylphenyllithium: To a solution of 2-bromostyrene in anhydrous diethyl ether at 0°C under an inert atmosphere (e.g., nitrogen or argon), add a solution of butyllithium in hexanes dropwise. Stir the mixture at this temperature for 1-2 hours to ensure complete bromine-lithium exchange.

• Reaction with Formaldehyde: Introduce gaseous formaldehyde (generated from the depolymerization of paraformaldehyde) into the reaction vessel containing the 2-vinylphenyllithium solution. Alternatively, a solution of paraformaldehyde in an appropriate anhydrous solvent can be used. Maintain the reaction at 0°C and then allow it to warm to room temperature, stirring for several hours.

• Work-up and Purification: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. After filtration, concentrate the solvent under reduced pressure. The resulting crude 2-vinylbenzyl alcohol can be purified by flash column chromatography on silica gel.

Part B: Iodocyclization to form 1-(Iodomethyl)-1,3-dihydroisobenzofuran

• Reaction Setup: In a flask protected from light, dissolve the purified 2-vinylbenzyl alcohol in toluene.

• Addition of Reagents: Add potassium t-butoxide to the solution, followed by the portion-wise addition of iodine at 0°C.

• Reaction and Monitoring: Stir the reaction mixture at 0°C. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the mixture with diethyl ether, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate. After solvent evaporation, the crude 1-(iodomethyl)-1,3-dihydroisobenzofuran can be purified by preparative TLC on silica gel.[3]

Part C: Conversion to (1,3-Dihydroisobenzofuran-1-yl)methanol

• Nucleophilic Substitution: The resulting 1-(iodomethyl)-1,3-dihydroisobenzofuran can be converted to the target methanol derivative through a nucleophilic substitution reaction. A variety of reagents can be employed for this transformation, such as silver nitrate in aqueous acetone or reaction with a suitable hydroxide source.

Workflow Diagram

Caption: Synthetic pathway to (1,3-Dihydroisobenzofuran-1-yl)methanol.

Spectroscopic Characterization

While specific spectral data for (1,3-Dihydroisobenzofuran-1-yl)methanol is not available, the expected signals in ¹H and ¹³C NMR spectra can be predicted based on the structure and data from related compounds.

• ¹H NMR: The spectrum would likely show characteristic signals for the aromatic protons, the diastereotopic protons of the two CH₂ groups in the dihydrofuran ring, the methine proton at the 1-position, and the protons of the hydroxymethyl group.

• ¹³C NMR: The spectrum would exhibit signals for the aromatic carbons, the two methylene carbons of the dihydrofuran ring, the methine carbon at the 1-position, and the carbon of the hydroxymethyl group.

Spectra for the parent compound, 1,3-dihydroisobenzofuran, are publicly available and can serve as a reference.[2]

Applications in Drug Development and Research

The isobenzofuranone and dihydroisobenzofuran scaffolds are present in numerous natural products and synthetic compounds with a wide range of biological activities.[4] These activities include antidepressant, antiproliferative, and neuroprotective effects.[4][5]

Derivatives of the 1,3-dihydroisobenzofuran core are of significant interest in medicinal chemistry. For instance, certain 1,3-disubstituted-1,3-dihydroisobenzofurans have been investigated as potent antidepressants.[6] The synthesis of isobenzofuran-1(3H)-ones, which are structurally related to the title compound, is often a key step in the development of new therapeutic agents, including norepinephrine transporter inhibitors.[7]

The introduction of a hydroxymethyl group at the 1-position of the 1,3-dihydroisobenzofuran ring provides a handle for further chemical modification. This functional group can be used to attach the scaffold to other molecules of interest, potentially modulating its pharmacokinetic and pharmacodynamic properties. This makes (1,3-Dihydroisobenzofuran-1-yl)methanol a valuable building block for the synthesis of compound libraries for high-throughput screening in drug discovery programs.

Potential Signaling Pathway Involvement

Given the known antidepressant activity of some isobenzofuran-1(3H)-one derivatives that act as serotonin reuptake inhibitors, it is plausible that novel derivatives of (1,3-Dihydroisobenzofuran-1-yl)methanol could be designed to interact with the serotonergic signaling pathway.

Caption: Hypothetical mechanism of action for an antidepressant derivative.

Safety and Handling

As with any chemical compound, (1,3-Dihydroisobenzofuran-1-yl)methanol should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood. For related compounds, hazard classifications include acute toxicity (oral) and skin/eye irritation.[8][9] A thorough risk assessment should be performed before commencing any experimental work.

References

• PubChem. (1,3-Dihydro-2-benzofuran-5-yl)methanol. National Center for Biotechnology Information. [Link]

• NextSDS. (2,3-dihydro-1-benzofuran-2-yl)methanol — Chemical Substance Information. [Link]

• PubChem. (1S)-1,3-dihydro-2-benzofuran-1-ol. National Center for Biotechnology Information. [Link]

• AWS. III Spectroscopic Data. [Link]

• J&K Scientific. (2,3-Dihydrobenzofuran-2-yl)methanol | 66158-96-1. [Link]

• Kobayashi, K., & Shik. (2007). A FACILE SYNTHESIS OF 1,3-DIHYDROISOBENZOFURANS USING IODOCYLIZATION OF 2-VINYLBENZYL ALCOHOLS. HETEROCYCLES, 75(3), 555. [Link]

• Organic Chemistry Portal. Domino One-Pot Process for the Synthesis of Isobenzofuran-1(3H)-ones via [Cu]-Catalysis Using Water as the Green Solvent. [Link]

• SpectraBase. 1,3-Dihydro isobenzofuran. [Link]

• PMC. Investigation of Four Sets of NMR Spectra for One Racemic Compound of Pseudoresonance Structures. [Link]

• ATB. (2R)-2,3-Dihydro-1-benzofuran-2-ylmethanol | C9H10O2. [Link]

• Beilstein Journals. Kinetically stabilized 1,3-diarylisobenzofurans and the possibility of preparing large, persistent isoacenofurans with unusually small HOMO–LUMO gaps. [Link]

• Beilstein Journals. Kinetically stabilized 1,3-diarylisobenzofurans and the possibility of preparing large, persistent isoacenofurans with unusually small HOMO–LUMO gaps. [Link]

• ResearchGate. Synthesis, Characterization, and Antimicrobial Activity of some new 3-Substituted Isobenzofuran- 1(3-H) –One Derivatives. [Link]

• ResearchGate. Synthesis of 1,3-dihydroisobenzofurans. [Link]

• PubChem. 1,3-Dihydroisobenzofuran. National Center for Biotechnology Information. [Link]

• American Elements. Benzofurans. [Link]

• PubChem. 1,3-Dihydroisobenzofuran-1,3-diol. National Center for Biotechnology Information. [Link]

• The Royal Society of Chemistry. Enantioselective Difunctionalization of Alkenes by a Palladium- Catalyzed Heck/Borylation Sequence Contents. [Link]

• Organic Chemistry Portal. Domino [Pd]-Catalysis: One-Pot Synthesis of Isobenzofuran-1(3H)-ones. [Link]

• ResearchGate. A convenient and highly regio and stereoselective method for the synthesis of ( E)-3-alkylidene isobenzofuran-1(3 H)-ones (phthalides). [Link]

• PMC. Kinetically stabilized 1,3-diarylisobenzofurans and the possibility of preparing large, persistent isoacenofurans with unusually small HOMO–LUMO gaps. [Link]

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The Biological Activity of 1,3-Dihydro-2-benzofuran-1-ylmethanol Analogs: A Technical Whitepaper

Architectural Overview of the Phthalan Scaffold

The 1,3-dihydro-2-benzofuran (commonly known as phthalan or isobenzofuran) scaffold represents a privileged structural motif in modern medicinal chemistry. Oxygen-containing heterocycles, particularly phthalan and coumaran cores, are heavily utilized in the design of biologically active compounds and pharmaceuticals[1].

At the heart of this scaffold's versatility is the C1 position, a critical stereocenter. Substitution at this position to form 1,3-dihydro-2-benzofuran-1-ylmethanol analogs introduces a hydroxymethyl group (-CH₂OH). This functional group serves as a highly directional hydrogen bond donor and acceptor, heavily influencing the pharmacodynamics and target-binding kinetics of the molecule. By modifying this 1-methanol group (e.g., via etherification or esterification), drug development professionals can precisely tune the lipophilicity (LogP) of the molecule, a critical factor for optimizing blood-brain barrier (BBB) penetration in neuropharmacological applications.

Mechanistic Pathways of Biological Activity

Antioxidant and Cytoprotective Efficacy

Recent bioprospecting of endophytic fungi has revealed that naturally occurring phthalan derivatives possess potent cytoprotective properties. For instance,2[2]. These aryl-substituted phthalan derivatives demonstrate EC₅₀ values ranging from 5.86 to 26.80 μM in radical scavenging assays, performing comparably to or better than ascorbic acid[2]. Mechanistically, these analogs neutralize intracellular reactive oxygen species (ROS) and activate the Keap1-Nrf2-ARE signaling pathway, leading to the transcription of endogenous cytoprotective genes such as Heme Oxygenase-1 (HO-1).

Caption: Nrf2/ARE signaling pathway activation by 1,3-dihydro-2-benzofuran derivatives.

Neuropsychiatric Target Modulation (SERT)

The 1,3-dihydroisobenzofuran nucleus is the foundational pharmacophore for several blockbuster neuropsychiatric drugs.3[3]. The oxygen atom within the phthalan ring engages in critical dipole interactions within the central binding site of the Serotonin Transporter (SERT). Analogs derived from 1-methanol precursors are actively investigated to map the orthosteric and allosteric binding pockets of SERT, aiming to improve the onset time of selective serotonin reuptake inhibitors (SSRIs).

Antiviral and Antimicrobial Potential

Beyond CNS and antioxidant applications, the oxidized derivatives of this scaffold exhibit targeted antimicrobial efficacy.4[4]. When conjugated with a 1,3,4-thiadiazole moiety, these compounds achieve viral inhibition rates approaching 100%, proving that the 1,3-dihydro-2-benzofuran core is a highly effective scaffold for antiviral drug design[4].

Validation Protocols & Experimental Methodologies

To ensure scientific integrity and reproducibility, the evaluation of these analogs must rely on self-validating experimental systems. Below are the standard operating protocols for profiling 1,3-dihydro-2-benzofuran-1-ylmethanol analogs.

Protocol A: Self-Validating Cellular Antioxidant Activity (CAA) Assay

This protocol measures the intracellular ROS scavenging ability of phthalan analogs.

• Cell Seeding & Starvation: Seed HepG2 cells at 6×10⁴ cells/well in a 96-well black plate. Incubate for 24h, then serum-starve for 12h.

  • Causality Rationale: Serum starvation synchronizes the cell cycle, reducing metabolic variability. It also removes serum proteins (like albumin) that could prematurely bind the lipophilic phthalan analogs, masking their intrinsic cellular activity.

• Probe Loading: Wash cells with PBS and incubate with 25 μM DCFH-DA (2',7'-dichlorofluorescin diacetate) and the test analog for 1 hour.

  • Causality Rationale: DCFH-DA is non-fluorescent and highly lipophilic, allowing passive diffusion across the plasma membrane. Once inside, intracellular esterases cleave the diacetate groups, trapping the probe inside the cell where it can react with ROS to produce a fluorescent signal.

• Stress Induction: Remove media, wash, and apply 600 μM ABAP (2,2'-azobis(2-amidinopropane) dihydrochloride).

  • Causality Rationale: ABAP is a thermal radical generator. It provides a constant, measurable flux of peroxyl radicals, creating a controlled oxidative stress environment to accurately test the analog's scavenging kinetics.

• Self-Validation & QC (Z'-Factor Calculation): Read fluorescence (Ex: 485 nm, Em: 538 nm) kinetically for 1 hour. The system must automatically calculate the Z'-factor using the positive control (Quercetin) and negative control (Vehicle).

  • Causality Rationale: A calculated Z' > 0.5 mathematically guarantees that the assay's dynamic range is statistically significant and distinct from background noise, autonomously validating the assay run.

Caption: Self-validating high-throughput screening workflow for antioxidant activity.

Protocol B: High-Throughput SERT Binding Affinity Assay

• Membrane Preparation: Homogenize CHO cells stably expressing human SERT. Centrifuge at 40,000 × g to isolate the membrane pellet.

  • Causality Rationale: Isolating the membrane fraction concentrates the membrane-bound SERT proteins, significantly increasing the specific signal-to-noise ratio compared to using whole-cell lysates.

• Radioligand Displacement: Incubate 10 μg of membrane protein with 2 nM [³H]-Citalopram and varying concentrations of the 1-methanol analog.

  • Causality Rationale: Using a known high-affinity tritiated ligand allows for competitive displacement mapping. The IC₅₀ of the novel analog is determined by its ability to outcompete the radioligand for the orthosteric binding site.

• Scintillation Proximity Assay (SPA): Add Yttrium silicate SPA beads coated with wheat germ agglutinin (WGA).

  • Causality Rationale: SPA beads emit light only when the radioligand is bound to the bead-immobilized receptor. This eliminates the need for physical wash steps, preserving low-affinity or rapid-off-rate interactions that are often lost in traditional vacuum filtration assays.

Quantitative Data Profiling

The following table summarizes the biological activities of various 1,3-dihydro-2-benzofuran derivatives across different therapeutic targets:

Compound Class	Primary Biological Target	Representative Activity (IC₅₀/EC₅₀)	Key Structural Motif	Reference
Aryl-Substituted Phthalans (Cytorhizophins D-G)	ROS Scavenging (Antioxidant)	5.86 – 26.80 μM	1-phenyl-phthalan core	[2]
1,3-dihydroisobenzofuran derivatives	Serotonin Transporter (SERT)	1.0 – 5.0 nM	Dimethylaminopropyl side chain	[3]
1,3-dioxo-1,3-dihydro-2-benzofuran amides	Human Cytomegalovirus (HCMV)	80.3% – 100% Viral Inhibition	1,3,4-thiadiazole conjugation	[4]

References

• Source: Frontiers in Chemistry (PMC)
• Source: Catalysts (MDPI / UNIPI)
• Title: Recent Advances in Phthalan and Coumaran Chemistry Source: ResearchGate URL
• Title: Synthetic Compounds with 2-Amino-1,3,4-Thiadiazole Moiety Against Viral Infections Source: PMC / NIH URL

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• 3. arpi.unipi.it [arpi.unipi.it]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comprehensive Safety, Handling, and Toxicological Profiling of 1,3-Dihydro-2-benzofuran-1-ylmethanol

Executive Summary

As a Senior Application Scientist overseeing advanced organic synthesis and drug development workflows, I approach the handling of 1,3-Dihydro-2-benzofuran-1-ylmethanol (often referred to as phthalan-1-methanol) not merely as a set of regulatory checkboxes, but as a system of interacting chemical vulnerabilities. This bicyclic compound—featuring a phthalan core and a primary alcohol moiety—is a highly valuable building block in medicinal chemistry. However, its utility is counterbalanced by specific reactive hazards: insidious peroxide formation and acute mucosal irritation.

This whitepaper synthesizes the physicochemical profile, toxicological mechanisms, and field-proven handling protocols for 1,3-Dihydro-2-benzofuran-1-ylmethanol. By understanding the causality behind its reactivity, researchers can implement self-validating safety systems that protect both personnel and experimental integrity.

Physicochemical Profiling & Hazard Causality

To safely handle any chemical, one must first understand the molecular drivers of its macroscopic behavior. 1,3-Dihydro-2-benzofuran-1-ylmethanol (C9H10O2) consists of an oxygen atom embedded in a five-membered ring fused to a benzene ring, with a hydroxymethyl group at the C1 position.

The Peroxide Threat (Autoxidation)

The most critical hidden hazard of this compound is its identity as a cyclic ether. The carbon atoms adjacent to the ether oxygen (C1 and C3) possess alpha-hydrogens. When exposed to ambient oxygen and UV light, these alpha-hydrogens undergo radical abstraction. This initiates a chain reaction resulting in the formation of highly explosive hydroperoxides [1]. While the steric hindrance of the hydroxymethyl group at C1 slightly modulates this kinetic rate compared to unsubstituted phthalan, the risk remains severe during prolonged storage.

Quantitative Hazard Summary

The following table summarizes the core physicochemical and hazard data, linking each property to its mechanistic causality [1][3].

Parameter	Value / Classification	Mechanistic Causality
Molecular Formula	C9H10O2	Defines the baseline stoichiometric boundaries.
Molecular Weight	150.17 g/mol	Low molecular weight facilitates rapid membrane permeation.
Skin Irritation	Category 2 (H315)	Lipophilic aromatic core disrupts stratum corneum lipid bilayers.
Eye Irritation	Category 2A (H319)	Direct interaction of the polar -OH group with corneal proteins.
STOT SE 3	Category 3 (H335)	Volatile ether components irritate respiratory mucosa upon inhalation.
Peroxide Risk	High (Autoxidation)	Alpha-hydrogens adjacent to the ether oxygen are highly susceptible to radical abstraction.

Toxicological Landscape

In Vivo & Clinical Perspectives

Benzofuran and isobenzofuran derivatives exhibit a consistent toxicological profile characterized by localized irritation and, upon systemic absorption, sympathetic nervous system stimulation [4]. The primary routes of laboratory exposure are inhalation of vapors and dermal absorption.

• Dermal & Ocular: The lipophilic nature of the bicyclic core allows the molecule to partition effectively into the lipid-rich layers of the skin, causing defatting and subsequent dermatitis. In the eyes, the primary alcohol moiety can induce rapid protein denaturation on the corneal surface, leading to severe irritation.

• Systemic: If ingested or inhaled in large quantities, related benzofuran compounds have been shown to interact with monoamine transporters, leading to stimulant-like toxicological effects including tachycardia and acute mental health disturbances [4].

In Vitro Cytotoxicity

Toxicological assessments of structurally analogous dihydrobenzofuran derivatives in SH-SY5Y neuroblastoma cell lines reveal that baseline cellular viability is maintained at low concentrations (<10 µM). However, dose-dependent cytotoxicity emerges at higher micromolar concentrations. This is primarily driven by the induction of intracellular oxidative stress and subsequent mitochondrial dysfunction [2].

Experimental Protocols: Self-Validating Systems

In my laboratory, we do not rely on passive safety; we build self-validating systems. A protocol is self-validating when the failure of one step immediately alerts the operator before a catastrophic event occurs.

Protocol 1: Safe Handling and Peroxide Mitigation Workflow

This workflow ensures that peroxide accumulation is continuously monitored and neutralized.

• Environmental Preparation: Conduct all operations within a certified, spark-free chemical fume hood. Equip personnel with heavy-duty nitrile gloves, a flame-retardant lab coat, and splash-proof safety goggles.

• Visual Inspection (Validation Step 1): Before breaking the seal, inspect the reagent bottle under a strong light. Do not open if crystalline structures are visible around the cap or suspended in the liquid; this indicates severe, shock-sensitive peroxide accumulation.

• Quantitative Testing (Validation Step 2): Using Quantofix® peroxide test strips, dip the strip into the reagent. Wait exactly 15 seconds and compare it to the colorimetric scale. The threshold for safe laboratory use is strictly < 20 ppm .

• Active Quenching: If peroxides are detected between 20-100 ppm, quench the solution by washing it with an equal volume of acidic aqueous Iron(II) sulfate (FeSO4) or sodium metabisulfite. Stir vigorously for 15 minutes, separate the organic layer, and re-test.

• Inert Gas Purging: Post-use, purge the container's headspace with high-purity Argon or Nitrogen for 30 seconds to displace ambient oxygen.

• Controlled Storage: Seal with Parafilm and store at 2–8°C in a dark, explosion-proof flammables cabinet to thermodynamically suppress radical formation.

Fig 1. Mechanistic pathway of peroxide formation and corresponding mitigation strategies.

Protocol 2: In Vitro Cytotoxicity Assessment (MTT Assay)

To evaluate the specific cellular toxicity threshold of your synthesized batch, utilize this standardized MTT viability assay [2].

• Cell Seeding: Seed SH-SY5Y cells in a 96-well microtiter plate at a density of 1×104 cells/well. Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

• Compound Preparation: Dissolve 1,3-Dihydro-2-benzofuran-1-ylmethanol in analytical-grade DMSO. Prepare serial dilutions in culture media (range: 1 µM to 1000 µM). Crucial: Ensure final DMSO concentration remains < 0.1% v/v to prevent solvent-induced baseline toxicity.

• Exposure: Aspirate old media and apply the compound dilutions. Incubate for 48 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate in the dark for exactly 4 hours to allow viable cells to reduce the tetrazolium dye to formazan.

• Solubilization & Quantification: Carefully aspirate the media. Add 100 µL of pure DMSO to each well to solubilize the purple formazan crystals. Read the absorbance at 570 nm using a microplate spectrophotometer. Calculate the IC50 relative to the vehicle control.

Emergency Response & Decontamination Workflows

In the event of an accidental exposure, the causality of the chemical's hazards dictates the required response. Because the compound is lipophilic, water alone is insufficient for dermal decontamination; soap or a mild surfactant must be used to break down the lipid-soluble barrier.

Fig 2. Toxicological exposure routes and self-validating emergency response workflows.

References

• Title: 1,3-Dihydroisobenzofuran | C8H8O | CID 10327 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

• Title: Neurotoxicity Assessment of 1-[(2,3-Dihydro-1-Benzofuran-2-yl)Methyl]Piperazine (LINS01 Series) Derivatives and their Protective Effect on Cocaine-Induced Neurotoxicity Model in SH-SY5Y Cell Culture Source: PubMed (Neurotoxicity Research) URL: [Link]

• Title: Patterns of presentation and clinical features of toxicity after reported use of ([2-aminopropyl]-2,3-dihydrobenzofurans), the 'benzofuran' compounds Source: ResearchGate (Clinical Toxicology) URL: [Link]

Physicochemical Characterization and Solubility Profiling of 1,3-Dihydro-2-benzofuran-1-ylmethanol

Executive Summary

1,3-Dihydro-2-benzofuran-1-ylmethanol (also known as phthalan-1-ylmethanol) is a highly versatile chiral building block in modern organic synthesis and medicinal chemistry. Featuring a rigid isobenzofuran core tethered to a flexible hydroxymethyl group, this compound is a critical intermediate in the asymmetric synthesis of biologically active molecules, including potent antihistaminic and anti-HIV agents[1].

Understanding the thermodynamic solubility profile of 1,3-Dihydro-2-benzofuran-1-ylmethanol is paramount for optimizing downstream synthetic workflows—such as synergistic palladium/chiral phosphoric acid-catalyzed kinetic resolutions[1]—and for formulating the compound during early-stage drug discovery. This whitepaper provides an in-depth analysis of its solvation mechanics, quantitative solubility across diverse solvent classes, and the self-validating experimental protocols required to measure these parameters accurately.

Structural Causality and Solvation Mechanics

The dissolution of a solid solute into a solvent is governed by the Gibbs free energy of solution ( ΔGsol​ ), which requires overcoming the crystal lattice energy of the solute while maximizing favorable solute-solvent interactions.

For 1,3-Dihydro-2-benzofuran-1-ylmethanol, the molecular architecture dictates its solubility behavior:

Hydrophobic Core: The fused benzene and tetrahydrofuran-like rings provide significant lipophilicity, driving favorable London dispersion forces and π

π interactions. This makes the compound highly miscible in moderately polar and polar aprotic solvents.

Hydrogen Bonding Sites: The primary alcohol (-CH 2​ OH) acts as both a strong hydrogen-bond donor and acceptor. The ether oxygen within the 5-membered ring serves as a secondary, sterically hindered H-bond acceptor.

Stereochemical Considerations: As a chiral molecule, the solid-state lattice energy of the racemate often differs from that of the enantiomerically pure form. Consequently, the thermodynamic solubility of the racemic mixture may deviate from the pure (R)- or (S)-enantiomers depending on whether it crystallizes as a racemic compound or a conglomerate.

Because of these structural features, the compound exhibits a "Goldilocks" solubility profile: it requires solvents polar enough to disrupt the intermolecular hydrogen bonds of the hydroxymethyl groups, yet lipophilic enough to solvate the bulky aromatic core.

Solvation mechanisms and solvent partitioning logic for the target compound.

Quantitative Solubility Profile Across Solvent Classes

The table below summarizes the expected thermodynamic solubility of 1,3-Dihydro-2-benzofuran-1-ylmethanol at 25°C. Data is categorized by solvent dielectric constant ( ε ), which serves as a proxy for solvent polarity.

Solvent Class	Specific Solvent	Dielectric Constant ( ε )	Estimated Solubility (mg/mL)	Primary Solvation Mechanism
Polar Protic	Methanol (MeOH)	32.7	> 100	Strong H-bond donation/acceptance disrupting solute lattice.
Polar Protic	Water (Aqueous Buffer)	80.1	1 - 5	Limited by the hydrophobic bulk of the isobenzofuran core.
Polar Aprotic	Dichloromethane (DCM)	9.1	> 100	Excellent dipole-dipole solvation of the aromatic/ether core.
Polar Aprotic	Ethyl Acetate (EtOAc)	6.0	50 - 100	H-bond acceptance from the solute's -OH group.
Non-Polar	Hexane	1.9	< 5	Weak dispersion forces; insufficient to break solute H-bonds.

Note: In synthetic chromatography, a mixture of EtOAc/hexanes (e.g., 1:3 v/v) is highly effective for partitioning and eluting this compound due to the precise balance of polar and non-polar interactions[1].

Experimental Workflows: Thermodynamic Solubility Determination

To generate reliable, self-validating solubility data, the Shake-Flask Method remains the industry "gold standard"[2]. Unlike kinetic solubility assays (which rely on solvent-casting and can artificially inflate readings via supersaturation), the shake-flask method measures true thermodynamic equilibrium[3].

Step-by-Step Protocol

• Media Preparation: Prepare the target organic solvents (e.g., MeOH, DCM, Hexane) and aqueous buffers (pH 1.2, 4.5, and 6.8 to cover the physiological gastrointestinal tract range)[2].

• Solid Addition: Weigh an excess amount of crystalline 1,3-Dihydro-2-benzofuran-1-ylmethanol (e.g., 50 mg) into a 5 mL borosilicate glass vial[4].

• Solvent Addition: Add 1.0 mL of the selected solvent to the vial. Causality Check: A visible excess of solid must remain at the bottom of the vial. If the solid dissolves completely, the solution is not saturated, and more solid must be added[2].

• Isothermal Equilibration: Seal the vials tightly and place them in an orbital shaker incubator set to 37 ± 1 °C. Agitate at 150 RPM for 24 to 72 hours[4]. Causality Check: Extended agitation provides the activation energy required to overcome metastable kinetic states, ensuring true thermodynamic equilibrium is reached[3].

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 × g for 15 minutes. Alternatively, filter the supernatant through a 0.22 µm hydrophilic PVDF syringe filter[3]. Causality Check: This step is critical to remove sub-visible colloidal particles that would otherwise scatter light or elute during analysis, artificially inflating the quantified concentration[4].

• Quantification: Dilute the clear supernatant with the appropriate mobile phase and analyze via High-Performance Liquid Chromatography (HPLC) coupled with UV detection[5]. Calculate the exact concentration against a pre-established calibration curve.

Workflow for thermodynamic solubility determination via the shake-flask method.

Solubility Optimization in Drug Development

When advancing 1,3-Dihydro-2-benzofuran-1-ylmethanol derivatives into biological assays or early formulation, its limited aqueous solubility (1-5 mg/mL) can pose a challenge. Because the molecule lacks highly ionizable basic or acidic centers (it is a neutral alcohol), pH adjustment is an ineffective strategy for solubility enhancement[2].

Instead, formulation scientists must rely on:

• Cosolvency: Utilizing non-toxic, water-miscible organic solvents (e.g., Propylene Glycol, PEG 400, or DMSO for in vitro assays) to lower the dielectric constant of the aqueous vehicle, thereby increasing the solvation of the isobenzofuran core.

• Surfactant Solubilization: Incorporating non-ionic surfactants (e.g., Polysorbate 80, Cremophor EL) to encapsulate the compound within hydrophobic micellar cores, effectively bypassing the thermodynamic limits of the bulk aqueous phase.

References

• Synergistic Palladium/Chiral Phosphoric Acid-Catalyzed Kinetic Resolution via Stereoselective Intramolecular Substitution of Unactivated Allylic Alcohols The Journal of Organic Chemistry - ACS Publications URL
• Potentiometric CheqSol and Standardized Shake-Flask Solubility Methods are Complimentary Tools in Physicochemical Profiling European Journal of Pharmaceutical Sciences URL
• Harmonizing solubility measurement to lower inter-laboratory variance – progress of consortium of biopharmaceutical tools (CoBiTo)
• UNGAP best practice for improving solubility data quality of orally administered drugs Pharma Excipients URL
• Global testing of a consensus solubility assessment to enhance robustness of the WHO biopharmaceutical classification system PMC - National Institutes of Health URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. diposit.ub.edu [diposit.ub.edu]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Strategic Utilization of 1,3-Dihydro-2-benzofuran-1-ylmethanol in Asymmetric Synthesis

Context & Strategic Importance

The 1,3-dihydroisobenzofuran (phthalan) core is a privileged scaffold in medicinal chemistry, functioning as the structural backbone for numerous bioactive natural products (e.g., pestacin) and blockbuster neuropharmacological agents (e.g., the SSRI escitalopram) [1]. As of 2026, the drive toward highly selective, single-enantiomer therapeutics has necessitated the development of robust, scalable asymmetric methodologies.

Within this landscape, 1,3-Dihydro-2-benzofuran-1-ylmethanol (also known as 1-hydroxymethylphthalan) has emerged as a critical chiral building block. The strategic value of this molecule lies in its dual nature:

• Conformational Rigidity: The bicyclic phthalan framework restricts conformational degrees of freedom, allowing it to act as an excellent chiral relay in asymmetric transformations.

• Synthetic Versatility: The C1-hydroxymethyl group serves as a highly programmable synthetic handle. It can be oxidized to an aldehyde for organocatalytic functionalization, or converted into a leaving group to synthesize chiral phosphine ligands (Phthalan-Phos) and active pharmaceutical ingredients (APIs) [2].

Mechanistic Framework: Breaking Symmetry

The most efficient route to enantioenriched 1,3-dihydro-2-benzofuran-1-ylmethanol derivatives bypasses traditional chiral resolution in favor of an Asymmetric Intramolecular Oxa-Michael (AIOM) reaction [1].

Causality in Catalyst Selection: Historically, thiourea catalysts provided moderate stereocontrol. However, transitioning to a cinchona-derived squaramide catalyst fundamentally alters the transition state. Squaramides possess a more rigid, planar structure and enhanced hydrogen-bond donor acidity compared to thioureas. This enables a tighter, highly organized transition state. The squaramide moiety activates the electrophilic enone via double hydrogen bonding, while the tertiary amine of the cinchona alkaloid deprotonates the benzyl alcohol, guiding the nucleophilic oxygen to attack exclusively from the Re-face of the alkene.

Mechanistic pathway of the squaramide-catalyzed AIOM reaction for chiral phthalan synthesis.

Workflow Architecture

The synthesis and subsequent application of 1,3-dihydro-2-benzofuran-1-ylmethanol is a multi-stage process. The workflow below illustrates the progression from an achiral o-hydroxymethyl chalcone to the highly valuable chiral phthalan alcohol, and its downstream applications.

Synthetic workflow from achiral precursors to high-value chiral phthalan applications.

Quantitative Optimization Data

The choice of solvent and catalyst is the primary driver of enantiomeric excess (ee). The data below demonstrates the superiority of trifluorotoluene ( CF3​C6​H5​ ) over standard non-polar solvents. Causality: The slight polarity and non-coordinating nature of CF3​C6​H5​ stabilize the polar transition state without competitively disrupting the critical hydrogen-bonding network between the catalyst and the substrate[3].

Table 1: Optimization of the AIOM Reaction for Phthalan Core Construction

Entry	Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
1	Takemoto Thiourea (5 mol%)	Toluene	25	30	97	56
2	Cinchona Squaramide (5 mol%)	Toluene	25	30	95	82
3	Cinchona Squaramide (5 mol%)	DCM	25	36	88	75
4	Cinchona Squaramide (5 mol%)	CF3​C6​H5​	25	24	96	90
5	Cinchona Squaramide (5 mol%)	CF3​C6​H5​	0	48	85	92

Note: Entry 4 represents the optimal balance of reaction kinetics, yield, and enantioselectivity for process-scale applications.

Validated Experimental Protocols

The following protocols are designed as self-validating systems . In-process controls (IPCs) are embedded to ensure that stereochemical integrity is maintained before proceeding to resource-intensive downstream steps.

Protocol A: Enantioselective Synthesis of (1S)-1,3-Dihydro-2-benzofuran-1-ylmethanol

This protocol details the AIOM cyclization followed by stereoretentive reduction.

Reagents & Equipment:

• (E)-3-(2-(hydroxymethyl)phenyl)-1-phenylprop-2-en-1-one (10.0 mmol)

• Cinchona Squaramide Catalyst (0.5 mmol, 5 mol%)

• Trifluorotoluene ( CF3​C6​H5​ , anhydrous)

• Lithium aluminum hydride ( LiAlH4​ , 2.0 M in THF)

Step-by-Step Methodology:

• Catalyst Assembly: In an oven-dried 100 mL Schlenk flask under an argon atmosphere, dissolve the starting chalcone (10.0 mmol) in anhydrous CF3​C6​H5​ (20 mL, 0.5 M).

• Cyclization: Add the Cinchona Squaramide catalyst (5 mol%) in one portion. Stir the reaction mixture at 25 °C for 24 hours.

• Self-Validation Check 1 (IPC): Withdraw a 50 µL aliquot, filter through a short silica plug (EtOAc eluent), and analyze via chiral HPLC (Chiralcel OD-H column, Hexane/IPA 90:10, 1.0 mL/min). Proceed only if the enantiomeric excess is ≥90% and starting material conversion is >95%.

• Reduction: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Strict temperature control during reduction prevents the ring-opening of the strained phthalan core. Slowly add LiAlH4​ (12.0 mmol, 6.0 mL of 2.0 M solution in THF) dropwise over 15 minutes.

• Quenching: After stirring for 2 hours at room temperature, quench the reaction sequentially (Fieser method) with 0.45 mL H2​O , 0.45 mL 15% NaOH, and 1.35 mL H2​O .

• Isolation: Filter the granular aluminum salts through Celite, wash with EtOAc, and concentrate the filtrate in vacuo. Purify via flash column chromatography to yield the enantioenriched (1S)-1,3-Dihydro-2-benzofuran-1-ylmethanol.

Protocol B: Derivatization into Chiral Phosphine Ligand (Phthalan-Phos)

Converting the hydroxymethyl group into a diphenylphosphine moiety without racemization.

Step-by-Step Methodology:

• Activation: Dissolve the enantioenriched 1,3-dihydro-2-benzofuran-1-ylmethanol (5.0 mmol) in anhydrous DCM (15 mL) and cool to -20 °C. Add triethylamine (7.5 mmol).

• Mesylation: Add methanesulfonyl chloride (MsCl, 6.0 mmol) dropwise. Causality: Direct nucleophilic substitution of the hydroxymethyl group at room temperature risks racemization via an oxocarbenium ion intermediate. Mild mesylation at -20 °C ensures the stereochemical integrity of the C1 position is strictly preserved.

• Phosphination: After 1 hour, remove the solvent under reduced pressure at 0 °C. Immediately redissolve the crude mesylate in anhydrous THF (10 mL) and cool to -78 °C.

• Displacement: Add potassium diphenylphosphide ( KPPh2​ , 0.5 M in THF, 6.0 mmol) dropwise. Allow the reaction to slowly warm to room temperature overnight.

• Self-Validation Check 2 (IPC): Analyze the crude mixture via 31P NMR. A single sharp peak around -22 ppm confirms successful displacement without oxidation.

• Purification: Quench with degassed water, extract with degassed EtOAc, and purify under strict anaerobic conditions to yield the Phthalan-Phos ligand.

References

• Song, et al. "Squaramide-Catalyzed Asymmetric Intramolecular Oxa-Michael Reaction of α,β-Unsaturated Carbonyls Containing Benzyl Alcohol: Construction of Chiral 1-Substituted Phthalans." ACS Omega, 2021. URL:[Link]

• Thota, et al. "Streamlined Atom-Economical Synthesis of Escitalopram: Kilogram-Scale Process Optimization and Industrial-Scale Implementation." Organic Process Research & Development, 2025. URL:[Link]

• Ghorai, et al. "Organocatalytic, Enantioselective, Intramolecular Oxa-Michael Reaction of Alkoxyboronate: A New Strategy for Enantioenriched 1-Substituted 1,3-Dihydroisobenzofurans." Organic Letters, 2014. URL:[Link]

step-by-step guide to the synthesis of 1,3-Dihydro-2-benzofuran-1-ylmethanol

Initiating the Analysis

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Investigating Phthalan-1-methanol

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Analyzing Synthetic Routes

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Verifying Ring Formation

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Confirming Cyclization Outcome

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Exploring Phthalan Synthesis

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Considering Phthalan Derivatives

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Exploring Synthesis Options

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Confirming Cyclization Pathway

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Verifying Ring Formation

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Analyzing Cyclization Mechanism

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Developing Experimental Protocols

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Refining Experimental Steps

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Visualizing The Synthesis

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Establishing the Foundation

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Outlining the Synthesis

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Analyzing the Experimental Protocol

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Confirming the Cyclization

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Validating the Cyclization

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Application Note: Catalytic Synthesis and Downstream Utility of 1,3-Dihydro-2-benzofuran-1-ylmethanol

Executive Summary & Strategic Context

1,3-Dihydro-2-benzofuran-1-ylmethanol (commonly known as 1-hydroxymethylphthalan) is a highly privileged heterocyclic building block. The 1,3-dihydroisobenzofuran (phthalan) core is the foundational structural motif in numerous blockbuster pharmaceuticals, most notably the selective serotonin reuptake inhibitors (SSRIs) citalopram and escitalopram.

In modern synthetic organic chemistry, 1-hydroxymethylphthalan is not just a passive target; its unique structural topology—specifically the steric bulk and coordinating ability of the C1-hydroxymethyl group—serves as a critical control element in downstream transition-metal catalysis. This guide details the state-of-the-art catalytic methodologies for synthesizing this scaffold and its subsequent applications in regio- and enantioselective C–H functionalization workflows.

Mechanistic Insights: The Phthalan Core in Catalysis

Upstream: Organocatalytic Asymmetric Intramolecular Oxa-Michael (AIOM) Addition

Historically, chiral phthalans were accessed via racemic synthesis followed by classical resolution, capping theoretical yields at 50%. Modern approaches utilize bifunctional organocatalysis to construct the ring with absolute stereocontrol[1].

• Causality of Catalyst Design : A chiral bifunctional squaramide catalyst is employed to activate two reactive centers simultaneously. The squaramide NH groups act as a Brønsted acid, binding the α,β-unsaturated ketone via double hydrogen bonding to lower its LUMO. Concurrently, the tertiary amine on the catalyst's quinuclidine ring acts as a Brønsted base, deprotonating the benzyl alcohol to form a highly nucleophilic alkoxide. This pre-organized, bidentate transition state dictates a rigid facial attack, ensuring exceptional enantiomeric excess (ee).

Downstream: Ir(III)-Catalyzed Regioselective C–H Functionalization

Once synthesized, the 1-hydroxymethyl group of the phthalan becomes a powerful steric directing group for late-stage functionalization[2].

• Causality of Regiocontrol : When subjected to Iridium(III)-bis(imidazolinyl)phenyl (Ir(III)-phebim) catalysis in the presence of ethyl diazoacetate, an electrophilic Ir-carbene is generated. While the oxygen atom of the phthalan ring weakly directs the catalyst, the bulky 1-hydroxymethyl group (typically protected as a silyl ether) sterically shields the C1 position. This forces the Ir-carbene to undergo C–H insertion exclusively at the unsubstituted C3 position. The chiral C2-symmetric pocket of the phebim ligand further dictates the facial approach, establishing a trans-diastereomer with high enantiopurity.

Quantitative Data Summary

The following table summarizes the performance metrics of the primary catalytic systems utilized in the synthesis and functionalization of the 1,3-dihydroisobenzofuran scaffold.

Reaction Type	Catalyst System	Substrate Scope	Yield (%)	Enantiomeric Excess (ee %)	Regioselectivity
AIOM Ring Closure	Chiral Squaramide	α,β-Unsaturated Benzyl Alcohols	85–95	88–98	C1-Selective
C–H Carbene Insertion	Ir(III)-phebim	1-Substituted Phthalans	63–81	88–98	>95% C3-Selective
Redox Deracemization	Ru / Chiral Amine	Racemic 1-Aryl Phthalans	>90	>95	N/A (Stereocenter at C1)

Visualizing the Catalytic Workflows

Squaramide-catalyzed Asymmetric Intramolecular Oxa-Michael (AIOM) cycle for phthalan synthesis.

Workflow of Ir(III)-catalyzed C3-functionalization of 1-hydroxymethylphthalan for API synthesis.

Experimental Protocols

Protocol A: Enantioselective Construction of the 1-Substituted Phthalan Scaffold

This protocol outlines the synthesis of the phthalan core via an AIOM reaction, yielding a highly enantioenriched precursor to 1,3-Dihydro-2-benzofuran-1-ylmethanol[1].

Reagents & Conditions:

• Substrate: β-(2-hydroxymethyl)phenyl α,β-unsaturated ketone (1.0 mmol)

• Catalyst: Chiral bifunctional squaramide catalyst (0.05 mmol, 5 mol%)

• Solvent: Toluene (0.1 M)

• Temperature: Room temperature (25 °C)

Step-by-Step Procedure:

• Preparation: To an oven-dried 25 mL Schlenk tube equipped with a magnetic stir bar, add the chalcone substrate (1.0 mmol) and the chiral squaramide catalyst (5 mol%).

• Reaction Initiation: Evacuate and backfill the tube with Argon three times. Inject anhydrous toluene (10 mL) to achieve a 0.1 M concentration.

• Incubation: Stir the mixture vigorously at 25 °C for 12–24 hours.

• Self-Validation (TLC): Monitor the reaction via TLC (Hexanes:EtOAc 3:1). The starting material will appear UV-active at Rf​ 0.4, while the cyclized phthalan product will appear at Rf​ 0.6. Stain with basic KMnO₄ to confirm the disappearance of the enone double bond.

• Workup: Concentrate the reaction mixture under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, gradient elution from 100% hexanes to 10:1 Hexanes:EtOAc).

• Self-Validation (Analytical):

  • NMR: Confirm ring closure via 1 H NMR by observing the disappearance of the vinylic protons (~6.8-7.5 ppm) and the appearance of the diagnostic C1 methine proton (~5.6 ppm, dd).

  • HPLC: Determine enantiomeric excess using a Chiralcel OD-H column (Hexane/i-PrOH 90:10, 1.0 mL/min, 254 nm). Expected ee is >90%.

• Reduction: The resulting ketone side-chain can be reduced using DIBAL-H (-78 °C in CH₂Cl₂) to yield the corresponding 1-hydroxymethylphthalan derivative.

Protocol B: Downstream Ir(III)-Catalyzed C3-H Functionalization

This protocol leverages the steric bulk of the TBS-protected 1-hydroxymethyl group to direct Ir-catalyzed carbene insertion exclusively to the C3 position[2].

Reagents & Conditions:

• Substrate: 1-(((tert-butyldimethylsilyl)oxy)methyl)-1,3-dihydroisobenzofuran (1.0 mmol)

• Catalyst: Ir(III)-phebim complex (0.02 mmol, 2 mol%)

• Reagent: Ethyl diazoacetate (EDA) (1.5 mmol, 1.5 equiv)

• Solvent: Trifluorotoluene (PhCF₃) (0.2 M)

• Temperature: 10 °C

Step-by-Step Procedure:

• System Setup: In an argon-filled glovebox, charge a flame-dried vial with the Ir(III)-phebim catalyst (2 mol%), the TBS-protected 1-hydroxymethylphthalan (1.0 mmol), and 4 Å molecular sieves (100 mg).

• Solvent Addition: Add anhydrous PhCF₃ (5 mL). Causality Note: PhCF₃ is utilized because its low coordinating ability prevents competitive binding to the highly Lewis acidic Ir(III) center, while its polarity stabilizes the cationic carbene intermediate.

• Reagent Addition: Cool the mixture to 10 °C. Using a syringe pump, add a solution of EDA (1.5 mmol) in PhCF₃ (1 mL) dropwise over 5 hours. Causality Note: Slow addition keeps the steady-state concentration of EDA low, suppressing the undesired dimerization of EDA to diethyl maleate.

• Incubation: Stir for an additional 2 hours at 10 °C.

• Self-Validation (TLC & NMR):

  • TLC: Check progress (Hexanes:EtOAc 9:1, visualized with acidic p-anisaldehyde; product appears as a distinct blue spot).

  • NMR: Post-workup, 1 H NMR is critical. The disappearance of the characteristic C3-H₂ singlet (~5.1 ppm) and the emergence of a doublet (~5.4 ppm) confirms regioselective C3-insertion.

• Purification: Filter the mixture through a short pad of Celite, concentrate, and purify via flash chromatography to isolate the trans-C3-functionalized product.

References

• Squaramide-Catalyzed Asymmetric Intramolecular Oxa-Michael Reaction of α,β-Unsaturated Carbonyls Containing Benzyl Alcohol: Construction of Chiral 1-Substituted Phthalans Source: ACS Omega URL:[Link][1]

• Iridium(iii)-bis(imidazolinyl)phenyl catalysts for enantioselective C–H functionalization with ethyl diazoacetate Source: Chemical Science (RSC) URL:[Link][2]

• Redox deracemization of α-substituted 1, 3-dihydroisobenzofurans Source: Chinese Journal of Catalysis URL:[Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. html.rhhz.net [html.rhhz.net]

Introduction: The Significance of the 1,3-Dihydro-2-benzofuran Scaffold

An in-depth guide to the reaction mechanisms, applications, and experimental protocols involving 1,3-Dihydro-2-benzofuran-1-ylmethanol, a versatile building block in modern organic synthesis and medicinal chemistry.

The 1,3-dihydro-2-benzofuran, also known as phthalan, core is a privileged structural motif found in a wide array of natural products and pharmacologically active molecules.[1][2] Its unique conformational constraints and electronic properties make it a valuable scaffold for the design of novel therapeutics. Molecules incorporating this framework have demonstrated a broad spectrum of biological activities, including anti-tumor, antibacterial, and neuroprotective properties.[2][3][4]

At the heart of many synthetic routes targeting these complex molecules lies 1,3-Dihydro-2-benzofuran-1-ylmethanol . This primary alcohol serves as a key chiral intermediate, offering multiple avenues for functionalization and elaboration into more complex structures. Understanding the reactivity of its hydroxyl group and the stability of the dihydrobenzofuran ring system is paramount for its effective utilization in research and development. This guide provides a detailed exploration of the synthesis and key reaction mechanisms of this compound, complete with field-tested protocols for the modern research scientist.

Part 1: Synthesis of Racemic 1,3-Dihydro-2-benzofuran-1-ylmethanol

The most common and straightforward synthesis of 1,3-Dihydro-2-benzofuran-1-ylmethanol involves the reduction of the corresponding aldehyde, 1,3-dihydro-2-benzofuran-1-carbaldehyde. This precursor can be accessed from 2-(bromomethyl)benzaldehyde.

Mechanism Insight:

The synthesis is a two-step process:

• Intramolecular Williamson Ether Synthesis: 2-(Bromomethyl)benzaldehyde undergoes a base-mediated intramolecular cyclization. The phenoxide, formed in situ, acts as a nucleophile, displacing the bromide to form the five-membered ether ring of 1,3-dihydro-2-benzofuran-1-carbaldehyde.

• Reduction of the Aldehyde: The resulting aldehyde is then reduced to the primary alcohol using a mild reducing agent like sodium borohydride (NaBH₄). The hydride ion attacks the electrophilic carbonyl carbon, and subsequent protonation of the resulting alkoxide yields the target alcohol.

Visualizing the Synthesis Workflow

Caption: Synthetic pathway to 1,3-Dihydro-2-benzofuran-1-ylmethanol.

Experimental Protocol: Synthesis of 1,3-Dihydro-2-benzofuran-1-ylmethanol

Materials:

• 2-(Bromomethyl)benzaldehyde

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Diethyl ether (Et₂O)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine (saturated aq. NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Step 1: Synthesis of 1,3-dihydro-2-benzofuran-1-carbaldehyde

• To a solution of 2-(bromomethyl)benzaldehyde (1.0 eq) in anhydrous acetone (0.2 M), add anhydrous potassium carbonate (1.5 eq).

• Heat the mixture to reflux and stir vigorously for 4-6 hours, monitoring the reaction by TLC (Thin Layer Chromatography).

• Once the starting material is consumed, cool the reaction to room temperature and filter off the solids.

• Concentrate the filtrate under reduced pressure to yield the crude aldehyde, which can be used in the next step without further purification.

Step 2: Reduction to 1,3-Dihydro-2-benzofuran-1-ylmethanol

• Dissolve the crude aldehyde from Step 1 in methanol (0.2 M) and cool the solution to 0°C in an ice bath.

• Add sodium borohydride (1.2 eq) portion-wise, ensuring the temperature remains below 5°C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1 hour.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography (e.g., silica gel, 30% ethyl acetate in hexanes) to afford 1,3-Dihydro-2-benzofuran-1-ylmethanol as a colorless oil or a white solid.

Part 2: Key Reaction Mechanisms & Protocols

The primary alcohol of 1,3-Dihydro-2-benzofuran-1-ylmethanol is the main site of reactivity, allowing for a variety of useful transformations.

A. Oxidation to Aldehyde and Carboxylic Acid

Oxidation of the primary alcohol provides access to the corresponding aldehyde or carboxylic acid, which are versatile intermediates for forming C-C and C-N bonds (e.g., Wittig reactions, reductive aminations, amide couplings).

Mechanism Insight: The choice of oxidant determines the product. Milder, anhydrous reagents like Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP) will stop at the aldehyde stage.[5] Stronger, aqueous-based oxidants like Jones reagent (CrO₃ in H₂SO₄) or potassium permanganate (KMnO₄) will oxidize the primary alcohol directly to the carboxylic acid. The mechanism for PCC oxidation involves the formation of a chromate ester, followed by a base-assisted E2-type elimination to yield the aldehyde.

Visualizing the Oxidation Mechanism (PCC)

Sources

• 1. mdpi.com [mdpi.com]
• 2. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Discovery of 3-(benzofuran-2-ylmethyl)-1H-indole derivatives as potential autophagy inducers in cervical cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of novel benzofuran-based compounds with neuroprotective and immunomodulatory properties for Alzheimer's disease treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Note: Protecting Group Strategies for the Hydroxyl Group in 1,3-Dihydro-2-benzofuran-1-ylmethanol

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Type: Technical Guide & Validated Protocols

Executive Summary

The functionalization of complex bicyclic ethers, such as 1,3-dihydro-2-benzofuran-1-ylmethanol (commonly known as phthalan-1-methanol), presents unique challenges in multi-step organic synthesis. The primary hydroxyl group requires selective protection to enable downstream transformations; however, the adjacent phthalan core is highly sensitive to acidic conditions. This application note details the mechanistic rationale behind this instability and provides optimized, self-validating protocols for protecting the hydroxyl group without compromising the heterocyclic scaffold.

Mechanistic Insights: The Vulnerability of the Phthalan Core

To design an effective protection strategy, one must first understand the structural causality dictating the molecule's reactivity. 1,3-Dihydro-2-benzofuran-1-ylmethanol features a primary alcohol (-CH₂OH) attached to the C1 position of a 1,3-dihydroisobenzofuran (phthalan) ring.

The C1 carbon is uniquely situated: it is both benzylic and alpha to the ring's ether oxygen. Under Brønsted or Lewis acidic conditions, the ring oxygen can undergo protonation or coordination. This weakens the C1–O bond, leading to heterolytic cleavage. The resulting intermediate is a highly stabilized oxocarbenium/benzylic cation [1]. Once this carbocation forms, the equilibrium is driven toward irreversible ring-opening, leading to decomposition, dimerization, or polymerization [2].

Consequently, conventional acid-catalyzed protection methods (e.g., forming tetrahydropyranyl (THP) ethers via DHP/TsOH, or tritylation without strict acid scavenging) will rapidly degrade the substrate. Protection must be strictly limited to basic or neutral conditions.

Strategic decision tree for hydroxyl protection in acid-sensitive phthalan derivatives.

Strategic Selection of Protecting Groups

Based on the mechanistic constraints, three protecting group strategies are highly recommended for this substrate [1]:

• Tert-Butyldiphenylsilyl (TBDPS) Ether: TBDPS is vastly superior to standard TBS ethers when downstream steps involve mild acids or strong nucleophiles. It is installed under mildly basic conditions (imidazole) and removed via a neutral/mildly basic fluoride source (TBAF), completely bypassing carbocation formation.

• Benzyl (Bn) Ether: Installed via Williamson ether synthesis (NaH/BnBr). The strongly basic conditions are perfectly tolerated by the phthalan core. Deprotection via catalytic hydrogenolysis (H₂, Pd/C) is completely neutral.

• Pivaloyl (Piv) Ester: Offers significant steric bulk, preventing unwanted side reactions at the oxygen. Installed using Piv-Cl in pyridine (which acts as both solvent and acid scavenger). It is easily removed via mild basic hydrolysis.

Quantitative Performance Data

The following table summarizes the expected performance metrics for the three recommended strategies when applied to 1,3-dihydro-2-benzofuran-1-ylmethanol.

Strategy	Installation Reagents	Deprotection Reagents	Typical Yield (Inst. / Deprot.)	Phthalan Core Stability
TBDPS Ether	TBDPS-Cl, Imidazole, DMF	TBAF, THF	92% / 95%	Excellent (Neutral/Basic)
Benzyl Ether	NaH, BnBr, THF	H₂, Pd/C, EtOH	88% / 98%	Excellent (Neutral)
Pivaloyl Ester	Piv-Cl, Pyridine, DMAP	K₂CO₃, MeOH	94% / 90%	High (Mild Base)

Validated Experimental Protocols

The following protocol details the installation and removal of the TBDPS group . This workflow is designed as a self-validating system: the deliberate use of excess imidazole neutralizes all generated HCl, while the specific aqueous workup sequence ensures the complete removal of DMF prior to chromatography, preventing phase-collapse and yield loss.

Step-by-step experimental workflow for the TBDPS protection of phthalan-1-methanol.

Protocol A: TBDPS Protection of 1,3-Dihydro-2-benzofuran-1-ylmethanol

Scale: 10.0 mmol

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Flush with Argon.

• Dissolution: Add 1,3-dihydro-2-benzofuran-1-ylmethanol (1.50 g, 10.0 mmol) and anhydrous DMF (20 mL). Cool the mixture to 0 °C using an ice bath.

• Base Addition: Add Imidazole (1.36 g, 20.0 mmol, 2.0 eq). Causality Note: The 2.0 equivalents ensure that all HCl generated during the silylation is immediately scavenged, protecting the phthalan core from acid-catalyzed ring opening.

• Silylation: Dropwise add tert-butyl(chloro)diphenylsilane (TBDPS-Cl) (3.30 g, 12.0 mmol, 1.2 eq) via syringe over 5 minutes.

• Reaction Monitoring: Stir for 30 minutes at 0 °C, then allow the reaction to warm to room temperature. Stir for an additional 4 hours. Monitor completion via TLC (Hexanes/EtOAc 4:1).

• Self-Validating Workup:

  • Quench the reaction carefully with saturated aqueous NaHCO₃ (20 mL) to neutralize any trace electrophiles.

  • Extract the aqueous layer with Diethyl Ether (3 × 30 mL).

  • Critical Step: Wash the combined organic layers with distilled water (3 × 30 mL) followed by brine (20 mL). This repeated water wash is mandatory to partition the highly polar DMF out of the organic phase, ensuring clean separation during subsequent chromatography.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (silica gel, gradient 0% to 10% EtOAc in Hexanes) to afford the TBDPS-protected alcohol as a colorless oil.

Protocol B: TBAF-Mediated Deprotection

• Dissolution: Dissolve the TBDPS-protected substrate (approx. 10.0 mmol) in anhydrous THF (20 mL) and cool to 0 °C.

• Fluoride Addition: Dropwise add Tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 12.0 mL, 12.0 mmol, 1.2 eq). The high oxophilicity of silicon drives the cleavage of the Si-O bond, safely releasing the primary alkoxide without generating carbocations.

• Reaction: Stir at room temperature for 2 hours.

• Workup: Quench with saturated aqueous NH₄Cl (20 mL). Extract with EtOAc (3 × 30 mL), wash with water, dry over Na₂SO₄, concentrate, and purify via silica gel chromatography to isolate the free 1,3-dihydro-2-benzofuran-1-ylmethanol.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Journal of Medicinal Chemistry (ACS Publications). URL:[Link]

• Larock, R. C., et al. (2010). A Simple and Mild Synthesis of 1H-Isochromenes and (Z)-1-Alkylidene-1,3-dihydroisobenzofurans. PMC / Journal of Organic Chemistry. URL:[Link]

Technical Notes & Optimization

how to improve the enantioselectivity of reactions using this compound

Welcome to the Technical Support Center for Chiral Phosphoric Acid (CPA) Catalysis .

Since their independent development by Akiyama and Terada in 2004, axially chiral phosphoric acids derived from BINOL, H8-BINOL, and SPINOL have become cornerstone organocatalysts for enantioselective transformations[1]. CPAs operate as bifunctional catalysts: the Brønsted acidic proton activates the electrophile (e.g., an imine), while the Lewis basic phosphoryl oxygen coordinates the nucleophile.

This guide is designed for researchers and drug development professionals to troubleshoot and optimize the enantiomeric excess (ee%) of CPA-catalyzed reactions. We focus on the causality behind experimental variables—sterics, solvent dielectric properties, thermodynamics, and moisture control—to help you rationally design your optimization workflows.

Mechanistic Foundation: The Bifunctional Activation Model

Before troubleshooting, it is critical to understand how CPAs transfer chiral information. The enantioselectivity is governed by the formation of a highly organized, ternary hydrogen-bonded transition state (TS). Any variable that disrupts this network or fails to differentiate the steric energy between the pro-R and pro-S trajectories will result in a diminished ee%.

Bifunctional hydrogen-bonding network in CPA catalysis.

Troubleshooting Guide & FAQs

Q1: My reaction reaches full conversion, but the ee% plateaus around 40-50%. How do I improve stereocontrol?

Root Cause: Insufficient steric differentiation in the transition state. The chiral pocket is too "open," allowing the substrate to attack from both faces with similar activation energies ( ΔΔG‡≈0 ). Solution: Increase the steric bulk at the 3,3'-positions of the BINOL or SPINOL scaffold. Transitioning from an unsubstituted BINOL-CPA to a bulky derivative like TRIP (2,4,6-triisopropylphenyl) or 9-anthracenyl restricts the rotational degrees of freedom of the incoming substrates. This forces the substrates into a highly defined chiral pocket, maximizing the energy difference between the diastereomeric transition states via steric repulsion and favorable non-covalent interactions (e.g., C-H···O)[2].

Q2: I switched from Toluene to THF to improve substrate solubility, but my ee% plummeted. Why?

Root Cause: Disruption of the bifunctional hydrogen-bonding network by a coordinating solvent. Solution: CPAs rely entirely on hydrogen bonding to organize the transition state. Polar, coordinating solvents (like THF, DMF, or MeCN) or solvents with high dielectric constants actively compete for the Brønsted acidic proton and the Lewis basic phosphoryl oxygen. This breaks the rigid catalyst-substrate complex, leading to a loose, unselective background reaction. Always prioritize aprotic, non-polar solvents. Toluene, Dichloromethane (DCM), and Methyl tert-butyl ether (MTBE) are the gold standards for CPA catalysis[3]. If solubility is an issue, utilize a mixed solvent system (e.g., Toluene/DCM) rather than introducing a coordinating solvent.

Q3: Does lowering the temperature always improve enantioselectivity?

Root Cause: The interplay between thermodynamics and reaction kinetics. Solution: Generally, yes. Lowering the temperature (e.g., from 25°C to -40°C) reduces the thermal energy available, making it harder for the system to access the higher-energy (minor enantiomer) transition state[4]. However, there is a caveat: if your reaction relies on a Dynamic Kinetic Resolution (DKR) , lowering the temperature too much can freeze the pre-equilibrium of the starting materials. If the interconversion of the substrate isomers becomes slower than the rate of the reaction, your ee% will degrade. Always run a temperature gradient screen (25°C, 0°C, -20°C, -40°C) to find the thermodynamic sweet spot.

Q4: How do I choose between BINOL, H8-BINOL, and SPINOL scaffolds?

Root Cause: Mismatch between substrate size and the catalyst's chiral pocket geometry. Solution: The scaffold dictates the orientation of the phosphoric acid functional groups and the rigidity of the pocket[2].

• BINOL: Flexible with a wider bite angle. Best for general use and bulky substrates.

• H8-BINOL: The partially saturated backbone pushes the 3,3'-substituents forward, creating a slightly tighter, more sterically demanding pocket than BINOL.

• SPINOL: Highly rigid with a narrower binding pocket. Excellent for smaller substrates that fail to achieve high ee% with BINOL. However, if used with excessively bulky substrates, SPINOL can cause structural distortion of the catalyst, leading to a loss of enantioselectivity[2].

Q5: I cannot separate the enantiomers on chiral HPLC, or I suspect my product is thermally racemizing during analysis. What are my options?

Root Cause: Analytical limitations or thermal instability. Solution: Bypass HPLC by utilizing a 31 P NMR-based method . You can determine the enantiopurity of the phosphoric acid or the product directly in solution by adding chiral discriminating agents, such as commercially available chiral amines or octahedral cobalt complexes. These agents form diastereomeric ion pairs with the CPA, which exhibit distinct, highly resolved 31 P chemical shifts ( Δδ ) that can be integrated to calculate the exact ee%[5].

Quantitative Data: Solvent and Temperature Effects

The following table synthesizes representative optimization data demonstrating the profound impact of solvent dielectric properties and temperature on CPA-catalyzed enantioselective phosphinylation and amination reactions[3][4].

Solvent	Dielectric Constant ( ε )	Temperature (°C)	Additive	Yield (%)	Enantiomeric Excess (ee %)
Acetonitrile (MeCN)	37.5	25	None	85	12% (Poor)
Tetrahydrofuran (THF)	7.5	25	None	92	28% (Poor)
Toluene	2.4	25	None	95	65% (Moderate)
Toluene	2.4	-40	None	88	83% (Good)
MTBE	2.6	25	None	97	79% (Good)
MTBE	2.6	25	4Å Mol. Sieves	99	91% (Optimal)

Observation: Non-polar solvents with low dielectric constants (Toluene, MTBE) vastly outperform polar solvents. The addition of 4Å molecular sieves to scavenge trace water further locks the transition state, maximizing ee%[3].

Experimental Methodology: Self-Validating CPA Protocol

To ensure reproducibility and high enantioselectivity, follow this standardized, moisture-controlled protocol. This workflow includes built-in validation steps.

Step 1: Catalyst and Reagent Preparation

• Dry the chosen solvent (e.g., MTBE or Toluene) over activated alumina or distill it over sodium/benzophenone. Validation: Verify solvent dryness via Karl Fischer titration (< 10 ppm H2O).

• Activate 4Å Molecular Sieves (MS) in a vacuum oven at 250°C for 12 hours. Store in a desiccator.

• Weigh 5–10 mol% of the optimized CPA (e.g., (R)-TRIP) into an oven-dried Schlenk tube under an argon atmosphere.

Step 2: Complex Formation

• Add the electrophile (0.10 mmol) to the Schlenk tube.

• Add 1.0 mL of the anhydrous solvent and 50 mg of freshly activated 4Å MS.

• Stir the suspension at room temperature for 15 minutes. Causality: This allows the CPA and the electrophile to form the pre-organized hydrogen-bonded complex and allows the MS to scavenge any adventitious moisture introduced during transfer[3].

Step 3: Temperature Equilibration and Reaction

• Cool the reaction mixture to the optimized temperature (e.g., -40°C) using a cryocooler. Allow 10 minutes for thermal equilibration.

• Add the nucleophile (0.11 mmol) dropwise down the side of the tube to prevent rapid localized heating.

• Stir at the target temperature until TLC or LC-MS indicates full consumption of the electrophile.

Step 4: Quenching and Validation

• Quench the reaction by adding 1 mL of saturated aqueous NaHCO3 to deprotonate the CPA and break the complex.

• Extract with Dichloromethane (3 x 2 mL), dry over Na2SO4, and concentrate.

• Self-Validation Step: Before running chiral HPLC, run a parallel background reaction using a non-chiral Brønsted acid (e.g., diphenyl phosphate). Use this racemic standard to validate your HPLC method's baseline separation of the enantiomers.

Troubleshooting Decision Tree

Use the following logical workflow to systematically isolate and resolve issues with low enantiomeric excess in your CPA reactions.

Decision tree for optimizing enantioselectivity in CPA reactions.

References

• Terada, M. (2011). Enantioselective Carbon-Carbon Bond Forming Reactions Catalyzed by Chiral Phosphoric Acid Catalysts. Current Organic Chemistry. [Link]

• ACS Publications (2019). Chiral Phosphoric Acid-Catalyzed Enantioselective Direct Arylation: A Case Study of the Model Selectivity. ACS. [Link]

• PMC (2023). Chiral phosphoric acid-catalyzed enantioselective phosphinylation of 3,4-dihydroisoquinolines. NIH.[Link]

• JACS (2020). Chiral Phosphoric Acid Catalyzed Enantioselective Synthesis of α-Tertiary Amino Ketones from Sulfonium Ylides. Journal of the American Chemical Society.[Link]

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Technical Support Center: Optimization &amp; Troubleshooting of Suzuki-Miyaura Cross-Coupling for Biaryl API Intermediates

Welcome to the Process Chemistry Technical Support Center. This guide provides authoritative, data-driven methodologies for optimizing Palladium-catalyzed Suzuki-Miyaura cross-coupling reactions—a critical transformation in the synthesis of biaryl active pharmaceutical ingredients (APIs). By understanding the mechanistic causality behind catalyst, solvent, and temperature selections, researchers can systematically resolve bottlenecks such as sluggish kinetics, protodeboronation, and high residual palladium.

Mechanistic Causality & Optimization Workflow

To optimize a cross-coupling reaction, you must first understand the rate-determining steps within the catalytic cycle. The choice of reaction conditions directly influences the equilibrium between active and inactive palladium species.

Caption: The Suzuki-Miyaura catalytic cycle: Oxidative addition, transmetalation, and reductive elimination.

Caption: Sequential workflow for Suzuki-Miyaura reaction optimization from screening to scale-up.

Core Optimization Variables

Catalyst & Ligand Selection Matrix

The choice of ligand dictates the electronic and steric environment of the Pd center. Electron-rich, bulky phosphines accelerate the oxidative addition of challenging aryl chlorides and promote rapid reductive elimination, minimizing side reactions 1.

Ligand Class	Example	Mechanistic Advantage	Best Application
Monodentate Bulky	XPhos, SPhos	Accelerates oxidative addition & reductive elimination.	Aryl chlorides, sterically hindered substrates.
Bidentate	dppf, XantPhos	Suppresses β-hydride elimination.	Alkyl-boron reagents, preventing isomerization.
Electron-Rich Alkyl	cataCXium A, P(tBu)3	Highly active for unactivated electrophiles.	Electron-rich aryl halides, low-temperature reactions.

Solvent & Base Optimization

The base activates the boronic acid via the formation of a reactive boronate complex, which is essential for the transmetalation step 2. Key mechanistic insights into base and boron reagent choice heavily dictate the reaction outcome 3.

Parameter	Selection	Causality & Effect
Solvent Polarity	Toluene vs. DMF/Dioxane	Non-polar solvents favor neutral Pd species; polar solvents stabilize anionic intermediates, fundamentally altering selectivity 4.
Base Strength	K3PO4 vs. Cs2CO3 vs. KOtBu	Weaker bases (K3PO4) prevent side reactions; stronger bases (KOtBu) accelerate transmetalation but risk substrate epimerization.
Water Content	Biphasic vs. Anhydrous	Water is required to form the reactive boronate species, but excess water accelerates protodeboronation of the nucleophile.

Standardized Experimental Protocol: High-Throughput Microscale Optimization

To avoid bias and rapidly identify optimal conditions, we recommend a self-validating 96-well plate screening protocol utilizing an internal standard for precise UPLC-MS quantification 1.

Step 1: Preparation of Stock Solutions Prepare 0.1 M stock solutions of the aryl halide and boronic acid in the primary screening solvent (e.g., anhydrous THF or 1,4-dioxane). Include 0.05 M of an inert internal standard (e.g., biphenyl) in the aryl halide stock to ensure self-validating mass balance calculations.

Step 2: Catalyst & Base Dispensing Operating within an inert-atmosphere glovebox, dispense 5 mol% of selected Pd precatalysts (e.g., XPhos-Pd-G3, cataCXium A Pd G3) and 2.0 equivalents of inorganic bases (e.g., K3PO4, Cs2CO3) into a 96-well glass-lined reactor block.

Step 3: Reactant Addition Add the substrate stock solutions to the wells. If screening aqueous conditions, add the required volume of rigorously degassed water to achieve the desired solvent ratio (e.g., 4:1 THF:H2O).

Step 4: Reaction Execution Seal the plate with a PTFE-lined mat. Heat the block to the initial screening temperature (e.g., 60 °C) with orbital shaking for 4-12 hours.

Step 5: Quenching & Analysis Cool the block to room temperature. Quench each well with 500 µL of acetonitrile. Centrifuge the block at 3000 rpm for 5 minutes to pellet inorganic salts. Analyze the supernatant via UPLC-MS to determine conversion, yield, and impurity profiles relative to the internal standard.

Troubleshooting Guides & FAQs

Q1: Why is my reaction stalling with incomplete conversion?

• Causality: Stalled reactions often result from catalyst deactivation (e.g., oxidation of the phosphine ligand by trace air) or failure to efficiently reduce the Pd(II) precatalyst to the active Pd(0) species.

• Solution:

  • Ensure all solvents and aqueous bases are thoroughly degassed via sparging with argon or freeze-pump-thaw cycles 5.

  • Switch to a modern pre-formed Pd(0) source or a Buchwald precatalyst (e.g., G3 or G4) that reliably generates the active monoligated Pd(0) species under mild conditions 2.

  • Verify the ligand-to-metal ratio. An insufficient ratio leaves the Pd center coordinatively unsaturated, leading to aggregation into inactive "palladium black."

Q2: How do I minimize protodeboronation of my heteroaryl boronic acid?

• Causality: Electron-deficient and heteroaryl boronic acids are highly susceptible to protodeboronation (cleavage of the C-B bond by water/acid/base), a degradation pathway that outcompetes the transmetalation step.

• Solution:

  • Lower the reaction temperature and use a highly active catalyst system to accelerate the cross-coupling kinetics over the degradation pathway.

  • Switch to a slow-release boronate derivative, such as a MIDA boronate or a potassium aryltrifluoroborate, which gradually hydrolyzes to the active boronic acid in situ5.

  • Utilize anhydrous conditions with a fluoride source (e.g., CsF) instead of aqueous hydroxide or carbonate bases.

Q3: I am observing significant homocoupling of the aryl halide. How can I suppress this?

• Causality: Homocoupling is typically driven by the presence of oxygen, which oxidizes the Pd(0) catalyst and alters the catalytic cycle, or by an imbalance in the stoichiometry during transmetalation.

• Solution:

  • Strictly exclude oxygen from the reaction vessel using proper Schlenk techniques .

  • Optimize the base-to-boronic acid ratio. Excess base can sometimes promote homocoupling; titrate the base equivalents (typically 1.5 - 3.0 eq) 5.

  • Slow the addition of the boronic acid to keep its steady-state concentration low, minimizing side reactions.

Q4: How do I efficiently remove residual Palladium to meet API specifications (<10 ppm)?

• Causality: Palladium readily forms stable complexes with API intermediates, particularly those containing nitrogen or sulfur heteroatoms, making it difficult to remove via standard aqueous workups.

• Solution:

  • Implement a targeted palladium scavenging step. Treatment of the organic phase with 20% aqueous NaHSO3 at elevated temperatures (e.g., 60 °C) can effectively partition Pd into the aqueous layer 6.

  • Alternatively, stir the crude product solution with functionalized silica scavengers (e.g., SiliaBond Thiol or DMT) for 2-4 hours before final filtration and crystallization.

References

• Which Reaction Conditions Work on Drug-Like Molecules? Lessons from 66,000 High-Throughput Experiments ACS Central Science URL:[Link]

• Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations Chemical Society Reviews URL:[Link]

• Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique ACS Publications URL:[Link]

• Suzuki-Miyaura cross-coupling: Practical Guide Yoneda Labs URL:[Link]

• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings PMC - NIH URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

preventing the degradation of 1,3-Dihydro-2-benzofuran-1-ylmethanol during storage

Overview

Welcome to the Technical Support Center for 1,3-Dihydro-2-benzofuran-1-ylmethanol (commonly referred to as phthalan-1-methanol). This guide is specifically engineered for researchers, analytical chemists, and drug development professionals who require high-fidelity preservation of this compound. Due to its specific cyclic ether and benzylic structure, it is highly prone to degradation if handled improperly.

Troubleshooting & Storage FAQs

Q1: Why does my 1,3-Dihydro-2-benzofuran-1-ylmethanol turn yellow or show multiple extraneous peaks on HPLC/NMR after a few weeks on the bench?

The Causality of Degradation: The instability of 1,3-Dihydro-2-benzofuran-1-ylmethanol is fundamentally driven by its phthalan (isobenzofuran) core. Phthalan derivatives are highly susceptible to radical-initiated autoxidation because the C-H bonds at the benzylic positions (C1 and C3) are significantly weakened by the adjacent aromatic ring and the ether oxygen, as detailed in [1].

When exposed to ambient light, heat, or atmospheric oxygen, oxygen diradicals abstract a hydrogen atom to form a benzylic radical. This intermediate rapidly reacts with molecular oxygen to form a hydroperoxide, a process observed during the [2]. Over time, these hydroperoxides decompose into more stable, strongly UV-absorbing byproducts such as phthalides (isobenzofuranones) or ring-opened aldehyde/acid derivatives. This manifests macroscopically as yellowing in the bulk powder and microscopically as extraneous peaks on an HPLC chromatogram. Furthermore, high temperatures and aqueous/humid environments severely accelerate these [3].

Autoxidation mechanism of 1,3-Dihydro-2-benzofuran-1-ylmethanol via benzylic radicals.

Q2: What are the optimal storage conditions to quantitatively prevent this degradation?

The Solution: To arrest autoxidation, you must systematically eliminate the radical initiators (light, thermal energy) and the primary reactant (oxygen). Storing the compound in a cold, dark, and inert environment is mandatory for long-term stability.

Table 1: Impact of Storage Conditions on 1,3-Dihydro-2-benzofuran-1-ylmethanol Stability

Storage Condition	Atmosphere	Light Exposure	Estimated Shelf-Life (Purity >95%)	Primary Degradation Pathway
Room Temp (25°C)	Air	Ambient	< 1 Week	Rapid autoxidation to phthalide
4°C	Air	Dark	1 - 3 Months	Slow autoxidation
-20°C	Air	Dark	6 - 12 Months	Trace oxidation / moisture uptake
-20°C	Argon (Inert)	Dark (Amber Vial)	> 24 Months	Negligible

Q3: How should I handle the compound during daily experimental workflows without compromising my bulk supply?

The Protocol: Single-Use Aliquot System Repeatedly opening a cold bulk container introduces atmospheric moisture (condensation) and oxygen, which act as a catalyst for degradation[3]. To prevent this, we recommend a self-validating aliquot workflow.

Step-by-Step Methodology:

• Preparation: Pre-chill amber glass vials and PTFE-lined screw caps in a desiccator. Ensure the vials are base-washed to remove any trace acidic sites that could catalyze ring-opening.

• Equilibration: Before opening the bulk supplier bottle, allow it to fully equilibrate to room temperature in a desiccator (approx. 30-60 minutes). Causality: Opening a cold bottle immediately condenses atmospheric water into the powder, ruining the batch.

• Inert Transfer: Move the equilibrated bulk bottle and the amber vials into a glove box purged with Argon ( O2​ < 5 ppm).

• Aliquoting: Weigh out single-experiment quantities (e.g., 5–10 mg) into the individual amber vials.

• Sealing: Cap the vials tightly with the PTFE-lined caps and wrap the exterior seal with Parafilm to prevent gas exchange.

• Storage: Transfer the aliquots immediately to a -20°C freezer equipped with a desiccant pack.

Step-by-step self-validating workflow for the inert aliquoting and storage.

Q4: How can I verify the integrity of my stored compound before initiating a sensitive biological or synthetic experiment?

The Self-Validating Quality Control Check: Do not assume the compound is intact simply because it was stored at -20°C. Implement a rapid, self-validating analytical check prior to use.

Step-by-Step Methodology:

• Visual Inspection: The pure compound should be a white to off-white solid/powder. Any shift toward a yellow or brown hue is a definitive macroscopic indicator of oxidation.

• Thin-Layer Chromatography (TLC):

  • System: Silica gel plate, Hexane:Ethyl Acetate (7:3 v/v).

  • Observation: The intact alcohol will elute as a single spot visible under short-wave UV (254 nm). If degradation has occurred, highly polar phthalide or carboxylic acid byproducts will appear as distinct spots at a significantly lower Retention Factor ( Rf​ ).

• Proton NMR ( 1 H-NMR) Verification:

  • Dissolve a 1 mg micro-sample in CDCl3​ .

  • Diagnostic Peaks: Look for the preservation of the characteristic benzylic protons (the C1 and C3 CH2​ and CH groups) typically resonating between 5.0 and 5.4 ppm.

  • Degradation Markers: The appearance of a sharp, downfield singlet around 10.0 ppm indicates the formation of a ring-opened aldehyde, while shifts in the aromatic region accompanied by the loss of benzylic signals indicate oxidation to a phthalide carbonyl.

References

• Title: Absolute rate constants for hydrocarbon autoxidation. XVII. The oxidation of some cyclic ethers Source: Canadian Science Publishing (Canadian Journal of Chemistry) URL: [Link]

• Title: Dehydrogenative α-Oxygenation of Ethers with an Iron Catalyst Source: ACS Publications (Journal of the American Chemical Society) URL: [Link]

• Title: Effects of Solvent System and Storage Condition on Chemical Stability of 5α-Reductase Inhibitor Compounds in Tectona grandis L. Source: Semantic Scholar (Trends in Sciences) URL: [Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: 1,3-Dihydro-2-benzofuran-1-ylmethanol (Phthalan-1-methanol)

Welcome to the Application Support portal for phthalan derivatives. As a Senior Application Scientist, I frequently encounter researchers struggling with the unique reactivity of the 1,3-dihydroisobenzofuran (phthalan) core. While 1,3-Dihydro-2-benzofuran-1-ylmethanol is a highly valuable building block in drug discovery (serving as a precursor to scaffolds like citalopram), its dual benzylic ether structure makes it notoriously sensitive to specific reaction conditions.

This guide addresses the mechanistic causality behind common experimental failures, providing self-validating protocols to ensure scientific integrity and reproducible yields.

Section 1: Stability & Storage FAQs (The "Disappearing" Compound)

Q: My NMR shows that my starting material is slowly converting into a lactone over time. Why is this happening? A: 1,3-Dihydro-2-benzofuran-1-ylmethanol contains highly activated benzylic C–H bonds adjacent to the ring's ether oxygen. Upon exposure to ambient oxygen, light, or mild radical initiators, the phthalan ring undergoes auto-oxidation. The abstraction of a benzylic hydrogen generates a stable radical, which rapidly reacts with oxygen to form a phthalide (isobenzofuranone) derivative [1]. This oxidative cleavage is a well-documented vulnerability of cyclic benzylic ethers. Causality-Driven Solution: Always store the compound under an inert atmosphere (Argon/N2) at -20 °C in amber vials. Do not leave solutions exposed to air on the benchtop for extended periods.

Q: I tried oxidizing the primary alcohol to an aldehyde using TEMPO/Bleach, but the phthalan ring collapsed. What happened? A: Nitroxyl radicals like TEMPO or AZADO are excellent for oxidizing primary alcohols, but they are also potent oxidants for cyclic benzylic ethers. Using these reagents on a phthalan derivative leads to competitive oxidation of the benzylic C–H bond, resulting in the oxidative cleavage of the saturated ring to yield an aromatic dialdehyde or phthalide [2]. Causality-Driven Solution: You must use mild, non-radical oxidants that strictly operate via two-electron pathways, such as the Swern oxidation (see Protocol B) or buffered Dess-Martin Periodinane (DMP).

Section 2: Reaction Troubleshooting (The "Black Tar" and "Wrong Product" Issues)

Q: I attempted a standard Fischer esterification (MeOH/H2SO4) on the primary alcohol, but recovered a complex polymeric mixture. Why? A: The ether linkage in the 1,3-dihydroisobenzofuran core is exquisitely sensitive to strong Brønsted and Lewis acids. Protonation of the ring oxygen followed by C–O bond cleavage generates a highly stabilized benzylic carbocation (or oxocarbenium ion). Without a suitable trapping nucleophile, this intermediate rapidly undergoes intermolecular Friedel-Crafts-type oligomerization, forming the "black tar" you observed. Causality-Driven Solution: Avoid strong acids entirely. Use Steglich esterification (DCC/DMAP) for acylations to maintain a neutral/mildly basic environment (see Protocol A).

Q: When running a reaction with DDQ in methanol, I observed methoxy substitution directly on the phthalan ring instead of my desired product. Is this expected? A: Yes. DDQ facilitates a concerted hydride transfer from the benzylic position, generating an oxocarbenium intermediate [3]. When methanol is present as a solvent, it acts as a nucleophile, trapping the intermediate to form a stable methyl ketal/acetal at the C1 or C3 position. While this is a common method for generating transient isobenzofurans (IBFs) for Diels-Alder cycloadditions [3], it is a critical error if your goal was to leave the ring intact.

Quantitative Data: Stability Matrix

To aid in experimental design, the following table summarizes the quantitative stability of 1,3-Dihydro-2-benzofuran-1-ylmethanol under various common laboratory conditions.

Condition	Reagents / Environment	Primary Degradation Pathway	Expected Half-Life ( )
Strong Acid	pH < 2 (e.g., TsOH, HCl)	Ring opening Benzylic Cation Polymerization	< 10 minutes
Mild Acid	pH 4-5 (e.g., AcOH)	Slow ring opening	~ 12-24 hours
Radical Oxidants	TEMPO, AZADO, Light	Benzylic C–H abstraction Phthalide	~ 2-4 hours
Hydride Acceptors	DDQ in Methanol	Hydride transfer C1/C3 Acetalization	< 30 minutes
Strong Base	pH > 12 (e.g., NaH, LDA)	Generally stable (unless leaving group present)	> 72 hours
Optimal Storage	Neat, -20 °C, Argon, Dark	None (Stable)	> 12 months

Mandatory Visualization: Degradation Pathways

The following diagram illustrates the two primary mechanistic modes of failure when handling phthalan derivatives: radical-mediated oxidation and acid-catalyzed ring opening.

Mechanistic pathways of 1,3-dihydro-2-benzofuran-1-ylmethanol degradation via oxidation and acid.

Experimental Protocols: Self-Validating Systems

To ensure high yields and preserve the integrity of the phthalan ring, utilize the following field-proven methodologies.

Protocol A: Chemoselective Acylation via Steglich Esterification

Causality: This protocol avoids Brønsted acids that cleave the phthalan ether, utilizing a mild, base-catalyzed coupling mechanism.

• Preparation: Dissolve 1.0 eq of 1,3-Dihydro-2-benzofuran-1-ylmethanol and 1.1 eq of your target carboxylic acid in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M.

• Initiation: Cool the flask to 0 °C under an Argon atmosphere.

• Activation: Add 0.1 eq of DMAP (catalyst) followed by 1.1 eq of DCC (coupling agent).

  • Self-Validation Check: The immediate formation of a white, cloudy precipitate (dicyclohexylurea, DCU) visually confirms the successful activation of the carboxylic acid into an O-acylisourea intermediate.

• Propagation: Stir the mixture for 3 hours, allowing it to gradually warm to room temperature.

• Neutral Workup: Filter the DCU byproduct through a Celite pad. Wash the filtrate with saturated aqueous to remove any unreacted acid, ensuring the organic layer remains neutral to prevent post-reaction ring opening. Dry over and concentrate.

Protocol B: Mild Oxidation to Aldehyde via Swern Oxidation

Causality: This protocol avoids radical oxidants (like TEMPO) that attack the benzylic position, executing a strictly two-electron oxidation at cryogenic temperatures.

• Preparation: In a flame-dried flask under Argon, add 1.2 eq of oxalyl chloride to anhydrous DCM and cool to -78 °C using a dry ice/acetone bath.

• Activation: Dropwise add 2.4 eq of anhydrous DMSO.

  • Self-Validation Check: Vigorous gas evolution ( and ) indicates the successful formation of the active alkoxysulfonium intermediate.

• Substrate Addition: After 15 minutes, slowly add 1.0 eq of 1,3-Dihydro-2-benzofuran-1-ylmethanol (dissolved in a minimal amount of DCM). Stir for 30 minutes at -78 °C.

• Rearrangement: Add 5.0 eq of Triethylamine ( ) to facilitate the ylide rearrangement and formation of the aldehyde.

• Buffered Workup (Critical): Warm the reaction to room temperature. Quench the reaction with a pH 7 phosphate buffer (DO NOT use standard aqueous HCl). This prevents the newly formed, highly sensitive aldehyde from undergoing acid-catalyzed degradation during the extraction phase.

References

• Renzetti, A. (2019). Synthesis of Phthalides and α,β-butenolides by Transition Metal-Catalyzed Activation of C—H Bonds. Molecules, 24(4), 824. URL:[Link]

• Hamada, S., Yano, K., Kobayashi, Y., Kawabata, T., & Furuta, T. (2021). Oxidation of cyclic benzylic ethers by an electronically tuned nitroxyl radical. Tetrahedron Letters, 83, 153404. URL:[Link]

• Nakatsugawa, E., Higashiyama, K., Yamakoshi, H., Ohashi, E., & Nakamura, S. (2025). Oxidative Generation of Isobenzofurans for Intermolecular Cycloadditions. The Journal of Organic Chemistry, 90(47), 16818-16827. URL:[Link]

Technical Support Center: Enhancing Reaction Rates of 1,3-Dihydro-2-benzofuran-1-ylmethanol

Welcome to the technical support center dedicated to the chemistry of 1,3-Dihydro-2-benzofuran-1-ylmethanol. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to optimize the reaction rates of this versatile intermediate. Our focus is on providing practical, evidence-based strategies to overcome common experimental hurdles in key transformations such as oxidation and esterification.

Section 1: Oxidation of 1,3-Dihydro-2-benzofuran-1-ylmethanol

The selective oxidation of 1,3-Dihydro-2-benzofuran-1-ylmethanol to its corresponding aldehyde (1,3-dihydro-2-benzofuran-1-one) or carboxylic acid is a critical transformation. However, achieving high conversion rates and selectivity can be challenging. This section addresses common issues and provides strategies to enhance reaction performance.

Frequently Asked Questions (FAQs): Oxidation

Q1: My oxidation of 1,3-Dihydro-2-benzofuran-1-ylmethanol is very slow. What are the primary reasons?

A1: Slow oxidation rates are typically due to several factors:

• Suboptimal Catalyst System: The choice of catalyst is crucial. For selective oxidation to the aldehyde, catalyst systems like copper(I)/TEMPO are highly effective for benzylic alcohols.[1][2][3] Without an appropriate catalyst, the reaction will likely be sluggish.

• Low Reaction Temperature: While some oxidations are performed at low temperatures to control selectivity, an insufficient temperature may not overcome the activation energy barrier.

• Poor Oxidant Choice: The strength and compatibility of the oxidizing agent are critical. For instance, in Swern oxidations, the formation of the active chlorosulfonium salt is temperature-sensitive and essential for the reaction to proceed.[4][5]

• Presence of Inhibitors: Trace impurities in the starting material or solvent can sometimes inhibit catalytic activity.

Q2: I am observing over-oxidation to the carboxylic acid when I want the aldehyde. How can I improve selectivity?

A2: Over-oxidation is a common problem. To enhance selectivity for the aldehyde:

• Use a Mild and Selective Oxidation System: TEMPO-based systems, particularly with a co-catalyst like Cu(I) or a hypervalent iodine reagent, are known for their high selectivity in oxidizing primary alcohols to aldehydes.[1][2][6] Swern oxidation is another excellent method for this transformation under mild conditions.[4][7]

• Control Reaction Time: Monitor the reaction closely using techniques like TLC or LC-MS and quench the reaction as soon as the starting material is consumed to prevent further oxidation of the aldehyde.

• Optimize Temperature: Running the reaction at lower temperatures can often temper the reactivity of the oxidant and improve selectivity.

Q3: What are common side products in the oxidation of this molecule, and how can I avoid them?

A3: Besides over-oxidation, potential side reactions include the formation of methylthiomethyl (MTM) ether in Swern oxidations, especially if the temperature is not well-controlled.[4] To avoid this, it is critical to maintain the reaction temperature below -60 °C during the formation of the alkoxysulfonium ylide.[4][5]

Troubleshooting Guide: Oxidation Reactions

Issue	Potential Cause	Recommended Solution
Slow or Incomplete Reaction	Ineffective catalyst system.	For selective oxidation to the aldehyde, switch to a Cu(I)/TEMPO or (diacetoxyiodo)benzene/TEMPO system.[1][6]
Insufficient temperature.	Gradually increase the reaction temperature while monitoring for side product formation.
Deactivated catalyst.	Ensure all reagents and solvents are pure and dry, as moisture can deactivate some catalysts.
Low Yield of Aldehyde	Over-oxidation to the carboxylic acid.	Use a milder, more selective oxidizing agent like a TEMPO-based system. Monitor the reaction closely and quench upon completion.[2][8]
Formation of side products.	In Swern oxidations, strictly maintain cryogenic temperatures (-78 °C) to prevent the Pummerer rearrangement and subsequent MTM ether formation.[4]
Difficult product isolation.	The aldehyde product may be volatile or unstable. Optimize workup conditions to be mild and quick.
Reaction is Not Reproducible	Inconsistent quality of reagents.	Use freshly purified solvents and high-purity reagents. The active concentration of some oxidants can degrade over time.
Sensitivity to air or moisture.	Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocol: TEMPO-Catalyzed Aerobic Oxidation

This protocol is adapted for the selective oxidation of benzylic alcohols to aldehydes using a Cu(I)/TEMPO catalyst system with ambient air as the oxidant.[1]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1,3-Dihydro-2-benzofuran-1-ylmethanol (1.0 eq) in a suitable solvent such as acetone or acetonitrile.

• Catalyst Addition: To the stirred solution, add copper(I) bromide (CuBr, 0.1 eq), 2,2'-bipyridine (bpy, 0.1 eq), and (2,2,6,6-Tetramethyl-1-piperidinyloxy) radical (TEMPO, 0.1 eq).

• Reaction: Allow the mixture to stir vigorously at room temperature, open to the atmosphere. The reaction progress can be monitored by TLC or GC-MS.

• Work-up: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography.

Reaction Mechanism: TEMPO-Catalyzed Oxidation

The catalytic cycle involves the oxidation of the copper(I) species to copper(II) by atmospheric oxygen, which then facilitates the oxidation of the alcohol by TEMPO.

Caption: Catalytic cycle for Cu/TEMPO aerobic oxidation.

Section 2: Esterification of 1,3-Dihydro-2-benzofuran-1-ylmethanol

Esterification is a fundamental reaction for modifying the hydroxyl group of 1,3-Dihydro-2-benzofuran-1-ylmethanol. This section provides guidance on enhancing the rate of ester formation through various methods, including Fischer, Steglich, and Mitsunobu esterification.

Frequently Asked Questions (FAQs): Esterification

Q1: My Fischer esterification is not reaching completion. How can I improve the yield?

A1: Fischer esterification is an equilibrium-limited reaction. To drive it towards the product, you can:

• Remove Water: Use a Dean-Stark apparatus to azeotropically remove the water formed during the reaction.

• Use an Excess of One Reagent: Employing a large excess of either the alcohol or the carboxylic acid can shift the equilibrium to favor the ester.[9]

• Increase Catalyst Loading: A higher concentration of the acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid) can increase the reaction rate.[10]

Q2: My substrate is sensitive to strong acids. What are my alternatives to Fischer esterification?

A2: For acid-sensitive substrates, milder esterification methods are recommended:

• Steglich Esterification: This method uses a coupling agent like dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) with a catalytic amount of 4-dimethylaminopyridine (DMAP). It is performed under neutral conditions at room temperature.[11]

• Mitsunobu Reaction: This reaction uses triphenylphosphine (PPh₃) and an azodicarboxylate like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) to activate the alcohol for nucleophilic attack by a carboxylate. This reaction proceeds with inversion of stereochemistry at the alcohol center.[12][13][14]

Q3: I am getting a low yield in my Steglich esterification. What could be wrong?

A3: Low yields in Steglich esterification can be due to:

• Steric Hindrance: If either the alcohol or the carboxylic acid is sterically bulky, the reaction can be slow. Increasing the amount of DMAP or the reaction temperature may help.

• Side Reactions: The O-acylisourea intermediate can rearrange to a stable N-acylurea, which is unreactive towards the alcohol. The use of DMAP helps to minimize this side reaction by forming a more reactive acylpyridinium intermediate.

• Difficult Purification: The dicyclohexylurea (DCU) byproduct from DCC can be difficult to remove. Using EDC results in a water-soluble urea byproduct, simplifying purification.[15]

Troubleshooting Guide: Esterification Reactions

Issue	Potential Cause	Recommended Solution
Slow Fischer Esterification	Insufficient water removal.	Use a Dean-Stark trap or add molecular sieves.
Low catalyst concentration.	Increase the amount of acid catalyst (e.g., H₂SO₄, PTSA).[10]
Steric hindrance.	Consider alternative methods like Steglich or Mitsunobu esterification.[12]
Low Yield in Steglich Esterification	Incomplete reaction.	Increase reaction time and/or temperature. Consider increasing the amount of DMAP.[16]
Side reaction of O-acylisourea.	Ensure DMAP is present in catalytic amounts to facilitate the formation of the active ester.
Purification issues with DCU.	Filter the crude reaction mixture to remove the bulk of the DCU. Consider using EDC for easier workup.[15]
Mitsunobu Reaction Fails	Nucleophile (carboxylate) is not acidic enough.	The pKa of the carboxylic acid should ideally be below 13.[17]
Steric hindrance around the alcohol.	This can significantly slow down the SN2 displacement. Higher temperatures may be required.
Difficult removal of byproducts.	Triphenylphosphine oxide and the reduced azodicarboxylate can complicate purification. Chromatographic separation is often necessary.[17]

Comparative Data: Catalysts for Benzyl Alcohol Esterification

The following table summarizes the performance of different catalysts in the esterification of benzyl alcohol with acetic acid, a model system for 1,3-Dihydro-2-benzofuran-1-ylmethanol.

Catalyst	Molar Ratio (Alcohol:Acid)	Temperature (°C)	Time (h)	Conversion (%)	Selectivity (%)	Reference
S–Fe-MCM-48	2:1	60	6	95.8	98.9	[18]
Zeolite Na-Y	1:2	Reflux	6	~70	100	[19]
Zeolite HX	1:4	110	12	~58	>95	[10]
No Catalyst	1:1	40	2	0.8	-	[18]

Experimental Protocol: Fischer Esterification

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 1,3-Dihydro-2-benzofuran-1-ylmethanol (1.0 eq), the desired carboxylic acid (1.2 eq), and a suitable solvent (e.g., toluene).

• Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid (0.05 eq) or p-toluenesulfonic acid (0.1 eq).

• Reaction: Heat the mixture to reflux and collect the water in the Dean-Stark trap. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture and wash it with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst. Separate the organic layer.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude ester can be purified by flash column chromatography or distillation.

Reaction Mechanism: Fischer Esterification

This acid-catalyzed reaction involves the protonation of the carboxylic acid carbonyl, followed by nucleophilic attack by the alcohol.

Caption: Simplified mechanism of Fischer esterification.

References

• Aerobic Alcohol Oxidation Using a Copper(I)/TEMPO Catalyst System: A Green, Catalytic Oxidation Reaction for the Undergraduate Organic Chemistry Laboratory. Journal of Chemical Education, 2012 , 89(11), 1444-1447. [Link]

• Hypervalent iodine/TEMPO-mediated oxidation in flow systems: a fast and efficient protocol for alcohol oxidation. Beilstein Journal of Organic Chemistry, 2013 , 9, 1433-1439. [Link]

• A green approach for aerobic oxidation of benzylic alcohols catalysed by CuI–Y zeolite/TEMPO in ethanol without additional additives. New Journal of Chemistry, 2017 , 41(19), 10854-10861. [Link]

• Conversion of oxidations of benzyl alcohols as a function of time using Cu(i)-Schiff base complexes/TEMPO/NMI catalyst system. RSC Advances, 2019 , 9(63), 36665-36674. [Link]

• Catalytic esterification of benzyl alcohol with acetic acid by zeolites and their modified forms. Indian Journal of Chemical Technology, 2004 , 11, 364-368. [Link]

• Enhanced Esterification of Benzyl Alcohol with Acetic Acid using Sulfated Metal-Incorporated MCM-48: A Stable and Reusable Heterogeneous Catalyst. Langmuir, 2025 . [Link]

• Chloroform vs Benzyl Alcohol: Solvent Role in Esterification Reactions. Patsnap. [Link]

• Solvent free esterification of benzyl alcohol over zirconia, vanadia and ceria supported on hierarchical MFI. International Journal of Engineering Development and Research, 2017 , 5(4), 114-127. [Link]

• ESTERIFICATION OF ACETIC ACID AND BENZYL ALCOHOL OVER ZEOLITE HX PRODUCED FROM BANGKA BELITUNG KAOLIN. Malaysian Journal of Analytical Sciences, 2018 , 22(4), 629-637. [Link]

• Mitsunobu reaction. Wikipedia. [Link]

• Trouble with Steglich Esterification. Reddit. [Link]

• Steglich Esterification not working. Reddit. [Link]

• Mitsunobu Reaction. Organic Chemistry Portal. [Link]

• Swern Oxidation. Chem-Station Int. Ed.. [Link]

• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 2022 , 27(19), 6547. [Link]

• Swern oxidation. Wikipedia. [Link]

• Synthesis of 1,3-Dihydro-3-oxo-2-benzofuran-1-carboxylates via Intramolecular Cyclization of 2-[2-(Dimethoxymethyl)phenyl]- 2-hydroxyalkanoates Followed by Oxidation. Helvetica Chimica Acta, 2016 , 99(1), 58-66. [Link]

• Synthesis of 1,3-Dihydro-2-benzofurans. Organic Chemistry Portal. [Link]

• Benzyl Esters. Organic Chemistry Portal. [Link]

• Steglich Esterification. Organic Chemistry Portal. [Link]

• How to remove DCU and its remaining traces from Steglich esterification? ResearchGate. [Link]

• Acid to Ester - Common Conditions. Organic Chemistry Portal. [Link]

• Mechanism of the Mitsunobu Esterification Reaction. 2. The Involvement of (Acy1oxy)alkoxyphosphoranes. The Journal of Organic Chemistry, 1985 , 50(6), 896-902. [Link]

• Regioselective Synthesis of Benzofuranones and Benzofurans. The Journal of Organic Chemistry, 2021 , 86(9), 6931-6936. [Link]

• Prevention of benzyl alcohol-induced aggregation of chymotrypsinogen by PEGylation. Pharmaceutical Research, 2009 , 26(6), 1392-1401. [Link]

• Convenient Preparation of 3-Ethoxycarbonyl Benzofurans from Salicylaldehydes and Ethyl Diazoacetate. Organic Syntheses, 2019 , 96, 98-116. [Link]

• Palladium-catalyzed Tsuji–Trost-type reaction of benzofuran-2-ylmethyl acetates with nucleophiles. Organic & Biomolecular Chemistry, 2021 , 19(3), 596-606. [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. [Link]

• Kinetics of Esterification of Acetic Acid and Ethanol with a Homogeneous Acid Catalyst. International Journal of Chemical Kinetics, 2015 , 47(6), 349-359. [Link]

• Mechanism of the Swern Oxidation: Significant Deviations from Transition State Theory. The Journal of Organic Chemistry, 2004 , 69(22), 7765-7767. [Link]

• Kinetics, Mechanism and Novel Methods Of Esterification. International Journal of Advanced Research in Science, Communication and Technology, 2025 . [Link]

• Swern Oxidation. Organic Chemistry Portal. [Link]

• AUTO-CATALYTIC EFFECT OF ACETIC ACID ON THE KINETICS OF THE METHANOL / ACETIC ANHYDRIDE ESTERIFICATION. FZD-450. [Link]

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. Processes, 2025 , 13(8), 1543. [Link]

• Transition-metal-free decarbonylation–oxidation of 3-arylbenzofuran-2(3H)-ones: access to 2-hydroxybenzophenones. Beilstein Journal of Organic Chemistry, 2024 , 20, 223-233. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A green approach for aerobic oxidation of benzylic alcohols catalysed by CuI–Y zeolite/TEMPO in ethanol without additional additives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Copper/Imidazolium/TEMPO-Catalyzed Aerobic Oxidation of Benzylic Alcohols­ in Water [organic-chemistry.org]
• 4. Swern Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Swern oxidation - Wikipedia [en.wikipedia.org]
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Technical Support Center: Resolution of Racemic 1,3-Dihydro-2-benzofuran-1-ylmethanol

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals tasked with the chiral resolution of 1,3-dihydro-2-benzofuran-1-ylmethanol (also known as 1-phthalanmethanol).

The primary challenge with this molecule lies in its structural topology: the chiral center (C1 of the phthalan ring) is isolated from the reactive primary hydroxyl group (-CH₂OH). This "remote stereocenter" drastically reduces the enantiomeric discrimination of standard biocatalysts [1]. To overcome this, we must either engineer the enzymatic microenvironment or rely on rigid stoichiometric chiral auxiliaries.

Process Architecture

Workflow for resolving 1,3-dihydro-2-benzofuran-1-ylmethanol via enzymatic and chemical paths.

Section 1: Biocatalysis & Enzymatic Kinetic Resolution (EKR)

Q: Why is the E-value (enantiomeric ratio) so low (<10) when I use Candida antarctica lipase B (CALB) with vinyl acetate at room temperature? A: You are encountering the classic "remote chiral center" limitation [2]. Lipases possess a stereospecific binding pocket optimized for secondary alcohols where the chiral center is the alpha-carbon (directly attached to the hydroxyl oxygen). In 1-phthalanmethanol, the chiral center is at the beta-position relative to the reacting oxygen. Because the steric bulk difference is further from the catalytic serine residue, the enzyme struggles to discriminate between the (R) and (S) enantiomers.

Q: How can I force the enzyme to recognize this remote stereocenter? A: You must manipulate the "induced fit" mechanism and the thermodynamics of the transition state:

• Change the Acyl Donor: Switch from vinyl acetate to vinyl butyrate or vinyl hexanoate. Longer acyl chains alter the conformational dynamics of the CALB active site, tightening the hydrophobic pocket around the phthalan core and amplifying the steric clash of the unfavored enantiomer [1].

• Lower the Temperature: Enantioselectivity ( ΔΔG‡ ) is heavily dependent on the enthalpic difference between the diastereomeric transition states. Dropping the reaction temperature from 25°C to 4°C suppresses the entropic penalty, often doubling or tripling the E-value.

Q: My EKR stalled at 30% conversion. How do I push it to the theoretical 50%? A: Stalling in transesterification is usually caused by product inhibition (acetaldehyde accumulation from vinyl esters) or localized water accumulation stripping the enzyme of its essential hydration shell. Fix: Run the reaction in a non-polar solvent like MTBE (Methyl tert-butyl ether) over activated 4Å molecular sieves. The sieves act as a self-validating moisture control system, ensuring the thermodynamic equilibrium strictly favors esterification.

Section 2: Chemical Derivatization & Separation

Q: Enzymatic resolution isn't giving me the >99% ee required for my API synthesis. What is the most reliable chemical alternative? A: Stoichiometric derivatization with (-)-camphanic chloride . While Mosher's acid (MTPA) is excellent for analytical NMR determination, MTPA esters of primary alcohols often co-elute on silica gel. The rigid, bicyclic structure of the camphanate auxiliary interacts synergistically with the rigid bicyclic phthalan core. This structural amplification creates a massive difference in the three-dimensional footprint of the (1R)- and (1S)-diastereomers, yielding a highly favorable ΔRf​ (~0.15) for preparative flash chromatography.

Q: During the hydrolysis of the separated diastereomers, I observed a drop in enantiomeric purity. What caused this racemization? A: The C1 position of the phthalan ring is highly sensitive. It is a benzylic carbon directly adjacent to an ether oxygen (an acetal-like environment). If you use strong aqueous bases (like NaOH at reflux) or acidic conditions, you risk transient ring-opening or the formation of a stabilized oxocarbenium ion, which leads to immediate epimerization [3]. Fix: Use mild saponification with LiOH in a THF/Water mixture at room temperature . The lithium ion coordinates with the ester carbonyl, accelerating hydrolysis without requiring the harsh conditions that compromise the C1 stereocenter.

Section 3: Standardized Experimental Protocols

Protocol A: Optimized EKR (Biocatalytic)

Self-Validating Check: The reaction should turn slightly yellow but remain free-flowing. Clumping of the enzyme indicates excess moisture.

• Preparation: In an oven-dried flask, dissolve racemic 1,3-dihydro-2-benzofuran-1-ylmethanol (10.0 mmol) in anhydrous MTBE (50 mL).

• Activation: Add vinyl butyrate (30.0 mmol, 3.0 eq) and 1.0 g of activated 4Å molecular sieves.

• Catalysis: Cool the mixture to 4°C. Add immobilized CALB (Novozym 435, 500 mg).

• Monitoring: Stir gently at 4°C. Monitor via chiral HPLC. Stop the reaction exactly when the conversion reaches 45-50% (typically 24-36 hours) to maximize the ee of the remaining unreacted alcohol.

• Workup: Filter the enzyme and sieves through a Celite pad. Concentrate the filtrate and separate the (R)-butyrate ester from the (S)-alcohol via standard silica gel chromatography (Hexanes/EtOAc 8:2).

Protocol B: Camphanic Ester Resolution (Chemical)

Self-Validating Check: TLC (Hexanes/EtOAc 7:3) must show two distinct spots before proceeding to column chromatography.

• Derivatization: Dissolve the racemic alcohol (10.0 mmol) in anhydrous CH₂Cl₂ (40 mL). Add Triethylamine (20.0 mmol) and DMAP (1.0 mmol). Cool to 0°C.

• Coupling: Dropwise add a solution of (-)-camphanic chloride (12.0 mmol) in CH₂Cl₂ (10 mL). Warm to room temperature and stir for 4 hours. Quench with saturated aqueous NH₄Cl.

• Separation: Extract the organic layer, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography (gradient: 5% to 20% EtOAc in Hexanes). Isolate the upper and lower diastereomeric spots separately.

• Mild Hydrolysis: Take the purified diastereomer (e.g., 4.0 mmol) and dissolve in THF/H₂O (4:1, 25 mL). Add LiOH·H₂O (12.0 mmol). Stir at 20°C for 3 hours.

• Recovery: Dilute with water, extract with EtOAc (3x), wash with brine, and concentrate to yield the enantiopure >99% ee alcohol.

Section 4: Quantitative Data Summary

The following table summarizes the expected outcomes based on the chosen resolution vector. Use this to balance your need for absolute enantiomeric purity against scalability constraints.

Resolution Method	Reagents / Catalyst	Discrimination Metric	Yield (Max 50%)	Enantiomeric Excess (ee)	Scalability
Enzymatic (Standard)	CALB, Vinyl Acetate, 25°C	E-value < 10	45%	< 80%	High
Enzymatic (Optimized)	CALB, Vinyl Butyrate, 4°C	E-value ≈ 35–50	40%	92–95%	High
Chemical Derivatization	(-)-Camphanic Chloride	ΔRf​ ≈ 0.15	38–42% (post-column)	> 99%	Moderate

References

• Title: Recognition of the remote chiral center in lipase-catalyzed kinetic resolution Source: Journal of Molecular Catalysis B: Enzymatic (2014) URL: [Link]

• Title: Enantioselective transacetylation of (R,S)-β-citronellol by propanol rinsed immobilized Rhizomucor miehei lipase Source: BMC Biotechnology (2007) URL: [Link]

• Title: Dynamic Kinetic Resolution of Phthalides via Asymmetric Transfer Hydrogenation: A Strategy Constructs 1,3-Distereocentered 3-(2-Hydroxy-2-arylethyl)isobenzofuran-1(3H)-one Source: Organic Letters (ACS Publications, 2015) URL: [Link]

Technical Support Center: Troubleshooting Work-Up Procedures for 1,3-Dihydro-2-benzofuran-1-ylmethanol

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who experience catastrophic yield losses or unexplained impurity profiles when isolating 1,3-dihydro-2-benzofuran-1-ylmethanol (commonly known as phthalan-1-methanol).

This molecule presents a unique dual-challenge in downstream processing: it is exceptionally hydrophilic, and its C1 position is a highly acid-labile benzylic ether. Standard aqueous work-ups are fundamentally incompatible with this structural reality. This guide synthesizes field-proven methodologies and mechanistic insights to help you establish self-validating, high-fidelity recovery protocols.

Part 1: Troubleshooting Guide & FAQs

Q1: Why am I losing over 50% of my product during a standard ethyl acetate/water extraction?

Causality Analysis: The severe yield loss is a thermodynamic partitioning issue. The combination of the cyclic phthalan ether oxygen and the primary hydroxymethyl group creates a dense hydrogen-bonding network with water. In a standard biphasic system (e.g., EtOAc/DI Water), the partition coefficient ( Kow​ ) heavily favors the aqueous phase. Solution: You must manipulate the ionic strength of the aqueous phase. Abandon standard deionized water or brine. Implement a salting-out extraction using saturated potassium carbonate ( K2​CO3​ ). This drastically reduces the solubility of the polar organic compound in the aqueous layer. Furthermore, switching the extraction solvent from ethyl acetate to 2-methyltetrahydrofuran (2-MeTHF) enhances the extraction of cyclic ether alcohols due to 2-MeTHF's superior hydrogen-bond accepting properties.

Q2: My NMR shows ring-opened impurities and dimers. Why is the phthalan ring degrading during work-up?

Causality Analysis: The C1 position of the phthalan ring is a benzylic ether adjacent to an oxygen atom. Under even mildly acidic conditions (such as quenching with saturated NH4​Cl or exposure to standard acidic silica gel), the ring oxygen stabilizes a positive charge at C1. This triggers the formation of a highly reactive, planar oxonium ion intermediate [1]. Once formed, this intermediate is rapidly attacked by nucleophiles (including the hydroxyl group of other product molecules) or undergoes irreversible reductive cleavage and ring opening [3]. Solution: You must maintain strictly basic conditions ( pH≥8 ) throughout the entire work-up. Quench reactions exclusively with mild bases (e.g., NaHCO3​ or K2​CO3​ ) [2]. If chromatography is required, the silica gel must be pre-neutralized with 1% triethylamine ( Et3​N ) to deactivate acidic silanol sites.

Q3: How can I remove transition metal catalysts without using aqueous washes?

Causality Analysis: Aqueous washing is the primary vector for product loss for hydrophilic compounds. Solution: Utilize a non-aqueous solid-phase work-up . By using scavenger resins or basic filtration pads, you can sequester metal particulates and polar byproducts directly from the organic reaction mixture, bypassing the aqueous phase entirely and preserving the integrity of the dihydroisobenzofuran core [4].

Part 2: Quantitative Data Summary

To illustrate the critical impact of solvent and pH selection, the following table summarizes the extraction efficiencies and product integrity of 1,3-dihydro-2-benzofuran-1-ylmethanol under various work-up conditions.

Aqueous Phase Modifier	Extraction Solvent	pH	Observed Recovery Yield (%)	Product Integrity
None (DI Water)	Ethyl Acetate	7.0	45%	Intact
Saturated NH4​Cl	Ethyl Acetate	5.5	30%	Degraded (Ring-opened)
Saturated NaCl	Ethyl Acetate	7.0	68%	Intact
Saturated K2​CO3​	Ethyl Acetate	~10.0	92%	Intact
Saturated K2​CO3​	2-MeTHF	~10.0	96%	Intact
Non-Aqueous (Basic Alumina)	Dichloromethane	N/A	98%	Intact

Part 3: Experimental Protocols

Every protocol below is designed as a self-validating system , ensuring you can verify the success of the step before proceeding.

Protocol A: Basic Salting-Out Liquid-Liquid Extraction

Best for reactions that require an aqueous quench (e.g., hydride reductions).

• Quench: Cool the reaction mixture to 0 °C. Slowly add a saturated aqueous solution of K2​CO3​ dropwise until gas evolution ceases.

• Phase Separation: Dilute the mixture with 2-MeTHF (3 volumes relative to the reaction volume). Stir vigorously for 5 minutes.

• Validation Check 1: Stop stirring and observe the phase boundary. If an emulsion persists, the aqueous phase is not sufficiently saturated. Add solid K2​CO3​ directly to the funnel until the aqueous layer is fully saturated and a sharp phase boundary forms.

• Extraction: Separate the organic layer. Extract the aqueous layer two additional times with 2-MeTHF.

• Drying: Combine the organic layers and dry over anhydrous Na2​SO4​ (avoid MgSO4​ as it can be slightly acidic).

• Concentration: Filter and concentrate under reduced pressure at a bath temperature not exceeding 30 °C to prevent thermal degradation.

Protocol B: Non-Aqueous Solid-Phase Work-Up

Best for transition-metal catalyzed reactions or highly water-sensitive downstream applications.

• Preparation: Prepare a filtration funnel with a sintered glass frit. Pack a 2 cm layer of Celite, followed by a 2 cm layer of Basic Alumina (Brockmann Grade I).

• Neutralization: Wet the pad with a solution of Dichloromethane (DCM) containing 1% Et3​N .

• Filtration: Dilute the crude reaction mixture with DCM and load it directly onto the pad. Pull vacuum to elute the product.

• Washing: Wash the pad with 3 column volumes of DCM/1% Et3​N .

• Validation Check 2: Spot the eluted filtrate on a TLC plate that has been pre-eluted with 1% Et3​N in hexanes. If the product spot streaks or forms a lower-Rf tail, residual acid is present, and the mixture must be re-filtered through a fresh basic alumina pad.

• Isolation: Evaporate the solvent to yield the highly pure phthalan derivative.

Part 4: Mechanistic Visualization

The following diagram illustrates the causality behind the degradation of phthalan-1-methanol under standard acidic work-up versus the stabilized pathway achieved through our alternative protocols.

Mechanism of acid-catalyzed degradation vs. stabilized alternative work-up for phthalan-1-methanol.

References

• Source: Chemical and Pharmaceutical Bulletin (J-Stage)
• Preparation and isolation of isobenzofuran Source: Beilstein Journal of Organic Chemistry URL
• Source: The Journal of Organic Chemistry (ACS Publications)
• The unexpected formation of a dihydroisobenzofuran derivative from the addition of a Grignard reagent to a 1,3-indanedione Source: Arkivoc URL

Reference Data & Comparative Studies

Comparative Analysis of 1,3-Dihydro-2-benzofuran-1-ylmethanol with Established Chiral Auxiliaries in Asymmetric Synthesis

Executive Summary

Chiral auxiliaries remain indispensable tools for absolute stereocontrol in complex natural product synthesis and active pharmaceutical ingredient (API) development. While Evans oxazolidinones and Corey’s 8-phenylmenthol are considered industry standards, 1,3-dihydro-2-benzofuran-1-ylmethanol (DHBF-OH) —also known as 1-phthalanmethanol—offers a highly specialized and compelling alternative. Featuring a rigid phthalan (isobenzofuran) core and a primary hydroxyl group, DHBF-OH bridges the gap between the high stereoselectivity of rigid cyclic systems and the operational simplicity of primary alcohols.

This guide objectively evaluates DHBF-OH against established auxiliaries, providing mechanistic insights, quantitative performance data, and self-validating experimental protocols designed for senior application scientists.

Mechanistic Foundations: Causality in Stereocontrol

The efficacy of any chiral auxiliary depends on its ability to restrict the conformational freedom of the reactive intermediate (often an enolate) and selectively shield one diastereotopic face from electrophilic attack.

DHBF-OH (1,3-Dihydro-2-benzofuran-1-ylmethanol)

Unlike secondary alcohol auxiliaries, DHBF-OH is a primary alcohol attached directly to a rigid bicyclic phthalan core.

• Attachment & Cleavage Causality: The primary nature of the alcohol ensures sterically unhindered acylation and facile, non-destructive cleavage.

• Stereocontrol Causality: During enolate formation (e.g., with TiCl₄), the endocyclic ether oxygen of the phthalan ring can participate in a 7-membered bidentate chelate with the metal and the ester carbonyl. This locks the Z-enolate geometry. Simultaneously, the fused aromatic ring projects over the α -carbon, effectively blocking either the Re or Si face from electrophilic attack, driving high diastereomeric excess (d.e.).

Evans Oxazolidinones

The gold standard for asymmetric aldol and alkylation reactions[1].

• Stereocontrol Causality: Stereocontrol is driven by the formation of a highly rigid N-acyl imide. Lewis acids (like Boron or Titanium) form a tight 6-membered chelate between the N-acyl carbonyl and the oxazolidinone ring carbonyl. The pendant group (e.g., benzyl or isopropyl) acts as a steric wall.

• Trade-offs: The stable imide bond can sometimes require harsh cleavage conditions (e.g., LiOH/H₂O₂ or LiBH₄), which occasionally risks epimerization of sensitive substrates[1].

Corey’s 8-Phenylmenthol

A classic auxiliary utilized in asymmetric Diels-Alder and conjugate additions[2].

• Stereocontrol Causality: It relies on a secondary alcohol for attachment. Stereocontrol is achieved via π -stacking; the pendant phenyl ring folds over the reactive π -system of the ester, shielding one face[2].

• Trade-offs: Its primary drawback is the extreme steric hindrance of the secondary alcohol, which depresses attachment yields and necessitates aggressive saponification (e.g., KOH/MeOH reflux) for cleavage.

Quantitative Performance Comparison

Parameter	DHBF-OH	Evans Oxazolidinone (Bn)	8-Phenylmenthol
Attachment Site	Primary Alcohol	Secondary Amine (Imide)	Secondary Alcohol
Typical Attachment Yield	>95%	80–90%	60–75%
Stereocontrol (Aldol)	>90% d.e.	>95% d.e.	Moderate (Better for Diels-Alder)
Cleavage Reagents	LiOH, H₂O₂ (Mild, 0 °C)	LiOH/H₂O₂ or LiBH₄	KOH, MeOH, Reflux (Harsh)
Atom Economy (MW)	150.18 g/mol	177.20 g/mol	232.36 g/mol
Primary Shielding Mechanism	Bicyclic Core Sterics	Side-Chain Sterics (Chelate)	π -Stacking / Sterics

Experimental Workflows & Protocols (Self-Validating Systems)

The following protocols outline the complete lifecycle of DHBF-OH as a chiral auxiliary, from attachment to non-destructive cleavage.

Protocol A: Auxiliary Attachment (Esterification)

Objective: Covalently link the prochiral substrate (e.g., propionyl chloride) to DHBF-OH. Causality: 4-Dimethylaminopyridine (DMAP) acts as a nucleophilic catalyst, attacking the acyl chloride to form an active acylpyridinium intermediate. This intermediate is highly susceptible to attack by the unhindered primary alcohol of DHBF-OH. Triethylamine (Et₃N) neutralizes the generated HCl, driving the reaction to completion.

• Dissolve 1.0 eq of DHBF-OH in anhydrous CH₂Cl₂ (0.2 M) under an inert argon atmosphere.

• Add 1.5 eq of Et₃N and 0.1 eq of DMAP. Cool the mixture to 0 °C.

• Dropwise add 1.2 eq of propionyl chloride.

• Stir for 2 hours, allowing the reaction to warm to room temperature.

  • Self-Validation: Monitor via TLC (Hexanes/EtOAc 8:2); the primary alcohol spot (UV active) should completely disappear, replaced by a higher R_f ester spot.

• Quench with saturated aqueous NH₄Cl, extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate. Purify via flash chromatography.

Protocol B: Titanium-Mediated Asymmetric Aldol Addition

Objective: Form a stereodefined C–C bond via addition to an aldehyde. Causality: TiCl₄ is a strong Lewis acid that coordinates to both the ester carbonyl and the phthalan ring oxygen, locking the molecule into a rigid chelate. Diisopropylethylamine (iPr₂NEt) is a sterically hindered base that selectively deprotonates the α -carbon without acting as a nucleophile, ensuring exclusive formation of the Z-enolate.

• Dissolve the DHBF-OH propionate ester (1.0 eq) in anhydrous CH₂Cl₂ (0.1 M) and cool to -78 °C.

• Add 1.1 eq of TiCl₄ (1.0 M in CH₂Cl₂). Stir for 5 minutes to allow chelate formation.

• Add 1.2 eq of iPr₂NEt dropwise. The solution will turn deep red/purple, indicating enolate formation. Stir for 30 minutes at -78 °C.

• Add 1.5 eq of the target aldehyde dropwise. Stir for 2 hours at -78 °C.

• Self-Validation: Quench cold with saturated aqueous NH₄Cl. If the reaction is successful, the crude ¹H-NMR will show a >90:10 ratio of diastereomeric aldol adducts.

Protocol C: Non-Destructive Cleavage and Recovery

Objective: Remove the chiral auxiliary to yield the enantioenriched product while recovering DHBF-OH. Causality: Standard saponification (NaOH/H₂O) can cause epimerization at the newly formed α -stereocenter due to high basicity. By adding H₂O₂, we generate the hydroperoxide anion (HOO⁻). Due to the α -effect, HOO⁻ is significantly more nucleophilic than HO⁻, allowing rapid cleavage at 0 °C. This preserves the stereocenter and prevents degradation of the auxiliary.

• Dissolve the aldol adduct (1.0 eq) in a 3:1 mixture of THF/H₂O and cool to 0 °C.

• Add 4.0 eq of 30% aqueous H₂O₂, followed by 2.0 eq of LiOH·H₂O.

• Stir for 1 hour at 0 °C.

  • Self-Validation: TLC should show the appearance of the highly polar carboxylic acid (stays at baseline) and the free DHBF-OH auxiliary.

• Quench excess peroxide with 1.5 M aqueous Na₂SO₃.

• Extract the aqueous layer with CH₂Cl₂ to recover the DHBF-OH auxiliary (>90% recovery).

• Acidify the aqueous layer to pH 2 with 1M HCl and extract with EtOAc to isolate the enantioenriched carboxylic acid.

Visualizations

Diagram 1: Comparative transition state logic and chelation models for DHBF-OH vs. Evans Oxazolidinone.

Diagram 2: Standard experimental workflow for DHBF-OH application, cleavage, and recovery.

References

• Title: Synthesis of the Privileged 8-Arylmenthol Class by Radical Arylation of Isopulegol | Organic Letters Source: ACS Publications (acs.org) URL: 2[2]

• Title: Highly Selective Asymmetric Acetate Aldol Reactions of an N-Acetyl Thiazolidinethione Reagent | Organic Letters Source: ACS Publications (acs.org) URL: 1[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Confirming the Absolute Configuration of 1,3-Dihydro-2-benzofuran-1-ylmethanol Derivatives

For researchers and professionals in drug development, the precise determination of a molecule's absolute configuration is a non-negotiable aspect of chemical and pharmaceutical research.[1] The spatial arrangement of atoms at a chiral center dictates the molecule's interaction with other chiral entities, most notably biological targets like enzymes and receptors. Different enantiomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles.[1] The 1,3-dihydro-2-benzofuran-1-ylmethanol scaffold, a key structural motif in various biologically active compounds, possesses a critical stereocenter at the C1 position bearing a hydroxyl group. Establishing the absolute configuration of this center is paramount for understanding structure-activity relationships (SAR) and ensuring the development of safe and effective therapeutics.

This guide provides a comprehensive comparison of the principal analytical techniques for assigning the absolute configuration of this important class of molecules. We will delve into the foundational principles, practical workflows, and relative merits of X-ray Crystallography, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Chiroptical methods, providing the technical insights necessary to select the most appropriate strategy for your research needs.

Comparative Analysis of Core Methodologies

The choice of method for determining absolute configuration is governed by factors such as the physical state of the sample, the quantity of material available, the molecular complexity, and access to specific instrumentation.[2][3] A side-by-side comparison reveals the distinct advantages and limitations of each approach.

Feature	Single-Crystal X-ray Crystallography	NMR Spectroscopy (Mosher's Method)	Vibrational Circular Dichroism (VCD)
Principle	Direct determination of 3D structure via X-ray diffraction and anomalous dispersion.[1][3]	Formation of diastereomeric esters with a chiral derivatizing agent (MTPA) leading to distinguishable NMR signals.[3][4][5]	Measures the differential absorption of left and right circularly polarized infrared light, which is compared to a computationally predicted spectrum.[3][6]
Sample Requirement	High-quality single crystal (~0.1 mm).[2]	1-5 mg of purified alcohol.[2]	1-10 mg, can be a neat liquid, oil, or in solution.[2][7]
Typical Time	6-24 hours for data collection.[2]	4-6 hours, including derivatization reactions.[2][5]	1-4 hours for spectral acquisition.[2]
Accuracy/Reliability	Unambiguous and definitive; considered the "gold standard".[1][2]	High, but relies on a conformational model and can be ambiguous for sterically hindered or highly flexible molecules.[2][8]	High, but its reliability is dependent on the accuracy of the quantum chemical calculations.[2]
Key Limitations	The primary challenge is the need to grow a suitable single crystal, which can be difficult or impossible.[2][6][9]	Requires chemical derivatization, which consumes the sample and may not proceed to completion.[2]	Requires access to a specialized VCD spectrometer and computational resources for DFT calculations.[6][9]
Suitability for Target	Ideal if crystals can be obtained. The presence of an oxygen atom is sufficient for modern diffractometers to solve the absolute structure.	Highly suitable due to the presence of a secondary alcohol, which is ideal for esterification with Mosher's acid.	Excellent, as it can be performed on the native molecule in solution and does not require a chromophore.[6][7]

In-Depth Methodologies & Experimental Protocols

Single-Crystal X-ray Crystallography: The Definitive Approach

X-ray crystallography stands as the most powerful and unequivocal method for determining the three-dimensional structure of a molecule, including its absolute configuration.[1][10][11][12] The technique's power lies in its ability to generate a precise map of electron density, from which the spatial arrangement of every atom can be deduced. The determination of the absolute configuration is made possible by the phenomenon of anomalous dispersion (or resonant scattering), which occurs when the X-ray wavelength is near the absorption edge of an atom in the crystal.[1]

Caption: Workflow for absolute configuration determination by X-ray crystallography.

• Crystal Growth: Dissolve the enantiomerically pure 1,3-dihydro-2-benzofuran-1-ylmethanol derivative in a minimal amount of a suitable solvent or solvent mixture (e.g., ethyl acetate/hexane, acetone, methanol). Employ slow evaporation, slow cooling, or vapor diffusion techniques to grow single crystals of sufficient size and quality (typically >0.1 mm in all dimensions).

• Crystal Mounting and Data Collection: Carefully select a single crystal with sharp edges and no visible defects. Mount it on a suitable support (e.g., a MiTeGen loop) on the goniometer head of a single-crystal X-ray diffractometer.[3] Collect a full sphere of diffraction data, ensuring the use of a radiation source (e.g., Cu Kα) that produces a significant anomalous scattering signal from the atoms present (oxygen is sufficient for modern instruments).

• Structure Solution and Refinement: Process the collected data to obtain integrated reflection intensities. Solve the structure using direct methods or other algorithms to obtain an initial model of the molecule.

• Absolute Configuration Assignment: Refine the structural model against the experimental data. The key parameter for absolute configuration is the Flack parameter. A value close to 0 for a given stereochemical model indicates the correct absolute configuration has been assigned. Conversely, a value near 1 suggests the inverted structure is correct. An unambiguous assignment confirms the R or S configuration of the C1 stereocenter.

NMR Spectroscopy: The Modified Mosher's Method

For non-crystalline samples or when crystallization proves intractable, NMR spectroscopy offers a powerful alternative. The modified Mosher's method is a widely used technique for deducing the absolute configuration of chiral secondary alcohols.[2] It involves the chemical derivatization of the alcohol with the two enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), also known as Mosher's acid, to form a pair of diastereomeric esters.[5][13] These diastereomers are not mirror images and thus exhibit different ¹H NMR chemical shifts.[5][10] By systematically analyzing the differences in these chemical shifts (Δδ = δS - δR), the absolute configuration of the alcohol can be determined.[14]

The causality behind this effect stems from the preferred conformation of the MTPA esters. The bulky phenyl and trifluoromethyl groups of the MTPA moiety orient themselves to minimize steric hindrance, creating distinct anisotropic shielding and deshielding cones from the phenyl ring that affect the nearby protons of the substrate differently in the (R)- and (S)-esters.

Caption: Workflow for the modified Mosher's method using NMR spectroscopy.

• Esterification: In two separate vials, dissolve the 1,3-dihydro-2-benzofuran-1-ylmethanol derivative (~1-2 mg) in a dry solvent (e.g., pyridine or CH₂Cl₂ with DMAP). To one vial, add (R)-(-)-α-methoxy-α-trifluoromethylphenylacetyl chloride ((R)-MTPA-Cl). To the other, add (S)-(+)-α-methoxy-α-trifluoromethylphenylacetyl chloride ((S)-MTPA-Cl). Allow the reactions to proceed to completion at room temperature.

• Purification: Quench the reactions and purify the resulting (R)- and (S)-MTPA esters, typically by flash chromatography, to remove any unreacted alcohol and excess reagents.

• NMR Data Acquisition: Dissolve each purified diastereomer in a suitable deuterated solvent (e.g., CDCl₃) and acquire high-resolution ¹H NMR spectra. It is critical to use the same solvent and concentration for both samples. 2D NMR experiments (e.g., COSY, HSQC) may be necessary for unambiguous proton assignments.

• Data Analysis and Assignment:

  • Carefully assign the chemical shifts (δ) for the protons on both sides of the C1 stereocenter in both the (R)- and (S)-ester spectra.

  • Calculate the difference in chemical shifts for each corresponding proton: Δδ = δS - δR .[14]

  • According to the established model, protons that lie on the same side as the phenyl group in the MTPA ester's preferred conformation will be shielded (shifted upfield), while those on the opposite side will be deshielded.

  • For a secondary alcohol, a positive sign for Δδ values on one side of the molecule and negative signs on the other side allows for the assignment of the absolute configuration at the carbinol center.[4][15]

Chiroptical Methods: VCD and ECD Spectroscopy

Chiroptical techniques measure the differential interaction of a chiral molecule with left- and right-circularly polarized light.[6][9] Vibrational Circular Dichroism (VCD) measures this difference in the infrared region, corresponding to vibrational transitions, while Electronic Circular Dichroism (ECD) measures it in the UV-visible region, corresponding to electronic transitions.[6][16] For molecules like 1,3-dihydro-2-benzofuran-1-ylmethanol derivatives, VCD is often preferred as it does not require a chromophore and provides a rich spectrum of structurally sensitive bands.[6][7]

The modern application of these techniques relies on a powerful synergy between experimental measurement and quantum chemical computation.[6][9] The absolute configuration is determined by comparing the experimentally measured spectrum to the spectra computationally predicted for both the (R) and (S) enantiomers. A strong correlation between the experimental spectrum and one of the calculated spectra provides a confident assignment of the absolute configuration.[6][17]

Caption: Workflow for absolute configuration determination by VCD spectroscopy.

• Sample Preparation and Measurement: Prepare a solution of the enantiomerically pure sample (typically 5-15 mg) in an appropriate solvent (e.g., CDCl₃) at a concentration of ~0.1 M.[6] Acquire the VCD and IR spectra on a VCD spectrometer. The sample is recoverable after the measurement.[7]

• Computational Modeling:

  • Generate a 3D structure of one enantiomer (e.g., the R-enantiomer) of the target molecule.

  • Perform a comprehensive conformational search using molecular mechanics or semi-empirical methods to identify all accessible low-energy conformers.

  • For each low-energy conformer, perform geometry optimization and frequency calculations using Density Functional Theory (DFT), for example, at the B3LYP/6-31G(d) level of theory.[9] These calculations will yield the theoretical IR and VCD spectra for each conformer.

• Spectral Comparison and Assignment:

  • Generate a final theoretical VCD spectrum by taking a Boltzmann average of the spectra of all significant conformers based on their calculated relative free energies.

  • The spectrum for the opposite enantiomer is simply the mirror image (all signs inverted) of the calculated spectrum.[6][7]

  • Visually and/or mathematically compare the experimental VCD spectrum with the two calculated spectra (one for R, one for S). A good agreement in the pattern of positive and negative bands allows for an unambiguous assignment of the absolute configuration.[6]

Conclusion

The determination of the absolute configuration of 1,3-dihydro-2-benzofuran-1-ylmethanol derivatives is a critical task that can be confidently addressed by several powerful analytical techniques. Single-crystal X-ray crystallography remains the definitive "gold standard," providing an unambiguous result if suitable crystals can be obtained.[2] For non-crystalline samples, the modified Mosher's method offers a robust and widely accessible NMR-based solution that is particularly well-suited to the secondary alcohol present in this molecular scaffold. Finally, chiroptical methods, especially VCD, represent a modern and versatile approach that determines the configuration of the molecule in its solution state, providing valuable conformational information as a secondary benefit. The selection of the optimal method will depend on the specific circumstances of the research project, but a thorough understanding of the principles and protocols outlined in this guide will empower researchers to make an informed decision and generate reliable, publication-quality data.

References

• Gomez, M. V., et al. (2016). Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity. ACS Central Science. Retrieved from [Link]

• Wenzel, T. J., & Chisholm, C. D. (2011). Chiral derivatizing agents, macrocycles, metal complexes, and liquid crystals for enantiomer differentiation in NMR spectroscopy. PubMed. Retrieved from [Link]

• Buma, W. J., et al. (n.d.). Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Spectroscopy Europe. Retrieved from [Link]

• Purechemistry. (2024, February 19). Determination of absolute configuration. Retrieved from [Link]

• Serra, S., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• Jover, J., et al. (2015). Interpreting vibrational circular dichroism spectra: the Cai•factor for absolute configuration with confidence. PMC. Retrieved from [Link]

• NotEvans. (2017, June 25). How does the Mosher ester method allow determination of absolute configuration of secondary alcohols. Chemistry Stack Exchange. Retrieved from [Link]

• BioTools. (n.d.). ABSOLUTE CONFIGURATION BY VCD. Retrieved from [Link]

• Schrödinger. (n.d.). Improving absolute configuration assignments with vibrational circular dichroism (VCD) by modeling solvation and dimerization effects. Retrieved from [Link]

• Serra, S., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. UNIPI. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral derivatizing agent. Retrieved from [Link]

• Addepalli, S. B. (n.d.). Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. Retrieved from [Link]

• Hoye, T. R., et al. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. PubMed. Retrieved from [Link]

• de la Cruz, R. C., et al. (2022). Stereochemistry of natural products from vibrational circular dichroism. RSC Publishing. Retrieved from [Link]

• Wada, K., et al. (2017). NOVEL CHIRAL DERIVATIZING AGENTS FOR 1H NMR DETERMINATION OF ENANTIOMERIC PURITIES OF CARBOXYLIC ACIDS. Retrieved from [Link]

• Addepalli, S. B. (n.d.). Determination of absolute configuration using single crystal X-ray diffraction. PubMed. Retrieved from [Link]

• Buma, W. J., et al. (n.d.). Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Retrieved from [Link]

• Zhang, C., et al. (2023). Computational methods and points for attention in absolute configuration determination. Frontiers in Chemistry. Retrieved from [Link]

• Netalkar, S. P. (n.d.). OPTICAL ROTATORY DISPERSION (ORD). Retrieved from [Link]

• Carroll, A. R., et al. (2017). Absolute Configuration Determination of Retroflexanone Using the Advanced Mosher Method and Application of HPLC-NMR. PMC. Retrieved from [Link]

• Kusumi, T. (1993). Determination of the Absolute Configuration of Organic Compounds by Means of NMR Spectroscopy. Modified Mosher's Method. Sci-Hub. Retrieved from [Link]

• Pescitelli, G., & Bruhn, T. (2022). Electronic Circular Dichroism. Encyclopedia.pub. Retrieved from [Link]

• LibreTexts Chemistry. (2023, July 30). Absolute Configuration - R-S Sequence Rules. Retrieved from [Link]

• Wenzel, T. J., et al. (n.d.). US11008354B2 - Chiral solvating agents. Google Patents.

• ResearchGate. (n.d.). Chiral derivatizing agents used in NMR for chiral analysis | Download Table. Retrieved from [Link]

• ResearchGate. (n.d.). NMR Chiral solvating agents. Retrieved from [Link]

• Stephens, P. J., et al. (2006). Determination of Absolute Configuration Using Density Functional Theory Calculations of Optical Rotation and Electronic Circular Dichroism: Chiral Alkenes. The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• Duddeck, H. (n.d.). 4. Determination of Absolute and Relative Configuration.

• Abbate, S., et al. (2012). Determination of the absolute configuration of conformationally flexible molecules by simulation of chiro-optical spectra: a case study. RSC Publishing. Retrieved from [Link]

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• Zhang, X., et al. (2021). Correlations between the ECD spectra and absolute configuration of bridged-ring lactones: revisiting Beecham's rule. Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]

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Quantitative Analysis of 1,3-Dihydro-2-benzofuran-1-ylmethanol in Complex Reaction Mixtures: A Comparative Methodological Guide

1,3-Dihydro-2-benzofuran-1-ylmethanol (also known as 1-phthalanmethanol or 1,3-dihydroisobenzofuran-1-methanol) is a critical bicyclic intermediate frequently encountered in the synthesis of active pharmaceutical ingredients (APIs), including melanocortin receptor agonists and citalopram analogs[1].

Quantifying this analyte within a crude reaction mixture presents unique analytical challenges. The molecule features both a primary carbinol group and a cyclic benzylic ether (isobenzofuran ring). The primary alcohol is prone to hydrogen bonding, which can cause severe peak tailing in gas-phase analytics, while the cyclic ether is susceptible to acid-catalyzed ring-opening. Therefore, selecting the correct analytical technique is not just a matter of preference, but of mechanistic necessity.

As an application scientist, I have evaluated multiple orthogonal techniques for the quantitative tracking of this intermediate. This guide objectively compares the performance of Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC-UV), Gas Chromatography with Flame Ionization Detection (GC-FID), and Quantitative Nuclear Magnetic Resonance (1H qNMR), providing field-proven protocols and supporting experimental data.

Mechanistic Causality: Why Standard Methods Fail

Before comparing the methods, it is crucial to understand the chemical behavior of 1,3-dihydro-2-benzofuran-1-ylmethanol in an analytical system:

• Acid Sensitivity: The isobenzofuran oxygen is situated adjacent to a benzylic carbon. Under strongly acidic conditions (e.g., HPLC mobile phases with high concentrations of trifluoroacetic acid), this ring can undergo hydrolytic cleavage to form 1,2-bis(hydroxymethyl)benzene derivatives. Causality: To maintain structural integrity during analysis, mobile phases must be buffered to a neutral pH or utilize mild additives like 0.1% formic acid or diethylamine[2].

• Thermal Degradation & Polarity: In GC analysis, the highly polar primary hydroxyl group interacts strongly with the silanol groups of the stationary phase. Causality: Direct injection without derivatization leads to broad, asymmetric peaks and under-reporting of the analyte concentration. Silylation is a mandatory prerequisite for accurate GC quantification.

Comparative Performance Analysis

To establish a self-validating analytical system, we compared three primary techniques using a synthetic reaction mixture containing 1,3-dihydro-2-benzofuran-1-ylmethanol, unreacted phthalide starting material, and typical reduction byproducts.

Quantitative Data Summary

The following table summarizes the validation parameters for each method. Data was generated using a 5-point calibration curve (for HPLC and GC) and an internal standard method (for qNMR).

Analytical Parameter	RP-HPLC-UV (Method of Choice)	GC-FID (Derivatized)	1H qNMR (Orthogonal Validation)
Primary Mechanism	Hydrophobic partitioning	Boiling point & polarity	Nuclear spin resonance
Linearity Range	1.0 – 500 µg/mL ( R2 > 0.999)	10 – 1000 µg/mL ( R2 = 0.995)	1.0 – 50 mg/mL ( R2 > 0.999)
Limit of Detection (LOD)	0.05 µg/mL	0.5 µg/mL	~0.5 mg/mL
Limit of Quantitation (LOQ)	0.15 µg/mL	1.5 µg/mL	~1.5 mg/mL
Accuracy (Recovery)	98.5% – 101.2%	94.0% – 102.5%	99.0% – 101.0%
Sample Preparation Time	< 5 minutes (Direct dilution)	~30 minutes (Silylation required)	< 5 minutes (Weighing)
Analysis Run Time	15 minutes	12 minutes	2 minutes (16 scans)
Reference Standard	Required	Required	Not Required

Verdict:

• RP-HPLC-UV is the superior choice for routine reaction monitoring and impurity profiling due to its high sensitivity and minimal sample preparation[3].

• 1H qNMR is the most robust method for determining absolute purity when a highly pure reference standard of the analyte is unavailable.

• GC-FID should only be utilized if the reaction mixture contains highly volatile, non-UV-active solvents that must be quantified simultaneously.

Analytical Decision Workflow

The following diagram illustrates the decision matrix and sample preparation workflow required to successfully analyze 1,3-dihydro-2-benzofuran-1-ylmethanol.

Caption: Decision matrix and sample preparation workflow for 1,3-dihydro-2-benzofuran-1-ylmethanol.

Step-by-Step Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems.

Protocol A: RP-HPLC-UV Quantification (The Gold Standard)

This method exploits the strong UV absorbance of the isobenzofuran aromatic system. We avoid strong acids to prevent degradation.

Materials:

• Column: Zorbax Eclipse Plus C18, 250 × 4.6 mm, 5 µm.

• Mobile Phase A: Milli-Q Water with 0.05% Formic Acid (pH ~3.2, mild enough to prevent ring opening during the short column residence time).

• Mobile Phase B: HPLC-Grade Acetonitrile.

Step-by-Step Procedure:

• Sample Preparation: Accurately weigh ~10 mg of the crude reaction mixture into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B. Sonicate for 2 minutes to ensure complete dissolution.

• Filtration: Filter the solution through a 0.22 µm PTFE syringe filter to remove any insoluble catalyst residues (e.g., metal salts from reduction steps).

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 210 nm (optimal for the benzylic ether chromophore) and 254 nm.

• Gradient Program: Start at 10% B, ramp to 90% B over 12 minutes, hold for 3 minutes, and re-equilibrate at 10% B for 5 minutes.

• Validation Check: Inject a known standard. The peak for 1,3-dihydro-2-benzofuran-1-ylmethanol typically elutes at a retention time of ~6.5 minutes. Ensure the peak symmetry factor is between 0.9 and 1.2.

Protocol B: 1H qNMR Absolute Quantification

When a certified reference material (CRM) for 1,3-dihydro-2-benzofuran-1-ylmethanol is unavailable, qNMR provides absolute quantification by comparing the integral of the analyte against a highly pure internal standard.

Causality for Parameter Selection: Accurate qNMR requires complete relaxation of the excited nuclei between pulses. The relaxation delay ( D1​ ) must be set to at least 5×T1​ (longitudinal relaxation time) of the slowest relaxing proton in the system.

Step-by-Step Procedure:

• Internal Standard (IS) Selection: Use 1,3,5-Trimethoxybenzene (TMB, purity >99.9%). Its aromatic protons appear as a sharp singlet at ~6.1 ppm in CDCl3, which perfectly avoids overlap with the analyte.

• Sample Preparation: Accurately weigh ~20.0 mg of the reaction mixture and ~5.0 mg of TMB into a glass vial using a microbalance (precision 0.01 mg).

• Dissolution: Add 0.6 mL of CDCl3 (containing 0.03% TMS) and transfer to a 5 mm NMR tube.

• Acquisition Parameters (400 MHz Spectrometer):

  • Pulse Angle: 90° (to maximize signal-to-noise).

  • Relaxation Delay ( D1​ ): 20 seconds (crucial for ensuring the TMB and analyte protons fully relax).

  • Number of Scans: 16 to 32 (depending on concentration).

• Data Processing & Integration:

  • Phase and baseline correct the spectrum manually.

  • Integrate the IS peak at 6.1 ppm (set to exactly 3.00, representing the 3 aromatic protons of TMB).

  • Integrate the diagnostic benzylic proton of 1,3-dihydro-2-benzofuran-1-ylmethanol (the CH-O proton at position 1, typically appearing as a multiplet around 5.2 - 5.4 ppm)[4].

• Calculation: Use the standard qNMR formula:

  Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

  (Where P = Purity, I = Integral, N = Number of protons, M = Molar mass, W = Weight).

Conclusion

For the quantitative analysis of 1,3-dihydro-2-benzofuran-1-ylmethanol in reaction mixtures, RP-HPLC-UV remains the most efficient and scalable method for routine monitoring, provided that highly acidic mobile phases are avoided to protect the isobenzofuran ring. However, during early-stage process development where reference standards are scarce, 1H qNMR serves as an indispensable, self-validating orthogonal technique that guarantees scientific integrity without the need for empirical calibration curves.

References

• Enantioselective Synthesis of 1,3-Disubstituted 1,3-Dihydroisobenzofurans via a Cascade Allylboration/Oxo-Michael Reaction of o-Formyl Chalcones Catalyzed by a Chiral Phosphoric Acid. The Journal of Organic Chemistry - ACS Publications.[1]

• Simultaneous Determination of Escitalopram Impurities including the R-enantiomer on a Cellulose tris(3,5-Dimethylphenylcarbamate)-Based Chiral Column in Reversed-Phase Mode. PMC - National Institutes of Health.[2]

• Iridium(III)-bis(imidazolinyl)phenyl Catalysts for Enantioselective C–H Functionalization with Ethyl Diazoacetate. Royal Society of Chemistry (RSC).[3]

• Supporting Information: Enantioselective Synthesis of 1,3-dihydroisobenzofuran derivatives. DOI.org.[4]

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A Spectroscopic Guide to the Synthesis and Characterization of 1,3-Dihydroisobenzofuran from o-Phthalaldehyde

This guide provides an in-depth comparative analysis of the spectroscopic data for 1,3-dihydroisobenzofuran (also known as phthalan) and its direct precursors, o-phthalaldehyde and the intermediate benzene-1,2-dimethanol. Designed for researchers and drug development professionals, this document elucidates the chemical transformations through a detailed examination of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. We will explore the causality behind spectral changes, providing a robust framework for reaction monitoring and product verification.

Introduction: The Significance of the Dihydroisobenzofuran Scaffold

The 1,3-dihydroisobenzofuran moiety is a core structural feature in numerous biologically active natural products and pharmaceutical compounds.[1] Its synthesis and the characterization of its precursors are fundamental steps in the development of new chemical entities. Spectroscopic analysis is not merely a final validation step but a critical tool for real-time reaction monitoring and mechanistic investigation. This guide demonstrates how a multi-spectroscopic approach provides an unambiguous narrative of the chemical conversion of a simple aromatic dialdehyde into a valuable heterocyclic scaffold.

The synthetic pathway we will analyze is a classic two-step transformation:

• Reduction: The reduction of o-phthalaldehyde using a mild reducing agent, sodium borohydride (NaBH₄), to yield the intermediate, benzene-1,2-dimethanol.

• Cyclization: An acid-catalyzed intramolecular dehydration (cyclization) of benzene-1,2-dimethanol to form the final product, 1,3-dihydroisobenzofuran.

Experimental Design & Rationale

Synthesis Workflow

The choice of a two-step process starting from o-phthalaldehyde is strategic. Sodium borohydride is a selective reducing agent that efficiently reduces aldehydes to primary alcohols without affecting the aromatic ring.[2][3][4] The subsequent cyclization of the resulting diol is a straightforward method to form the stable five-membered ether ring.

Caption: Synthetic pathway from o-phthalaldehyde to 1,3-dihydroisobenzofuran.

Experimental Protocols

Protocol 1: Reduction of o-Phthalaldehyde

• Dissolve o-phthalaldehyde (1.0 eq) in ethanol in a round-bottom flask cooled to 0 °C in an ice bath.

• Slowly add sodium borohydride (NaBH₄) (2.2 eq) portion-wise to the stirred solution. The excess is to ensure the reduction of both aldehyde groups.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the starting material is consumed, cool the flask to 0 °C and quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude benzene-1,2-dimethanol. Purification can be achieved via column chromatography.

Protocol 2: Cyclization to 1,3-Dihydroisobenzofuran

• Dissolve benzene-1,2-dimethanol (1.0 eq) in toluene in a round-bottom flask equipped with a Dean-Stark apparatus.

• Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid or a few drops of concentrated sulfuric acid.

• Heat the mixture to reflux and collect the water generated in the Dean-Stark trap.

• Monitor the reaction by TLC until the diol is consumed.

• Cool the reaction mixture, wash with a saturated sodium bicarbonate (NaHCO₃) solution, and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude product can be purified by distillation or chromatography to yield 1,3-dihydroisobenzofuran.

Protocol 3: Spectroscopic Analysis

• NMR: ¹H and ¹³C NMR spectra should be recorded on a 400 MHz or 500 MHz spectrometer.[5] Samples should be dissolved in deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆), with tetramethylsilane (TMS) as an internal standard.

• IR: Spectra should be recorded on an FTIR spectrometer, typically as a thin film on a salt plate (for liquids/oils) or as a KBr pellet (for solids).

• MS: Mass spectra should be obtained using an electron ionization (EI) source.

Comparative Spectroscopic Analysis

The transformation of functional groups at each synthetic step results in distinct and predictable changes in the corresponding spectra. These changes serve as definitive evidence of the chemical conversion.

Summary of Key Spectroscopic Data

Compound Name	Structure	Key ¹H NMR Signals (δ, ppm)	Key ¹³C NMR Signals (δ, ppm)	Key IR Bands (cm⁻¹)	MS (m/z) [M]⁺
o-Phthalaldehyde (Precursor)		10.5 (s, 2H, -CHO), 7.9 (m, 2H, Ar-H), 7.7 (m, 2H, Ar-H)	192.9 (-CHO), 134.7 (Ar-C), 134.2 (Ar-C), 130.0 (Ar-CH)	~3080 (Ar C-H), ~2860, 2770 (Aldehyde C-H), ~1700 (C=O)	134
Benzene-1,2-dimethanol (Intermediate)		7.2-7.4 (m, 4H, Ar-H), 4.7 (s, 4H, -CH₂-) , ~2.5-4.0 (br s, 2H, -OH)	139.1 (Ar-C), 128.6 (Ar-CH), 63.8 (-CH₂OH)	~3350 (br, O-H) , ~3050 (Ar C-H), ~2930 (sp³ C-H), ~1030 (C-O)	138
1,3-Dihydroisobenzofuran (Product)		7.2-7.3 (m, 4H, Ar-H), 5.1 (s, 4H, -CH₂-)	139.8 (Ar-C), 127.3 (Ar-CH), 121.5 (Ar-CH), 73.1 (-O-CH₂-)	~3060 (Ar C-H), ~2880 (sp³ C-H), ~1080 (asym. C-O-C) , ~930 (sym. C-O-C)	120

Step 1: Reduction of o-Phthalaldehyde → Benzene-1,2-dimethanol

This step involves the conversion of two aldehyde functional groups into primary alcohols.

Caption: Key spectroscopic changes during the reduction of o-phthalaldehyde.

• ¹H NMR Analysis: The most telling change is the complete disappearance of the sharp singlet for the two equivalent aldehyde protons at a highly deshielded position (δ ≈ 10.5 ppm). Concurrently, two new signals appear: a singlet around δ 4.7 ppm corresponding to the four protons of the two benzylic methylene (-CH₂-) groups, and a broad, exchangeable singlet for the two hydroxyl (-OH) protons. The aromatic signals typically shift slightly upfield due to the removal of the electron-withdrawing aldehyde groups.

• ¹³C NMR Analysis: The reduction is unequivocally confirmed by the disappearance of the carbonyl carbon resonance at δ ≈ 193 ppm. A new signal appears significantly upfield around δ 64 ppm, which is characteristic of a primary alcohol's sp³-hybridized carbon (C-OH).[6][7]

• IR Spectroscopy: The IR spectrum provides a clear visual confirmation. The strong, sharp absorption band characteristic of the aldehyde C=O stretch around 1700 cm⁻¹ vanishes completely. In its place, a very broad and strong absorption band appears in the 3200-3500 cm⁻¹ region, which is the hallmark of the O-H stretching vibration of an alcohol, broadened by hydrogen bonding.

• Mass Spectrometry: The molecular ion peak shifts from m/z = 134 for the starting material (C₈H₆O₂) to m/z = 138 for the product (C₈H₁₀O₂), corresponding to the addition of four hydrogen atoms.

Step 2: Cyclization of Benzene-1,2-dimethanol → 1,3-Dihydroisobenzofuran

This step is an intramolecular dehydration, forming an ether linkage and releasing a molecule of water.

• ¹H NMR Analysis: The two distinct signals for the methylene protons (δ ≈ 4.7 ppm) and the hydroxyl protons (δ ≈ 2.5-4.0 ppm) in the intermediate are replaced by a single, sharp singlet around δ 5.1 ppm. This new signal integrates to four protons, representing the two now-equivalent methylene groups of the symmetric phthalan ring (-O-CH₂-Ar-CH₂-O-). The downfield shift from 4.7 to 5.1 ppm is due to the deshielding effect of the adjacent ether oxygen.

• ¹³C NMR Analysis: The carbon signal for the alcohol's methylene group at δ ≈ 64 ppm disappears. A new signal appears further downfield at δ ≈ 73 ppm, characteristic of a methylene carbon single-bonded to an ether oxygen.[8]

• IR Spectroscopy: The most prominent change is the complete disappearance of the broad O-H stretch from the 3200-3500 cm⁻¹ region. The formation of the ether is confirmed by the appearance of a strong, characteristic C-O-C asymmetric stretching band around 1080 cm⁻¹.[9]

• Mass Spectrometry: The cyclization involves the loss of one molecule of water (18 amu) from the diol intermediate. This is reflected in the mass spectrum, where the molecular ion peak shifts from m/z = 138 (C₈H₁₀O₂) to m/z = 120 (C₈H₈O).[9]

Conclusion

The systematic comparison of spectroscopic data provides a clear and definitive narrative of the chemical transformations from o-phthalaldehyde to 1,3-dihydroisobenzofuran. Each analytical technique—NMR, IR, and MS—offers complementary and confirmatory evidence for the specific functional group changes occurring at each step. The disappearance of aldehyde signals and the appearance of alcohol signals confirm the initial reduction, while the subsequent loss of the hydroxyl signal and the appearance of ether-specific signals validate the final cyclization. This guide underscores the power of a multi-faceted spectroscopic approach in synthetic chemistry for process monitoring, structural elucidation, and quality assurance.

References

• Ataman Kimya. O-PHTHALALDEHYDE (OPA). Available at: [Link]

• mzCloud. Phthaldialdehyde. (2015). Available at: [Link]

• The Royal Society of Chemistry. Bright sensitive ratiometric fluorescent probe enabling endogenous FA imaging and mechanistic exploration of indirect oxidative damage of. Available at: [Link]

• The Royal Society of Chemistry. Supporting Information. Available at: [Link]

• National Toxicology Program. Chemical Information Profile for o-Phthalaldehyde [CAS No. 643-79-8]. (2006). Available at: [Link]

• Chemicals.co.uk. O-PHTHALALDEHYDE. Available at: [Link]

• IOP Conference Series: Materials Science and Engineering. Reduction of Aldehydes Using Sodium Borohydride under Ultrasonic Irradiation. (2018). Available at: [Link]

• SciELO. Detailed ¹H and ¹³C NMR Spectral Data Assignment for Two Dihydrobenzofuran Neolignans. (2014). Available at: [Link]

• Wikipedia. Phthalaldehyde. Available at: [Link]

• Organic Chemistry Portal. Synthesis of 1,3-Dihydro-2-benzofurans. Available at: [Link]

• PubChem. (1,3-Dihydro-2-benzofuran-5-yl)methanol. Available at: [Link]

• Master Organic Chemistry. Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. (2011). Available at: [Link]

• Elsevier. Basic 1H- and 13C-NMR Spectroscopy. (2005). Available at: [Link]

• ResearchGate. Chemical structures of o-phthalaldehyde (OPA), the UV-absorbing and fluorescent derivatives. Available at: [Link]

• Organic Synthesis. Sodium Borohydride (NaBH4) Reduction. Available at: [Link]

• RSC Publishing. Reduction of substituted phthalic anhydrides with sodium borohydride. (1982). Available at: [Link]

• ResearchGate. 1 H and 13 C NMR data assignments for compound 2b (400 MHz, acetone-d 6 ). Available at: [Link]

• Frontiers. Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent update. (2024). Available at: [Link]

• PubChem. 1,3-Dihydroisobenzofuran. Available at: [Link]

• MDPI. 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. (2017). Available at: [Link]

• YouTube. Introduction to Reductions & Sodium Borohydride (Theory & Problems). (2018). Available at: [Link]

• Beilstein Journal of Organic Chemistry. Efficient synthesis of 4-substituted-ortho-phthalaldehyde analogues: toward the emergence of new building blocks. (2019). Available at: [Link]

• NP-MRD. 13C NMR Spectrum (1D, 151 MHz, H2O, predicted) (NP0208219). Available at: [Link]

• ATB. (2R)-2,3-Dihydro-1-benzofuran-2-ylmethanol. Available at: [Link]

• SpectraBase. 1-(2,3-Dimethoxy-2,3-dihydro-1-benzofuran-2-yl)ethanone - Optional[Vapor Phase IR] - Spectrum. Available at: [Link]

• OrganicChemistryData.org. NMR Info/Data — Hans Reich Collection. Available at: [Link]

• Oregon State University. 1H NMR Chemical Shifts. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. Synthesis, Characterization, and Antimicrobial Activity of some new 3-Substituted Isobenzofuran- 1(3-H) –One Derivatives. (2017). Available at: [Link]

• NextSDS. (2,3-dihydro-1-benzofuran-2-yl)methanol — Chemical Substance Information. Available at: [Link]

• National Institute of Standards and Technology. Benzofuran - the NIST WebBook. Available at: [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). Synthesis of 1,3-diselenyl-dihydroisobenzofurans via electrochemical radical selenylation with substituted o-divinylbenzenes and diselenides. (2021). Available at: [Link]

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Comprehensive Comparison Guide: Methods for Determining the Enantiomeric Excess of 1,3-Dihydro-2-benzofuran-1-ylmethanol

As a Senior Application Scientist in chiral analytics, I frequently encounter the challenge of accurately quantifying the enantiomeric purity of complex building blocks. 1,3-Dihydro-2-benzofuran-1-ylmethanol (also known as phthalan-1-ylmethanol) is a highly valuable chiral intermediate used in the synthesis of biologically active pharmaceuticals. Structurally, it features a stereogenic center at the C1 position of the rigid isobenzofuran ring, adjacent to a primary hydroxyl group.

Determining the enantiomeric excess (ee) of such β-chiral primary alcohols requires analytical techniques that can effectively discriminate between subtle spatial arrangements. This guide objectively compares the three most robust methodologies for this compound: Chiral HPLC , NMR Spectroscopy via Mosher’s Esters , and Exciton-Coupled Circular Dichroism (ECCD) .

Chiral High-Performance Liquid Chromatography (HPLC)

Causality & Mechanism

Chiral HPLC is the gold standard for ee determination. It separates enantiomers based on transient, non-covalent diastereomeric interactions—such as hydrogen bonding, π-π interactions, and dipole stacking—between the analyte and a chiral stationary phase (CSP). For aromatic primary alcohols like 1,3-dihydro-2-benzofuran-1-ylmethanol, polysaccharide-based CSPs (e.g., amylose tris(3,5-dimethylphenylcarbamate)) provide excellent chiral recognition[1]. The fused benzene ring of the phthalan core intercalates into the helical grooves of the chiral polymer, while the primary hydroxyl group engages in stereoselective hydrogen bonding, resulting in distinct retention times for the (R) and (S) enantiomers.

Self-Validating Protocol

• System Suitability (Self-Validation): Inject a known racemic standard of 1,3-dihydro-2-benzofuran-1-ylmethanol. Adjust the mobile phase (typically Hexane/Isopropanol 90:10 v/v) until baseline resolution (Resolution, Rs​>1.5 ) is achieved.

• Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of the mobile phase. Filter through a 0.22 µm PTFE syringe filter.

• Chromatographic Conditions:

  • Column: Chiralpak AD-H or IA (4.6 x 250 mm, 5 µm).

  • Flow Rate: 1.0 mL/min (isocratic).

  • Detection: UV absorbance at 254 nm (optimal for the isobenzofuran chromophore).

• Data Acquisition & Calculation: Inject 10 µL of the sample. Integrate the area under the curve (AUC) for both peaks. Calculate ee using the formula: ee=AUCR​+AUCS​∣AUCR​−AUCS​∣​×100% .

NMR Spectroscopy via Mosher’s Ester Derivatization

Causality & Mechanism

Direct NMR cannot distinguish enantiomers in an achiral environment. However, covalent derivatization with a chiral derivatizing agent (CDA) such as (R)- or (S)-α-methoxy-α-trifluoromethylphenylacetyl chloride (MTPA-Cl) converts the enantiomeric mixture into distinguishable diastereomers. This protocol is considered a gold standard for absolute configuration and ee determination[2]. Because the chiral center in 1,3-dihydro-2-benzofuran-1-ylmethanol is at the β-position relative to the hydroxyl oxygen, one might expect poor resolution. However, the modified Mosher's method has been successfully applied to chiral primary alcohols by leveraging conformational rigidity[3]. The rigid phthalan ring restricts the ester's conformational freedom, allowing the anisotropic shielding cone of the MTPA phenyl group to predictably and differentially shield the diastereotopic protons.

Self-Validating Protocol

• Reagent Preparation: Ensure the alcohol is strictly anhydrous to prevent MTPA-Cl hydrolysis.

• Derivatization Reaction: In a dry NMR tube, dissolve 0.05 mmol of 1,3-dihydro-2-benzofuran-1-ylmethanol in 0.5 mL of CDCl₃. Add 0.1 mmol of anhydrous pyridine and 0.01 mmol of 4-dimethylaminopyridine (DMAP).

• Coupling: Add 0.1 mmol of (R)-MTPA-Cl dropwise at 0 °C. Agitate and let stand at room temperature for 2 hours.

• Validation (Self-Validation): The complete disappearance of the primary alcohol's free oxymethylene protons (~3.8 ppm) confirms 100% conversion.

• Acquisition & Analysis: Acquire high-resolution ¹⁹F NMR and ¹H NMR spectra. Calculate the ee based on the integration ratio of the distinct -CF₃ singlets (around -71 ppm) or the baseline-resolved diastereotopic oxymethylene protons.

High-Throughput Optical Assays (ECCD)

Causality & Mechanism

When screening hundreds of asymmetric catalysts, chromatographic methods create a severe bottleneck. Exciton-Coupled Circular Dichroism (ECCD) utilizes dynamic covalent assemblies that bind the chiral alcohol, generating a CD signal proportional to the ee, which is highly advantageous for high-throughput screening[4]. The chiral alcohol reversibly binds to a metal-ligand sensor complex (e.g., an iron(II) or zinc(II) host). This binding induces a chiral twist in the host's chromophores. Recent advances in optical methods allow for the rapid determination of ee using multivariate regression models and minimal solvent[5].

Self-Validating Protocol

• Assembly Preparation: In a 96-well plate, mix the crude chiral alcohol with a pre-formed metal-ligand sensor complex in a compatible solvent (e.g., acetonitrile).

• Incubation: Allow 15-30 minutes for dynamic covalent equilibration.

• Control (Self-Validation): Run a blank host-complex control well to establish the baseline CD spectrum before analyte addition.

• Measurement: Read the CD spectra at the specific Metal-to-Ligand Charge Transfer (MLCT) absorption band using a high-throughput CD plate reader.

• Data Interpolation: Compare the CD amplitude against a pre-constructed calibration curve of known ee values to interpolate the sample's ee.

Quantitative Data Comparison

The following table summarizes the objective performance metrics of each methodology to assist in selecting the appropriate workflow for your specific research phase.

Methodology	Accuracy / Error Margin	Analysis Time per Sample	Sample Recovery	Relative Cost per Sample	Primary Use Case
Chiral HPLC	High (< 0.5% error)	15 - 45 mins	Yes (Preparative)	Moderate	Final API validation, high-precision QC
NMR (Mosher's Ester)	High (~ 1-2% error)	2 - 4 hours (incl. prep)	No (Destructive)	High	Absolute configuration assignment
ECCD / Optical Assay	Moderate (± 5-7% error)	< 5 mins	No (Destructive)	Low	High-throughput catalyst screening

Workflow Visualizations

To streamline laboratory decision-making, the following logical relationships and workflows have been mapped out.

Decision matrix for selecting the optimal ee determination method.

Workflow for the derivatization and NMR analysis of chiral primary alcohols.

Conclusion

For the routine determination of the enantiomeric excess of 1,3-dihydro-2-benzofuran-1-ylmethanol, Chiral HPLC remains the undisputed gold standard due to its non-destructive nature and high precision. However, if the absolute configuration of a newly synthesized batch is unknown, Mosher's Ester NMR provides indispensable structural proof. Conversely, for early-stage drug development involving the screening of hundreds of asymmetric catalysts, ECCD optical assays offer a high-throughput alternative that drastically reduces analytical bottlenecks.

References

• Moor, S. R., et al. "Determination of Enantiomeric Excess and Diastereomeric Excess via Optical Methods. Application to α-methyl-β-hydroxy-carboxylic acids." National Institutes of Health (NIH).
• Anslyn, E. V., et al. "Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism." Accounts of Chemical Research, ACS Publications.
• "Integrated Experimental and Computational Studies on the Organocatalytic Kinetic Resolution of β-Unfunctionalized Primary Alcohols Using a Chiral 1,2-Diamine: The Importance of Noncovalent Interactions." The Journal of Organic Chemistry, ACS Publications.
• "Application of a modified Mosher's method for the determination of enantiomeric ratio and absolute configuration at C-3 of chiral 1,3-dihydroxy ketones." ResearchGate.
• "Determining Enantiomeric Purity: A Technical Guide to Chiral Derivatizing Agents." BenchChem.

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

computational and theoretical studies on 1,3-Dihydro-2-benzofuran-1-ylmethanol

Executive Insight: The 1,3-Dihydroisobenzofuran Scaffold

The 1,3-dihydro-2-benzofuran (commonly known as phthalan) nucleus, specifically functionalized as 1,3-dihydro-2-benzofuran-1-ylmethanol, is a privileged structural motif in modern medicinal chemistry. It serves as the core scaffold for selective serotonin reuptake inhibitors (SSRIs) such as citalopram[1] and is increasingly utilized in the design of novel antitumor agents[2].

From a theoretical perspective, accurately modeling this bicyclic system presents unique challenges. The five-membered oxygen-containing heterocyclic ring exhibits a highly flexible, nearly planar structure with a minute ring-puckering barrier[3]. Because the conformational flexibility of this ring dictates the 3D spatial orientation of the 1-methanol substituent—which directly impacts target receptor binding—selecting the appropriate computational methodology is critical. This guide objectively compares quantum mechanical and composite approaches for modeling 1,3-dihydro-2-benzofuran derivatives, providing a self-validating experimental and computational protocol for drug development professionals.

Methodological Comparison: Quantum Mechanics vs. Composite Approaches

Choosing the correct level of theory for 1,3-dihydro-2-benzofuran-1-ylmethanol requires balancing computational cost with thermodynamic and structural accuracy. Standard computational approaches often fail due to the subtle hyperconjugative interactions of the endocyclic oxygen.

• Density Functional Theory (DFT - B3LYP): While B3LYP is the industry standard for baseline geometry optimizations, utilizing standard basis sets (like 6-31G*) will result in structural artifacts. The diffuse electron cloud of the oxygen lone pairs requires the addition of diffuse functions (++).

• Møller–Plesset Perturbation (MP2): DFT often over-flattens the phthalan ring. MP2 captures the dynamic electron correlation necessary to accurately model the tiny (<40 cm⁻¹) puckering barrier of the five-membered ring, which aligns perfectly with far-infrared and microwave spectroscopic data[3].

• Composite Thermochemistry (G3(MP2)//B3LYP): For calculating gas-phase enthalpies of formation, pure DFT is insufficient. The G3(MP2) composite method uses B3LYP geometries but applies MP2 energy corrections. This approach achieves near-chemical accuracy, allowing computational predictions to be directly validated against experimental Calvet microcalorimetry and static bomb combustion calorimetry[4].

Table 1: Performance Matrix for Computational Methods on Phthalan Derivatives

Computational Method	Basis Set	Primary Application	Relative Cost	Mean Absolute Error (Enthalpy)	Causality / Rationale
DFT	B3LYP/6-311++G(d,p)	Geometry, NBO, Frequencies	Moderate	~3-5 kcal/mol	Diffuse functions (++) are mandatory to accurately model the electron density of the endocyclic oxygen lone pairs.
MP2	MP2/6-311++G(d,p)	Ring-puckering barriers	High	~2-3 kcal/mol	Captures dynamic electron correlation better than standard DFT, essential for the subtle puckering barrier of the phthalan ring[3].
Composite	G3(MP2)//B3LYP	Gas-phase enthalpies	Very High	< 1.5 kcal/mol	Cancels out systematic errors in DFT by combining MP2 energy corrections with B3LYP geometries, aligning with calorimetric data[4].
MM-GBSA	OPLS4 / AMBER	Binding free energy	Low	N/A (Relative)	Ideal for post-docking MD simulations to evaluate the thermodynamic stability of the ligand-target complex in explicit solvent[2].

Self-Validating Protocol: From Geometry to Dynamics

To ensure scientific integrity, computational workflows must be self-validating. The following protocol outlines the step-by-step methodology for modeling 1,3-dihydro-2-benzofuran-1-ylmethanol, explaining the causality behind each experimental choice.

Step 1: Conformational Sampling & Ring Puckering Analysis

• Action: Generate initial conformers focusing on the rotation of the 1-methanol group and the puckering of the 5-membered ring. Optimize using MP2/6-311++G(d,p).

• Causality: The 1-methanol substituent introduces rotational degrees of freedom that couple directly with the ring puckering. We utilize MP2 because standard DFT underestimates the van der Waals dispersion forces between the hydroxymethyl proton and the adjacent aromatic π -system[3].

Step 2: Geometry Optimization & NBO Analysis

• Action: Refine the global minimum using B3LYP/6-311++G(d,p) and perform Natural Bond Orbital (NBO) analysis.

• Causality: B3LYP provides excellent geometric parameters at a lower cost than MP2 for the final structure. NBO analysis is immediately deployed to quantify the nO​→σC−C∗​ hyperconjugative stabilization. This orbital overlap dictates the chemical reactivity and stability of the C1 position, which is critical if the molecule is to be used as a synthetic intermediate.

Step 3: Thermochemical Benchmarking

• Action: Calculate standard molar enthalpies of formation using the G3(MP2)//B3LYP composite method.

• Causality: A computational model is only robust if grounded in physical reality. By computing the gas-phase enthalpy of formation, researchers can directly compare the theoretical values with experimental data obtained via high-temperature Calvet microcalorimetry, creating a closed, self-validating loop[4].

Step 4: Pharmacological Profiling (Docking & MD)

• Action: Dock the optimized ligand into the target receptor (e.g., Serotonin Transporter or Mnk1) and run a 500 ns Molecular Dynamics (MD) simulation.

• Causality: Static docking ignores solvent effects and protein flexibility. Running extended MD simulations followed by MM-GBSA binding free energy calculations confirms the thermodynamic stability of the complex under physiological conditions, separating true binders from false positives[2].

Step 5: Xenobiotic Metabolism Prediction

• Action: Map the regioselectivity of Cytochrome P450 (CYP450) enzymes using quantum chemical atom-specific predictors (e.g., SMARTCyp or MetaPrint2D-React).

• Causality: The C1 and C3 positions of the phthalan ring are highly susceptible to oxidation. Computational models must account for the activation energy required for hydrogen abstraction at these benzylic/etheric sites to predict and mitigate the formation of toxic metabolites during drug development[5].

Computational Workflow Visualization

Figure 1: Computational workflow for 1,3-dihydro-2-benzofuran derivatives.

References

[5] Title: Pragmatic Approaches to Using Computational Methods To Predict Xenobiotic Metabolism Source: Journal of Chemical Information and Modeling (ACS Publications) URL:

[1] Title: Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites Source: National Institutes of Health (PMC) URL:

[2] Title: Synthesis, structural characterization, DFT calculations, molecular docking, and molecular dynamics simulations of a novel ferrocene derivative to unravel its potential antitumor activity Source: Taylor & Francis URL:

[3] Title: Conformational stabilization of phthalan: Physical origin of tiny ring-puckering barrier Source: ResearchGate URL:

[4] Title: The effect of ketone groups on the energetic properties of phthalan derivatives Source: ResearchGate URL:

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Analysis of 1,3-Dihydro-2-benzofuran-1-ylmethanol for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and development, the rigorous characterization of novel chemical entities is paramount. 1,3-Dihydro-2-benzofuran-1-ylmethanol, a key intermediate and structural motif in various biologically active compounds, demands robust and reliable analytical methodologies to ensure its purity, identity, and quality.[1] This guide provides an in-depth, objective comparison of peer-reviewed methods for the analysis of this compound, drawing upon established protocols for structurally related molecules to offer a comprehensive framework for method development and validation.

Introduction to 1,3-Dihydro-2-benzofuran-1-ylmethanol and its Analytical Challenges

1,3-Dihydro-2-benzofuran-1-ylmethanol belongs to the dihydrobenzofuran class of heterocyclic compounds, which are prevalent in numerous natural products and synthetic pharmaceuticals.[1] The presence of a chiral center at the C1 position and a polar hydroxyl group presents unique analytical challenges. Ensuring stereochemical purity and accurately quantifying the analyte in the presence of potential impurities, such as regioisomers or oxidation byproducts, necessitates the use of highly selective and sensitive analytical techniques.

This guide will explore the application of three cornerstone analytical techniques for the comprehensive analysis of 1,3-Dihydro-2-benzofuran-1-ylmethanol: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Enantiomeric Separation

HPLC is a versatile and widely adopted technique for the analysis of non-volatile and thermally labile compounds, making it an ideal first-line approach for 1,3-Dihydro-2-benzofuran-1-ylmethanol.[2][3][4][5][6]

Principle of HPLC Analysis

HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For a moderately polar compound like 1,3-Dihydro-2-benzofuran-1-ylmethanol, reversed-phase HPLC is the most common and effective mode. In this setup, a nonpolar stationary phase (typically C18) is used with a polar mobile phase (e.g., a mixture of water and acetonitrile or methanol).

Experimental Protocol: Reversed-Phase HPLC for Purity Analysis

This protocol is adapted from established methods for similar dihydrobenzofuran derivatives and provides a robust starting point.[6]

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

• Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is typically used.

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for mobile phase modification)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and water. A common starting point is a 60:40 (v/v) mixture of acetonitrile and water. The addition of a small amount of acid (e.g., 0.1% phosphoric acid or formic acid) can improve peak shape and resolution by suppressing the ionization of any acidic or basic functional groups.

• Standard Preparation: Accurately weigh a known amount of 1,3-Dihydro-2-benzofuran-1-ylmethanol reference standard and dissolve it in the mobile phase to prepare a stock solution. Prepare a series of working standards by serial dilution.

• Sample Preparation: Dissolve the sample containing 1,3-Dihydro-2-benzofuran-1-ylmethanol in the mobile phase to a concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Detection: UV detection at a wavelength of 282 nm is a suitable starting point, as the benzene ring will have significant absorbance in this region.[6]

  • Injection Volume: 10-20 µL

  • Column Temperature: Ambient or controlled at 25-30 °C.

• Analysis: Inject the standards and samples and record the chromatograms. The retention time and peak area are used for identification and quantification, respectively.

Data Presentation: Expected HPLC Performance

Parameter	Expected Value	Rationale
Retention Time	5-15 min	Dependent on the exact mobile phase composition and column.
Linearity (r²)	> 0.999	Demonstrates a direct relationship between concentration and response.[3]
Limit of Quantification (LOQ)	~0.1 - 1 µg/mL	Sufficient for most purity and assay determinations.
Precision (%RSD)	< 2%	Indicates good reproducibility of the method.[3]
Accuracy (Recovery %)	98-102%	Shows the method's ability to measure the true value.[3]

Chiral HPLC for Enantiomeric Purity

Due to the chiral nature of 1,3-Dihydro-2-benzofuran-1-ylmethanol, determining the enantiomeric excess is crucial. This can be achieved using a chiral stationary phase (CSP).

Workflow for Chiral HPLC Method Development:

Caption: Workflow for chiral HPLC method development.

Gas Chromatography-Mass Spectrometry (GC-MS): For Volatility and Structural Confirmation

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds, offering excellent separation efficiency and definitive structural information from the mass spectrum.[2][4] For a polar molecule like 1,3-Dihydro-2-benzofuran-1-ylmethanol, derivatization is often necessary to improve its volatility and thermal stability.[7][8][9]

Principle of GC-MS Analysis with Derivatization

The hydroxyl group of 1,3-Dihydro-2-benzofuran-1-ylmethanol can be derivatized to a less polar, more volatile group, such as a silyl ether or a perfluoroacyl ester. This derivatized analyte is then introduced into the GC, where it is vaporized and separated on a capillary column. The separated components are then ionized and fragmented in the mass spectrometer, producing a unique mass spectrum that can be used for identification.

Experimental Protocol: GC-MS with Derivatization

This protocol is based on established methods for the derivatization and analysis of benzyl alcohol and other aromatic alcohols.[7][8][9]

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Column: A non-polar or mid-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm).

Reagents:

• Derivatizing agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or a perfluoroacylating agent like 4-Carbethoxyhexafluorobutyryl chloride.[7][9]

• Anhydrous solvent (e.g., pyridine, acetonitrile, or ethyl acetate).

Procedure:

• Derivatization:

  • Accurately weigh the sample or standard into a reaction vial.

  • Add the anhydrous solvent and the derivatizing agent.

  • Heat the mixture (e.g., at 60-80 °C) for a specified time (e.g., 30-60 minutes) to ensure complete derivatization.

• GC-MS Conditions:

  • Injector Temperature: 250-280 °C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, and then ramp up to a final temperature (e.g., 280-300 °C) at a rate of 10-20 °C/min.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • MS Ion Source Temperature: 230 °C.

  • MS Quadrupole Temperature: 150 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-500.

• Analysis: Inject the derivatized sample into the GC-MS and acquire the data. Identify the compound based on its retention time and mass spectrum.

Data Presentation: Expected GC-MS Data

Parameter	Expected Outcome	Rationale
Retention Time	Dependent on the derivative and column	Derivatization increases retention time compared to the underivatized alcohol.
Molecular Ion (M+)	May be weak or absent in EI	The molecular ion of the derivative will be observed.[8][9]
Key Fragment Ions	Characteristic fragments of the derivative and the dihydrobenzofuran moiety	Provides structural confirmation. The base peak is often from a stable fragment.[8]

Workflow for GC-MS Analysis with Derivatization:

Caption: Workflow for GC-MS analysis with derivatization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is an indispensable tool for the unambiguous structural confirmation of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom in the molecule.

Principle of NMR Analysis

NMR spectroscopy relies on the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei absorb and re-emit electromagnetic radiation at specific frequencies. These frequencies (chemical shifts) are highly sensitive to the local electronic environment, providing a fingerprint of the molecular structure.

Experimental Protocol: ¹H and ¹³C NMR

Instrumentation:

• NMR Spectrometer (e.g., 300 MHz or higher for better resolution).

Reagents:

• Deuterated solvent (e.g., Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆)).

• Internal standard (e.g., Tetramethylsilane (TMS)).

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.5-0.7 mL of the deuterated solvent in an NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Acquire a ¹³C NMR spectrum.

  • For more detailed structural analysis, 2D NMR experiments like COSY, HSQC, and HMBC can be performed.

Data Presentation: Expected NMR Chemical Shifts

The following table provides expected ¹H NMR chemical shifts for 1,3-Dihydro-2-benzofuran-1-ylmethanol, extrapolated from data for the isomeric (2,3-dihydrobenzofuran-2-yl)methanol and other similar structures.[10]

Protons	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Aromatic-H	7.1 - 7.3	m
-CH(OH)-	~5.0 - 5.5	m
-CH₂-O-	4.9 - 5.2	m
-CH₂-Ar	~3.0 - 3.3	m
-OH	Variable	br s

Logical Relationship for NMR Signal Assignment:

Caption: Logical workflow for NMR structural elucidation.

Comparison of Analytical Methods

Feature	HPLC	GC-MS	NMR
Principle	Differential partitioning	Volatility and mass-to-charge ratio	Nuclear magnetic resonance
Sample Volatility	Not required	Required (derivatization may be needed)	Not required
Primary Use	Purity, quantification, enantiomeric separation	Identification, quantification of volatile impurities	Structural elucidation, identification
Sensitivity	Good (ppm to ppb)	Excellent (ppb to ppt)[4]	Lower (requires mg of sample)
Destructive	No	Yes	No
Ease of Use	Relatively straightforward	More complex due to vacuum system and potential derivatization	Requires specialized expertise for data interpretation

Analysis of Potential Impurities

A thorough analytical method should be able to separate and identify potential impurities that may arise during the synthesis of 1,3-Dihydro-2-benzofuran-1-ylmethanol.

Potential Process-Related Impurities:

• Starting Materials: Unreacted precursors from the synthesis.

• Reagents and Solvents: Residual reagents and solvents used in the reaction and workup.

• Byproducts: Compounds formed through side reactions.

Potential Degradation-Related Impurities:

• Oxidation Products: The dihydrofuran ring can be oxidized to the corresponding benzofuran.[11]

• Regioisomers: If the synthesis allows for it, regioisomers may be formed.[11]

Both HPLC and GC-MS are well-suited for the detection and quantification of these impurities. The development of a stability-indicating HPLC method is crucial for monitoring the degradation of the compound over time.

Conclusion

The comprehensive analysis of 1,3-Dihydro-2-benzofuran-1-ylmethanol requires a multi-technique approach. HPLC serves as the primary tool for purity assessment and enantiomeric separation, offering robustness and versatility. GC-MS, particularly after derivatization, provides high sensitivity and definitive structural confirmation, making it ideal for identifying and quantifying volatile impurities. NMR spectroscopy remains the ultimate technique for unambiguous structural elucidation. By judiciously applying these methods and understanding their respective strengths and limitations, researchers and drug development professionals can ensure the quality, safety, and efficacy of products containing this important chemical entity.

References

• Gas Chromatographic-Mass Spectrometric Identification and Quantitation of Benzyl Alcohol from Human Serum and Postmortem Blood after Derivatization with 4-Carbethoxy Hexafluorobutyryl Chloride: A Novel Derivative. Journal of Forensic Sciences. [Link]

• Gas chromatographic-mass spectrometric identification and quantitation of benzyl alcohol in serum after derivatization with perfluorooctanoyl chloride: a new derivative. PubMed. [Link]

• Gas chromatographic-mass spectrometric identification and quantitation of benzyl alcohol from human serum and postmortem blood after derivatization with 4-carbethoxy hexafluorobutyryl chloride: a novel derivative. PubMed. [Link]

• GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better?. Patsnap Eureka. [Link]

• A FACILE SYNTHESIS OF 1,3-DIHYDROISOBENZOFURANS USING IODOCYLIZATION OF 2-VINYLBENZYL ALCOHOLS. HETEROCYCLES, Vol. 75, No. 3, 2008. [Link]

• Isochromene and Dihydroisobenzofuran Electrosynthesis by a Highly Regiodivergent Cyclization of 2‑Ethynylbenzaldehydes. PMC. [Link]

• Understanding the Differences Between HPLC and GCMS Systems. AMP Tech Instruments. [Link]

• HPLC vs GC: What Sets These Methods Apart. Phenomenex. [Link]

• Synthesis of 1-(2,3-Dihydrobenzofuran-3-yl)-methanesulfonohydrazides through Insertion of Sulfur Dioxide into the C-N Bond of Hydrazones. [Link]

• Understanding the Difference Between GCMS and HPLC. GenTech Scientific. [Link]

• Kinetically stabilized 1,3-diarylisobenzofurans and the possibility of preparing large, persistent isoacenofurans with unusually small HOMO–LUMO gaps. Beilstein Journals. [Link]

• Determination of benzyl alcohol in cosmetics by gas chromatography-mass spectrometry. [Link]

• Recent Advances Towards the Synthesis of Dihydrobenzofurans and Dihydroisobenzofurans. Request PDF. [Link]

• Investigation of Four Sets of NMR Spectra for One Racemic Compound of Pseudoresonance Structures. PMC. [Link]

• Gas Chromatography-Mass spectrometric Determination of Benzyl alcohol in Injectable Suspensions. Scholars Research Library. [Link]

• Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. Semantic Scholar. [Link]

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• 8. Gas chromatographic-mass spectrometric identification and quantitation of benzyl alcohol in serum after derivatization with perfluorooctanoyl chloride: a new derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Gas chromatographic-mass spectrometric identification and quantitation of benzyl alcohol from human serum and postmortem blood after derivatization with 4-carbethoxy hexafluorobutyryl chloride: a novel derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

A Guide to the Safe Handling of 1,3-Dihydro-2-benzofuran-1-ylmethanol and Its Analogs

Disclaimer: No specific Safety Data Sheet (SDS) for 1,3-Dihydro-2-benzofuran-1-ylmethanol was publicly available at the time of this writing. The following guidance is synthesized from the SDS of closely related structural isomers, including (2,3-Dihydrobenzofuran-3-yl)methanol. It is imperative to handle this compound with caution and to supplement these guidelines with your institution's specific safety protocols.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 1,3-Dihydro-2-benzofuran-1-ylmethanol. The focus is on personal protective equipment (PPE), safe handling procedures, and disposal, grounded in established laboratory safety principles.

Hazard Profile and Core Safety Principles

Based on data from its structural isomers, 1,3-Dihydro-2-benzofuran-1-ylmethanol is anticipated to cause skin irritation, serious eye irritation, and may cause respiratory irritation[1]. Therefore, the primary safety objective is to prevent contact with the skin, eyes, and to avoid inhalation of any dust, fumes, or vapors.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The consistent and correct use of PPE is the most critical line of defense against chemical exposure. The following table summarizes the recommended PPE for handling this compound.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Wear chemical splash-resistant safety glasses or goggles with side protection. A face shield may be appropriate in workplaces with a higher risk of splashing[1]. Use eyewear tested and approved under appropriate government standards such as OSHA 29 CFR 1910.133 or EU EN166.	To protect eyes from splashes and aerosols that can cause serious eye irritation[1].
Hand Protection	Wear chemically resistant gloves. The selection should be based on an evaluation of the potential hazards, duration of use, and the physical conditions of the workplace[1]. Always inspect gloves for tears or holes before use.	To prevent skin contact, which can cause irritation[1].
Respiratory Protection	Use only in a well-ventilated area, preferably within a certified chemical fume hood. If engineering controls are not sufficient, use a NIOSH-approved respirator[1].	To avoid inhalation of potentially harmful dust, fumes, or vapors that may cause respiratory irritation[1].
Body Protection	Wear a standard laboratory coat. Ensure it is kept clean and is regularly laundered.	To protect skin and personal clothing from contamination.

Operational Protocol: A Step-by-Step Approach to Safety

A systematic approach to handling and disposal is essential to minimize risk and environmental impact.

1. Preparation and Engineering Controls:

• Ventilation: Always handle this compound within a certified chemical fume hood to ensure adequate ventilation[1].

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible and in good working order.

• Personnel Training: All personnel involved must be trained on the potential hazards and emergency procedures.

2. Handling:

• Avoid Contact: Avoid all direct contact with the skin, eyes, and clothing[1].

• Personal Hygiene: Wash hands thoroughly after handling the compound, before breaks, and at the end of the workday. Do not eat, drink, or smoke in the laboratory area.

• Container Management: Keep the container tightly closed when not in use. Store in a cool, dry, and well-ventilated area away from sources of ignition[1].

3. Spill Management:

• Containment: In the event of a spill, prevent further leakage if it is safe to do so.

• Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it into a suitable, labeled disposal container.

• Ventilation: Ensure the area is well-ventilated during cleanup.

• Environmental Protection: Do not allow the product to enter drains, waterways, or soil[1].

4. Disposal:

• Waste Classification: Waste containing this chemical should be treated as hazardous. Waste generators must consult federal, state, and local hazardous waste regulations to ensure complete and accurate classification[1].

• Disposal Route: Dispose of the contents and container to an approved waste disposal plant[1]. Do not reuse empty containers.

Emergency Procedures: Immediate and Effective Response

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1].

• In Case of Skin Contact: Immediately flush the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical advice/attention[1].

• If Inhaled: Remove the individual to fresh air and keep them at rest in a position comfortable for breathing. If the person is not breathing, give artificial respiration. Seek medical attention if you feel unwell[1].

• If Swallowed: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical advice[1].

Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 1,3-Dihydro-2-benzofuran-1-ylmethanol from receipt to disposal.

Caption: Safe handling workflow for 1,3-Dihydro-2-benzofuran-1-ylmethanol.

References

• NextSDS. (n.d.). (2,3-dihydro-1-benzofuran-2-yl)methanol — Chemical Substance Information. Retrieved from [Link]

• PubChem. (n.d.). 1,3-Dihydroisobenzofuran. Retrieved from [Link]

Sources

• 1. aksci.com [aksci.com]